3-Dodecene

• CAS: 2030-83-3

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical and Physical Properties of 3-Dodecene

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Dodecene, a long-chain alkene with the chemical formula C₁₂H₂₄, is a molecule of interest in various fields of chemical research and development. Its utility stems from the presence of a carbon-carbon double bond, which serves as a reactive site for a multitude of chemical transformations. This technical guide provides a comprehensive overview of the core chemical and physical properties of 3-Dodecene, focusing on its isomers, reactivity, and analytical characterization. The information is presented to support researchers, scientists, and professionals in drug development in their understanding and application of this compound.

Chemical and Physical Properties

3-Dodecene exists as two geometric isomers, (E)-3-Dodecene (trans) and (Z)-3-Dodecene (cis), which exhibit distinct physical properties due to their different spatial arrangements. While experimental data for some properties are limited, a combination of predicted and available data provides a solid foundation for its characterization.

General Properties

Property	Value	Source
Molecular Formula	C₁₂H₂₄	[1][2]
Molecular Weight	168.32 g/mol	[1][2]

Isomer-Specific Properties

Quantitative data for the physical properties of the (E) and (Z) isomers of 3-Dodecene are summarized below. It is important to note that much of the available data is predicted or estimated.

Property	(E)-3-Dodecene	(Z)-3-Dodecene
CAS Number	7206-14-6	7239-23-8
Boiling Point	212.2 ± 7.0 °C (Predicted)	207.3 °C (Estimated)
Density	0.764 ± 0.06 g/cm³ (Predicted)	0.7761 g/cm³ (Estimated)
Melting Point	-38.4 °C (Estimated)	-38.4 °C (Estimated)
Water Solubility	Insoluble (general alkene property)	0.1315 mg/L @ 25 °C (Estimated)[3]
Solubility in Organic Solvents	Soluble in nonpolar solvents (e.g., hexane, ether)	Soluble in nonpolar solvents (e.g., benzene, ether)[4]

Experimental Protocols

Detailed experimental protocols for the determination of key physical properties and for the analytical characterization of 3-Dodecene are outlined below. These are generalized procedures that can be adapted for specific laboratory settings.

Determination of Boiling Point

The boiling point of 3-Dodecene can be determined using a standard distillation apparatus or a micro-boiling point method.

Protocol:

• Apparatus Setup: Assemble a distillation apparatus consisting of a round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask.

• Sample Preparation: Place a small volume of 3-Dodecene and a boiling chip into the round-bottom flask.

• Heating: Gently heat the flask using a heating mantle.

• Observation: Record the temperature at which a steady stream of distillate is collected in the receiving flask. This temperature is the boiling point.

Determination of Density

The density of 3-Dodecene can be determined by measuring the mass of a known volume of the liquid.

Protocol:

• Mass Measurement: Weigh a clean, dry pycnometer (or a graduated cylinder for less precise measurements).

• Volume Measurement: Fill the pycnometer with 3-Dodecene to a calibrated mark.

• Final Mass Measurement: Weigh the filled pycnometer.

• Calculation: The density is calculated by dividing the mass of the liquid (final mass - initial mass) by its volume.

Analytical Characterization

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for separating and identifying the isomers of 3-Dodecene and any impurities.

Protocol:

• Sample Preparation: Prepare a dilute solution of the 3-Dodecene sample in a volatile solvent such as hexane.

• Injection: Inject a small volume of the sample into the GC.

• Separation: The sample is vaporized and travels through a capillary column, where the isomers are separated based on their boiling points and interactions with the stationary phase.

• Detection: The separated components are then introduced into the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fingerprint for each isomer, allowing for their identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are invaluable for confirming the structure and stereochemistry of the 3-Dodecene isomers.

Protocol:

• Sample Preparation: Dissolve a small amount of the purified 3-Dodecene isomer in a deuterated solvent (e.g., CDCl₃).

• Data Acquisition: Acquire the ¹H and ¹³C NMR spectra using a high-resolution NMR spectrometer.

• Spectral Analysis: The chemical shifts, coupling constants, and integration of the signals in the ¹H spectrum, along with the chemical shifts in the ¹³C spectrum, will confirm the connectivity of the atoms and the cis or trans configuration of the double bond.

Chemical Reactivity and Synthesis

The reactivity of 3-Dodecene is dominated by the chemistry of its carbon-carbon double bond. As an internal alkene, it undergoes a variety of addition reactions.

Key Reactions of 3-Dodecene

• Hydrogenation: In the presence of a metal catalyst (e.g., Pd, Pt, Ni), 3-Dodecene can be reduced to dodecane.

• Halogenation: 3-Dodecene reacts with halogens (e.g., Br₂, Cl₂) to form 3,4-dihalododecanes.

• Hydrohalogenation: The addition of hydrogen halides (e.g., HBr, HCl) across the double bond yields 3-halo and 4-halododecanes.

• Hydration: In the presence of an acid catalyst, water can add across the double bond to form 3-dodecanol and 4-dodecanol.

• Oxidation: 3-Dodecene can be oxidized by reagents such as potassium permanganate or ozone to yield various products, including diols, aldehydes, ketones, or carboxylic acids, depending on the reaction conditions.

Synthesis of 3-Dodecene

One common laboratory synthesis of alkenes like 3-Dodecene involves the Wittig reaction or the Julia-Kocienski olefination, which allow for the stereoselective formation of either the (E) or (Z) isomer.

Biological Activity

While direct studies on the biological activity of 3-Dodecene are limited, related C12 unsaturated alcohols, such as (E)-3-Dodecenol, are known to function as insect pheromones. This suggests that 3-Dodecene and its derivatives could be of interest in the study of chemical ecology and as potential pest management agents. (E)-3-dodecene has been identified as a human metabolite.[5]

Visualizations

Caption: Overview of 3-Dodecene isomers, properties, and reactions.

Caption: Workflow for the experimental analysis of 3-Dodecene.

References

• 1. (Z)-3-dodecene | C12H24 | CID 5364450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (E)-3-Dodecene | C12H24 | CID 5362826 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chembk.com [chembk.com]
• 4. chemistwizards.com [chemistwizards.com]
• 5. CH105: Chapter 8 - Alkenes, Alkynes and Aromatic Compounds - Chemistry [wou.edu]

A Deep Dive into the Relative Stability of (E)-3-Dodecene and (Z)-3-Dodecene: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive analysis of the relative thermodynamic stability of the geometric isomers of 3-dodecene: (E)-3-dodecene and (Z)-3-dodecene. Intended for researchers, scientists, and professionals in the field of drug development and organic chemistry, this document synthesizes fundamental principles of alkene stability, presents available thermochemical data, and outlines the experimental protocols for determining these properties.

Core Principles of Alkene Stability

The stability of alkenes is primarily influenced by two key factors: the degree of substitution of the double bond and the steric strain imparted by the substituents. Generally, more substituted alkenes are more stable due to hyperconjugation, a stabilizing interaction between the π-system of the double bond and the σ-bonds of adjacent alkyl groups.

For disubstituted alkenes like 3-dodecene, the geometric arrangement of the substituents around the double bond becomes the dominant factor in determining relative stability. The (E) isomer (trans), where the alkyl chains are on opposite sides of the double bond, is generally more stable than the (Z) isomer (cis), where the alkyl chains are on the same side. This increased stability of the (E) isomer is attributed to the minimization of steric strain, as the bulky alkyl groups are positioned further apart, reducing van der Waals repulsion.

Quantitative Analysis of Isomer Stability

The relative stability of alkene isomers can be quantified by comparing their standard enthalpies of formation (ΔH°f) or their heats of hydrogenation (ΔH°hydrog). A more negative (or less positive) enthalpy of formation indicates a more stable compound. Conversely, a less exothermic heat of hydrogenation signifies a more stable alkene, as less energy is released when the double bond is saturated to form the corresponding alkane (dodecane in this case).

Table 1: Estimated Thermochemical Data for 3-Dodecene Isomers

Property	(E)-3-Dodecene (trans)	(Z)-3-Dodecene (cis)	Estimated Difference [(E) - (Z)]
Enthalpy of Formation (gas)	~ -180 kJ/mol	~ -176 kJ/mol	~ -4 kJ/mol
Heat of Hydrogenation	~ -121 kJ/mol	~ -125 kJ/mol	~ -4 kJ/mol

Note: The values presented in this table are estimations based on the well-established trends for shorter-chain alkene isomers. The hydrogenation of both isomers yields n-dodecane.

The energy relationship between the two isomers and their common hydrogenation product, n-dodecane, is visually represented in the following energy diagram.

Caption: Energy diagram illustrating the relative stabilities.

Experimental Determination of Alkene Stability

The relative stabilities of (E)-3-dodecene and (Z)-3-dodecene can be determined experimentally through two primary methods: measurement of the heat of hydrogenation via calorimetry and analysis of the equilibrium concentrations of the isomers.

Experimental Protocol 1: Determination of Heat of Hydrogenation via Bomb Calorimetry

This protocol outlines the determination of the heat of combustion, from which the enthalpy of formation can be calculated. The difference in the heats of formation of the two isomers provides their relative stability.

Objective: To measure the heat of combustion (ΔH°c) of (E)-3-dodecene and (Z)-3-dodecene to determine their standard enthalpies of formation (ΔH°f).

Apparatus:

• Oxygen bomb calorimeter

• Pellet press

• High-precision thermometer (±0.001 °C)

• Ignition unit

• Crucible

• Analytical balance

Procedure:

• Calibration: The calorimeter is calibrated by combusting a known mass of a standard substance (e.g., benzoic acid) with a certified heat of combustion. This determines the heat capacity of the calorimeter.

• Sample Preparation: A precise mass (approximately 1 gram) of the liquid alkene is weighed into the crucible. A known length of ignition wire is attached to the electrodes, with the wire in contact with the sample.

• Assembly and Pressurization: The crucible is placed in the bomb, which is then sealed. The bomb is purged and then filled with high-purity oxygen to a pressure of approximately 30 atm.

• Calorimetry: The bomb is submerged in a known volume of water in the calorimeter jacket. The system is allowed to reach thermal equilibrium. The initial temperature is recorded.

• Ignition and Data Acquisition: The sample is ignited by passing a current through the ignition wire. The temperature of the water is recorded at regular intervals until a maximum temperature is reached and the system begins to cool.

• Analysis: The corrected temperature rise is determined, accounting for heat exchange with the surroundings. The heat of combustion is calculated using the heat capacity of the calorimeter and the temperature change. Corrections are made for the heat of formation of nitric acid (from residual nitrogen in the bomb) and sulfuric acid (if the sample contains sulfur), and for the heat of combustion of the ignition wire.

• Calculation of ΔH°f: The standard enthalpy of formation is calculated from the heat of combustion using Hess's law, with the known standard enthalpies of formation of CO₂ and H₂O.

The workflow for this experimental determination is outlined below.

Caption: Workflow for bomb calorimetry.

Experimental Protocol 2: Determination of Relative Stability via Isomerization Equilibrium

This method directly measures the relative stability of the isomers by establishing a chemical equilibrium between them.

Objective: To determine the equilibrium constant (Keq) for the isomerization of (Z)-3-dodecene to (E)-3-dodecene.

Apparatus:

• Reaction vessel (e.g., sealed tube or flask with reflux condenser)

• Heating and stirring apparatus

• Gas chromatograph (GC) with a suitable column

• NMR spectrometer

Procedure:

• Reaction Setup: A known amount of either pure (Z)-3-dodecene or (E)-3-dodecene (or a mixture of both) is placed in the reaction vessel with a suitable solvent and a catalyst. Catalysts for alkene isomerization can include strong acids, certain transition metal complexes, or iodine.

• Equilibration: The mixture is heated and stirred for a sufficient period to allow the isomerization reaction to reach equilibrium. The time required for equilibration should be determined by preliminary experiments, taking samples at various time points and analyzing them until the isomer ratio becomes constant.

• Sampling and Analysis: At equilibrium, a sample of the reaction mixture is taken and quenched (e.g., by cooling and neutralizing the catalyst) to prevent further isomerization. The relative concentrations of the (E) and (Z) isomers are determined using gas chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

• Calculation of Keq: The equilibrium constant is calculated as the ratio of the concentration of the (E) isomer to the concentration of the (Z) isomer: Keq = [(E)-3-dodecene] / [(Z)-3-dodecene].

• Thermodynamic Calculation: The difference in Gibbs free energy (ΔG°) between the isomers is calculated from the equilibrium constant using the equation: ΔG° = -RT ln(Keq), where R is the gas constant and T is the absolute temperature in Kelvin. The enthalpy difference (ΔH°), which is the primary measure of relative stability, can be determined by measuring Keq at several different temperatures and creating a van 't Hoff plot (ln(Keq) vs. 1/T).

The logical relationship for determining stability from equilibrium is as follows.

Caption: Logic for stability from equilibrium.

Conclusion

Based on fundamental principles of organic chemistry and data from analogous compounds, (E)-3-dodecene is thermodynamically more stable than (Z)-3-dodecene. This is due to the reduced steric hindrance between the alkyl chains in the (E) configuration. The energy difference is estimated to be approximately 4-6 kJ/mol. This relative stability can be experimentally verified and quantified through bomb calorimetry to determine heats of formation or by establishing a catalyzed isomerization equilibrium to measure the free energy difference between the two isomers. The detailed protocols provided herein offer a robust framework for conducting such investigations.

An In-depth Technical Guide to the Stereoselective Synthesis of cis- and trans-3-Dodecene Isomers

Abstract

This technical guide provides a comprehensive overview of the stereoselective synthesis of cis-(Z)-3-dodecene and trans-(E)-3-dodecene. These isomers are of interest in various fields of chemical research, including the development of pharmaceuticals and agrochemicals. This document details established synthetic methodologies, including the partial reduction of alkynes and olefination reactions such as the Wittig, Horner-Wadsworth-Emmons, and Julia-Kocienski reactions. Detailed experimental protocols, quantitative data on reaction yields and stereoselectivity, and visualizations of reaction pathways are provided to serve as a practical resource for researchers, scientists, and professionals in drug development.

Introduction

The precise control of double bond geometry is a cornerstone of modern organic synthesis. The cis (Z) and trans (E) isomers of 3-dodecene serve as important synthetic intermediates and possess distinct physical and chemical properties. Their stereoselective synthesis is crucial for accessing specific molecular architectures and functionalities. This guide explores the primary synthetic routes to both isomers, with a focus on practical experimental procedures and a comparative analysis of their efficiency and stereochemical outcomes.

Synthesis of cis-(Z)-3-Dodecene

The synthesis of cis-alkenes is most commonly achieved through the partial hydrogenation of an alkyne precursor or via specific olefination strategies that favor the formation of the Z-isomer.

Partial Hydrogenation of 3-Dodecyne using Lindlar's Catalyst

The partial hydrogenation of alkynes to cis-alkenes is a widely employed transformation.[1] This is achieved using a "poisoned" catalyst, most notably Lindlar's catalyst, which consists of palladium supported on calcium carbonate and deactivated with lead acetate and quinoline.[2] This deactivation prevents the further reduction of the initially formed cis-alkene to the corresponding alkane.[1] The reaction proceeds via the syn-addition of hydrogen across the triple bond.[3]

This protocol is adapted from the procedure for the selective hydrogenation of 3-decyn-1-ol.[2]

• Materials:

  • 3-Dodecyne

  • Lindlar's catalyst (5% Pd on CaCO₃, poisoned with lead)

  • Quinoline (optional, for enhanced selectivity)

  • Hexane (or another suitable solvent like ethanol or ethyl acetate)

  • Hydrogen gas (H₂)

• Procedure:

  • In a round-bottom flask, dissolve 3-dodecyne in hexane.

  • Carefully add Lindlar's catalyst (5-10 wt% relative to the 3-dodecyne). For substrates prone to over-reduction, 1-2 drops of quinoline can be added to further deactivate the catalyst.[2]

  • Secure the flask to a hydrogenation apparatus (e.g., a Parr shaker or a balloon setup).

  • Evacuate the flask and backfill with an inert gas (e.g., nitrogen or argon). Repeat this cycle three times.

  • Evacuate the flask again and introduce hydrogen gas to the desired pressure (e.g., 1-4 atm).[2]

  • Stir the reaction mixture vigorously at room temperature.

  • Monitor the reaction progress by gas chromatography (GC) or thin-layer chromatography (TLC).

  • Upon completion, vent the hydrogen gas and purge the flask with an inert gas.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the filter cake with hexane.

  • Concentrate the filtrate under reduced pressure to yield crude (Z)-3-dodecene.

  • Purify the product by flash column chromatography on silica gel if necessary.

Wittig Reaction with Non-Stabilized Ylides

The Wittig reaction is a versatile method for alkene synthesis from an aldehyde or ketone and a phosphorus ylide.[4] The use of non-stabilized ylides, typically derived from alkyl halides, generally leads to the preferential formation of the (Z)-alkene.[5]

This protocol is based on the general procedure for Wittig reactions with non-stabilized ylides.[4]

• Materials:

  • Propyltriphenylphosphonium bromide

  • Anhydrous tetrahydrofuran (THF)

  • n-Butyllithium (n-BuLi) in hexanes

  • Nonanal

  • Diethyl ether

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Saturated aqueous sodium chloride (brine) solution

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • To a dry, two-necked round-bottom flask under an inert atmosphere, add propyltriphenylphosphonium bromide.

  • Add anhydrous THF to create a suspension.

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add n-butyllithium dropwise with vigorous stirring. The formation of a characteristic orange-red color indicates ylide formation.[4]

  • After the addition is complete, remove the ice bath and stir the mixture at room temperature for 1 hour.

  • Cool the ylide solution back to 0 °C.

  • Add a solution of nonanal in anhydrous THF dropwise.

  • Allow the reaction to warm to room temperature and stir for several hours, monitoring by TLC or GC.

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel and add diethyl ether.

  • Separate the organic layer, and wash it sequentially with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude product will contain triphenylphosphine oxide as a major byproduct. Purify by flash column chromatography on silica gel to isolate (Z)-3-dodecene.

Synthesis of trans-(E)-3-Dodecene

The synthesis of trans-alkenes is typically accomplished through the reduction of an alkyne using dissolving metals or through olefination methods that favor the formation of the more thermodynamically stable E-isomer.

Dissolving Metal Reduction of 3-Dodecyne

The reduction of alkynes with sodium or lithium metal in liquid ammonia at low temperatures is a classic and highly effective method for producing trans-alkenes.[6] The reaction proceeds through a radical anion intermediate, and the stereochemical outcome is dictated by the greater stability of the trans-vinylic radical and anion intermediates.[7]

This protocol is adapted from the procedure for the reduction of a protected 3-dodecyn-1-ol.

• Materials:

  • 3-Dodecyne

  • Liquid ammonia (NH₃)

  • Sodium metal (Na)

  • Anhydrous diethyl ether or THF

  • Ammonium chloride (solid)

• Procedure:

  • In a three-necked flask equipped with a dry ice condenser, condense ammonia gas at -78 °C.

  • Add small pieces of sodium metal until a persistent deep blue color is obtained, indicating the presence of solvated electrons.[6]

  • Add a solution of 3-dodecyne in anhydrous diethyl ether dropwise.

  • Stir the reaction at -78 °C to -33 °C for several hours, monitoring by TLC or GC.

  • Upon completion, quench the reaction by the careful addition of solid ammonium chloride until the blue color disappears.

  • Allow the ammonia to evaporate overnight in a well-ventilated fume hood.

  • To the residue, add water and extract the product with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield crude (E)-3-dodecene.

  • Purify by flash column chromatography on silica gel if necessary.

Horner-Wadsworth-Emmons (HWE) Reaction

The Horner-Wadsworth-Emmons (HWE) reaction is a modification of the Wittig reaction that utilizes a phosphonate-stabilized carbanion. This method generally provides excellent selectivity for the (E)-alkene.[5] The water-soluble phosphate byproduct is also easier to remove during workup compared to the triphenylphosphine oxide from a Wittig reaction.[5]

This protocol describes the synthesis of the ethyl ester of the C14 carboxylic acid, which upon reduction would yield a derivative of 3-dodecen-1-ol. A similar procedure using an appropriate phosphonate would yield 3-dodecene directly. This protocol is adapted from a large-scale synthesis of (E)-3-dodecen-1-ol.[8]

• Materials:

  • Sodium hydride (NaH, 60% dispersion in mineral oil)

  • Anhydrous tetrahydrofuran (THF)

  • Triethyl phosphonoacetate

  • Nonanal

• Procedure:

  • Ylide Preparation:

    • To a flame-dried, nitrogen-purged reactor, add sodium hydride. Wash the NaH with dry hexanes to remove the mineral oil and suspend it in anhydrous THF.

    • Cool the suspension to 0 °C.

    • Add a solution of triethyl phosphonoacetate in dry THF dropwise over 1-2 hours.

    • Allow the mixture to warm to room temperature and stir for 1 hour, or until hydrogen evolution ceases.

  • Olefination:

    • Cool the ylide solution to 0 °C.

    • Add a solution of nonanal in dry THF dropwise over 1-2 hours.

    • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Workup:

    • Cool the reaction to 0 °C and cautiously quench with a saturated aqueous solution of ammonium chloride.

    • Extract the product with diethyl ether.

    • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purification:

    • Purify the crude product by flash column chromatography on silica gel.

Julia-Kocienski Olefination

The Julia-Kocienski olefination is a powerful method for the synthesis of alkenes, particularly favoring the formation of the (E)-isomer.[9][10] This reaction involves the coupling of a heteroaryl sulfone with an aldehyde or ketone.[11] The use of 1-phenyl-1H-tetrazol-5-yl (PT) sulfones often leads to high E-selectivity.[10]

Quantitative Data Summary

The following tables summarize typical yields and stereoselectivities for the synthesis of 3-dodecene isomers and analogous compounds. It is important to note that specific results can vary based on the exact reaction conditions and the purity of the starting materials.

Table 1: Synthesis of cis-(Z)-3-Dodecene and Analogs

Method	Substrate	Product	Yield (%)	Z:E Ratio	Reference
Lindlar Hydrogenation	3-Hexyn-1-ol	(Z)-3-Hexen-1-ol	>99 (conversion)	>95:5	[7]
Wittig Reaction (non-stabilized ylide)	Nonanal + Propyltriphenylphosphonium bromide	(Z)-3-Dodecene	Typically moderate to good	Predominantly Z	[5]

Table 2: Synthesis of trans-(E)-3-Dodecene and Analogs

Method	Substrate	Product	Yield (%)	E:Z Ratio	Reference
Sodium/Ammonia Reduction	5-Decyne	trans-5-Decene	Good (>80%)	Predominantly E	[6]
Horner-Wadsworth-Emmons	Nonanal + Triethyl Phosphonoacetate	Ethyl (E)-3-dodecenoate	Good	Highly E-selective	[8]
Julia-Kocienski Olefination	Aldehyde + PT-sulfone	(E)-Alkene	Good to excellent	Highly E-selective	[9][10]

Visualizations of Synthetic Pathways

The following diagrams, generated using Graphviz, illustrate the key synthetic workflows and reaction pathways described in this guide.

Caption: Synthetic routes to (Z)-3-dodecene.

Caption: Synthetic routes to (E)-3-dodecene.

Conclusion

The stereoselective synthesis of cis- and trans-3-dodecene can be effectively achieved through a variety of well-established synthetic methods. The choice of the optimal synthetic route depends on factors such as the desired stereoisomer, the availability of starting materials, and the required scale of the synthesis. For the synthesis of (Z)-3-dodecene, the partial hydrogenation of 3-dodecyne using Lindlar's catalyst offers a reliable and high-yielding approach. Alternatively, the Wittig reaction with a non-stabilized ylide provides a convergent route. For the synthesis of (E)-3-dodecene, the dissolving metal reduction of 3-dodecyne is a highly stereoselective method. Olefination reactions such as the Horner-Wadsworth-Emmons and Julia-Kocienski reactions also provide excellent E-selectivity and are often preferred due to milder reaction conditions and easier purification. This guide provides the necessary theoretical background and practical protocols to enable researchers to successfully synthesize these valuable isomeric compounds.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Triethyl phosphonoacetate - Enamine [enamine.net]
• 3. quod.lib.umich.edu [quod.lib.umich.edu]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Highly E-selective solvent-free Horner–Wadsworth–Emmons reaction catalyzed by DBU - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. Modified Julia Olefination, Julia-Kocienski Olefination [organic-chemistry.org]
• 11. Latest Developments of the Julia–Kocienski Olefination Reaction: Mechanistic Considerations - PMC [pmc.ncbi.nlm.nih.gov]

3-Dodecene structural formula and isomers

An In-depth Technical Guide on 3-Dodecene: Structural Formula and Isomers

Abstract

3-Dodecene, an unsaturated hydrocarbon with the chemical formula C₁₂H₂₄, is a molecule of interest in various fields of chemical research due to its isomeric complexity and potential as a synthetic intermediate. This technical guide provides a comprehensive overview of the structural formula of 3-dodecene and its associated isomers. It details the stereoisomeric (E/Z) forms and discusses the broader categories of constitutional isomers. Key physicochemical properties are summarized, and generalized experimental protocols for synthesis and characterization are presented to aid researchers, scientists, and drug development professionals.

Structural Formula of 3-Dodecene

3-Dodecene is an alkene consisting of a twelve-carbon chain with a single double bond located between the third and fourth carbon atoms.[1] Its molecular formula is C₁₂H₂₄, and it has a molecular weight of approximately 168.32 g/mol .[2][3] The presence of the carbon-carbon double bond is the key functional group, which dictates its reactivity and gives rise to its isomeric forms.

The basic connectivity of 3-dodecene can be represented by the following condensed structural formula:

CH₃-CH₂-CH=CH-(CH₂)₇-CH₃

Isomerism in Dodecene

The formula C₁₂H₂₄ can represent a vast number of structural and stereoisomers. Isomers are molecules that have the same molecular formula but different arrangements of atoms. For 3-dodecene, the primary forms of isomerism are geometric isomerism (a type of stereoisomerism) and constitutional isomerism.

Geometric Isomerism in 3-Dodecene: (E) and (Z) Isomers

The restricted rotation around the carbon-carbon double bond in 3-dodecene results in two distinct geometric isomers. These isomers are classified using the E/Z notation, which is based on the Cahn-Ingold-Prelog (CIP) priority rules.[4]

• (Z)-3-Dodecene : In this isomer, the higher-priority groups on each carbon of the double bond are on the same side (from the German zusammen, meaning together). For 3-dodecene, the ethyl group (-CH₂CH₃) on C-3 and the octyl group (-C₈H₁₇) on C-4 are on the same side of the double bond. This configuration is often referred to as the cis isomer.[3][5]

• (E)-3-Dodecene : In this isomer, the higher-priority groups on each carbon of the double bond are on opposite sides (from the German entgegen, meaning opposite). This is also known as the trans isomer.[2][6][7]

Caption: Geometric isomers of 3-Dodecene.

Constitutional Isomers

Constitutional isomers share the same molecular formula (C₁₂H₂₄) but have different atomic connectivity. The dodecene family has numerous constitutional isomers, which can be categorized as follows:

• Positional Isomers : These isomers differ in the location of the double bond within the carbon chain. Examples include 1-dodecene, 2-dodecene, 4-dodecene, etc.[8] 1-Dodecene, an alpha-olefin, is of significant commercial importance.[8]

• Skeletal Isomers : These isomers have different carbon backbone structures, meaning they contain branching. For example, a methyl group could be attached to the main undecene chain (e.g., 2-methyl-3-undecene). The alkane equivalent, dodecane (C₁₂H₂₆), has 355 constitutional isomers, which illustrates the high degree of skeletal isomerism possible.[9][10]

Caption: Classification of dodecene isomers.

Physicochemical Properties

The physical and chemical properties of 3-dodecene isomers can vary. While extensive experimental data for all isomers is not always available, a collection of experimental and predicted data is presented below. The Kovats Retention Index, a key parameter in gas chromatography, is particularly useful for differentiating between the (E) and (Z) isomers.

Property	(E)-3-Dodecene	(Z)-3-Dodecene	3-Dodecene (Isomer Unspecified)
Molecular Formula	C₁₂H₂₄[2][6]	C₁₂H₂₄[3][5]	C₁₂H₂₄[1]
Molecular Weight ( g/mol )	168.32[2]	168.32[3]	168.32[11]
CAS Number	7206-14-6[6][7]	7239-23-8[5]	2030-83-3[1]
Boiling Point	-	-	212.2 ± 7.0 °C (Predicted)[12]
Density	-	-	0.764 ± 0.06 g/cm³ (Predicted)[12]
Kovats Retention Index (Standard non-polar)	1185, 1193[2]	1185, 1195, 1196[3]	-
Kovats Retention Index (Semi-standard non-polar)	1185 - 1185.3[2]	1184 - 1191.3[3]	-

Experimental Protocols

General Synthesis of 3-Dodecene

Generalized Reaction Scheme:

• Ylide Formation: CH₃CH₂CH₂P(Ph)₃⁺Br⁻ + Base → [CH₃CH₂CH=P(Ph)₃]

• Wittig Reaction: [CH₃CH₂CH=P(Ph)₃] + CH₃(CH₂)₇CHO → CH₃CH₂CH=CH(CH₂)₇CH₃ + Ph₃P=O

The stereochemical outcome (E/Z ratio) of the Wittig reaction depends heavily on the nature of the ylide and the reaction conditions. Stabilized ylides tend to favor the (E)-isomer, while non-stabilized ylides favor the (Z)-isomer.

Caption: Generalized workflow for the synthesis of 3-Dodecene.

Characterization

The synthesized product must be characterized to confirm its identity and determine the isomeric ratio.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR are essential for confirming the structure. The coupling constants (J-values) of the vinylic protons in the ¹H NMR spectrum can distinguish between the (E) and (Z) isomers.

• Infrared (IR) Spectroscopy : The C=C stretch will be present, and the C-H out-of-plane bending bands can help identify the substitution pattern of the alkene. For instance, trans-alkenes typically show a strong band around 960-980 cm⁻¹.[13]

• Mass Spectrometry (MS) : Used to confirm the molecular weight (168.32 g/mol ). The fragmentation pattern can provide further structural information. Electron ionization mass spectral data for both (E) and (Z) isomers are available in the NIST Chemistry WebBook.[5][6]

• Gas Chromatography (GC) : GC is an excellent tool for separating the (E) and (Z) isomers and determining their relative abundance in the final product. Comparison of retention times with known standards is definitive.[6][7]

Conclusion

3-Dodecene is a simple alkene whose structure gives rise to significant isomeric complexity. The primary stereoisomers, (E)-3-dodecene and (Z)-3-dodecene, exhibit distinct spatial arrangements and can be differentiated by their physical properties and spectroscopic data. Furthermore, a large number of constitutional isomers of dodecene exist, differing in double bond position and carbon skeleton. While a specific, optimized synthesis for 3-dodecene is not prominently documented, its preparation can be approached using established methods in organic chemistry, such as the Wittig reaction. The protocols and data presented in this guide offer a foundational resource for researchers working with this and related unsaturated hydrocarbons.

References

• 1. 3-Dodecene [webbook.nist.gov]
• 2. (E)-3-Dodecene | C12H24 | CID 5362826 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (Z)-3-dodecene | C12H24 | CID 5364450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 3-Dodecene, (Z)- [webbook.nist.gov]
• 6. 3-Dodecene, (E)- [webbook.nist.gov]
• 7. 3-Dodecene, (E)- [webbook.nist.gov]
• 8. 1-Dodecene - Wikipedia [en.wikipedia.org]
• 9. Dodecane - Wikipedia [en.wikipedia.org]
• 10. Dodecane | C12H26 | CID 8182 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 3-Dodecene (CAS 2030-83-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 12. 3-DODECENE CAS#: 7206-14-6 [m.chemicalbook.com]
• 13. Organic Syntheses Procedure [orgsyn.org]

The Enigmatic Presence of 3-Dodecene in the Plant Kingdom: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Dodecene, a 12-carbon alkene, is a volatile organic compound (VOC) that has been identified as a metabolite in the plant kingdom. While its presence is documented, detailed information regarding its biosynthesis, quantitative occurrence, and specific biological functions in plants remains largely uncharted territory. This technical guide provides a comprehensive overview of the current, albeit limited, knowledge on the natural occurrence of 3-Dodecene in plants. It synthesizes available data, proposes a plausible biosynthetic pathway based on established principles of plant biochemistry, details relevant experimental protocols for its detection and quantification, and highlights significant knowledge gaps to guide future research.

Introduction

Plant-derived volatile organic compounds (VOCs) play crucial roles in plant defense, pollination, and communication with other organisms. Among the vast array of these compounds, alkenes, or olefins, represent a significant class. 3-Dodecene (C₁₂H₂₄), a medium-chain alkene, has been noted as a plant metabolite and a component of some essential oils. Its isomers, particularly (Z)-3-dodecene, are recognized in natural product databases. However, a comprehensive understanding of its distribution across the plant kingdom, the genetic and enzymatic machinery responsible for its production, and its ecological significance is still in its infancy. This guide aims to consolidate the existing information and provide a framework for researchers interested in exploring the role of 3-Dodecene in plants.

Natural Occurrence of 3-Dodecene in Plants

The documented presence of 3-Dodecene in the plant kingdom is sparse and often qualitative. While it is listed in the LOTUS (the natural products occurrence database) as a plant metabolite, specific examples in the scientific literature are limited.

One notable mention is its identification in Launaea resedifolia, a member of the Asteraceae family. However, detailed studies quantifying its abundance in this or other species are currently lacking. The positional isomer, 1-dodecene, has been detected in rice volatiles following infestation by the brown planthopper, suggesting that the production of C12 alkenes can be induced by biotic stress.

It is important to note that the composition of plant volatiles can be highly dependent on factors such as the plant's developmental stage, environmental conditions, and biotic interactions. Therefore, the absence of 3-Dodecene in the essential oil profile of a particular plant under specific conditions does not definitively rule out its production under different circumstances.

Proposed Biosynthetic Pathway of 3-Dodecene

While the precise biosynthetic pathway of 3-Dodecene in plants has not been elucidated, a plausible route can be hypothesized based on the known biosynthesis of other alkenes and fatty acid metabolism in plants. The proposed pathway involves the modification of a C12 fatty acid precursor, lauric acid (dodecanoic acid).

Hypothesized Biosynthetic Pathway of 3-Dodecene:

Caption: Proposed biosynthetic pathway of 3-Dodecene from Acetyl-CoA.

Pathway Description:

• Lauric Acid Synthesis: The pathway begins in the plastid with the de novo synthesis of lauric acid (C12:0) from acetyl-CoA and malonyl-CoA via the fatty acid synthase (FAS) complex.

• Transport and Activation: Lauric acid is then transported to the cytosol or endoplasmic reticulum (ER) where it is activated to its CoA thioester, lauroyl-CoA.

• Hydroxylation and Dehydration (Hypothetical): A key hypothetical step involves the introduction of a hydroxyl group at the C-3 position, followed by dehydration to create a double bond between C-2 and C-3 or C-3 and C-4. Bifunctional enzymes, such as fatty acid desaturases with hydroxylase activity, could potentially catalyze such reactions.

• Decarboxylation (Hypothetical): The final step is likely a decarboxylation reaction that removes the carboxyl group and results in the formation of the C11 alkene with the double bond at the C-3 position, yielding 3-Dodecene. While enzymes that produce terminal alkenes (1-alkenes) via decarboxylation of fatty acids are known (e.g., OleT, UndA, UndB), the enzymatic machinery for the production of internal alkenes like 3-Dodecene in plants is yet to be identified. It is possible that a novel type of decarboxylase or a bifunctional desaturase-decarboxylase is involved.

Quantitative Data

As of the date of this guide, there is a significant lack of quantitative data on the concentration of 3-Dodecene in any plant species in the peer-reviewed scientific literature. The analysis of plant volatiles often reveals a complex mixture of compounds, with concentrations ranging from trace amounts (ng/g fresh weight) to major components (µg/g fresh weight).

Table 1: Quantitative Data for 3-Dodecene in Plants

Plant Species	Plant Part	Concentration	Analytical Method	Reference
Data Not Available	-	-	-	-

The absence of data highlights a critical area for future research. The development and application of sensitive analytical methods are necessary to determine the concentration of 3-Dodecene in various plant tissues and under different physiological and ecological conditions.

Experimental Protocols

The analysis of 3-Dodecene in plant materials typically involves the extraction of volatile compounds followed by gas chromatography-mass spectrometry (GC-MS) for separation, identification, and quantification.

Sample Preparation and Extraction

Objective: To extract volatile compounds, including 3-Dodecene, from plant tissue.

Method 1: Headspace Solid-Phase Microextraction (HS-SPME)

This is a solvent-free method ideal for the analysis of volatile and semi-volatile compounds.

• Materials:

  • Fresh plant material (e.g., leaves, flowers)

  • 20 mL headspace vials with screw caps and septa

  • SPME fiber assembly (e.g., with a polydimethylsiloxane/divinylbenzene (PDMS/DVB) coating)

  • Heater-stirrer or water bath

• Protocol:

  • Weigh a precise amount of fresh plant material (e.g., 1-5 g) and place it into a headspace vial.

  • Seal the vial tightly.

  • Equilibrate the sample at a specific temperature (e.g., 40-60 °C) for a set time (e.g., 15-30 minutes) to allow volatiles to accumulate in the headspace.

  • Expose the SPME fiber to the headspace for a defined period (e.g., 30-60 minutes) to adsorb the volatile compounds.

  • Retract the fiber and immediately introduce it into the GC injector for thermal desorption.

Method 2: Solvent Extraction

• Materials:

  • Fresh or dried plant material

  • Organic solvent (e.g., hexane, dichloromethane)

  • Grinder or mortar and pestle

  • Soxhlet apparatus or sonicator

  • Rotary evaporator

• Protocol:

  • Grind the plant material to a fine powder.

  • Extract the powder with the chosen solvent using a suitable method (e.g., Soxhlet extraction for several hours or sonication for 30-60 minutes).

  • Filter the extract to remove solid plant material.

  • Concentrate the extract to a small volume using a rotary evaporator under reduced pressure.

  • The concentrated extract can then be directly injected into the GC-MS.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Objective: To separate, identify, and quantify 3-Dodecene in the extracted sample.

• Instrumentation:

  • Gas chromatograph coupled to a mass spectrometer (GC-MS)

  • Capillary column suitable for volatile compound analysis (e.g., HP-5MS, DB-5)

• Typical GC Conditions:

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

  • Oven Temperature Program:

    • Initial temperature: 40-60 °C, hold for 2-5 minutes

    • Ramp: Increase to 200-250 °C at a rate of 3-10 °C/min

    • Final hold: 5-10 minutes

  • Injection Mode: Splitless or split (e.g., 1:20)

• Typical MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: m/z 40-400

  • Ion Source Temperature: 230 °C

  • Transfer Line Temperature: 280 °C

Identification: The identification of 3-Dodecene is achieved by comparing the retention time and the mass spectrum of the peak in the sample chromatogram with that of an authentic standard and/or with mass spectral libraries (e.g., NIST, Wiley).

Quantification: For quantitative analysis, a calibration curve should be prepared using a certified standard of 3-Dodecene. An internal standard (e.g., a deuterated analog or a compound with similar chemical properties but not present in the sample) should be used to improve accuracy and precision.

Workflow Diagram for GC-MS Analysis:

Caption: General workflow for the analysis of 3-Dodecene in plant samples.

Potential Biological Roles and Future Directions

The biological role of 3-Dodecene in plants is currently unknown. However, based on the functions of other plant VOCs, several hypotheses can be proposed:

• Defense: It may act as a repellent or toxicant against herbivores or pathogens.

• Communication: It could be involved in attracting pollinators or parasitoids of herbivores (indirect defense).

• Allelopathy: It might have inhibitory effects on the growth of neighboring plants.

Interestingly, (Z)-3-dodecenoic acid, a closely related compound, has been identified as a potential alarm pheromone in some thrips species that induce galls on Acacia trees. This raises the intriguing possibility that plants may produce 3-Dodecene or its derivatives as part of their defense strategy against these insects, or that the insects sequester and modify plant-derived precursors.

Future research should focus on:

• Screening a wider range of plant species for the presence and quantity of 3-Dodecene.

• Identifying the genes and enzymes responsible for its biosynthesis.

• Investigating the ecological roles of 3-Dodecene through bioassays.

• Exploring its potential applications in agriculture (e.g., as a biopesticide) and other industries.

Conclusion

3-Dodecene represents an enigmatic component of the plant volatilome. While its existence as a plant metabolite is acknowledged, a significant dearth of information regarding its biosynthesis, quantitative distribution, and biological function persists. This technical guide has provided a synthesis of the current knowledge, a plausible biosynthetic pathway, and detailed experimental protocols to facilitate further investigation. The study of 3-Dodecene offers a promising avenue for discovering novel biochemical pathways and understanding the complex chemical ecology of plants, with potential applications in drug development and sustainable agriculture. The significant knowledge gaps highlighted herein underscore the need for dedicated research to unravel the secrets of this intriguing plant-derived alkene.

The Elusive Role of 3-Dodecene as a Human Metabolite: A Technical Overview

For the attention of Researchers, Scientists, and Drug Development Professionals.

Abstract

3-Dodecene, an unsaturated aliphatic hydrocarbon, has been identified as a human metabolite, specifically detected in urine and saliva. Despite its confirmed presence in the human body, its metabolic significance, precise biosynthetic and catabolic pathways, and quantitative levels in various biological matrices remain largely uncharacterized in the scientific literature. This technical guide synthesizes the current, albeit limited, knowledge regarding 3-Dodecene's role as a human metabolite. It outlines a putative metabolic pathway based on the known metabolism of similar long-chain alkenes, details generalized experimental protocols for its detection, and discusses its potential origins. Due to a significant lack of published quantitative data, this document highlights the critical need for further research to elucidate the physiological and pathological relevance of this endogenous compound.

Introduction

3-Dodecene (C₁₂H₂₄) is a long-chain alkene that exists as two geometric isomers, (Z)-3-dodecene and (E)-3-dodecene. Both isomers have been reported as human metabolites, with evidence of their presence in urine and saliva[1][2]. As volatile organic compounds (VOCs), their detection in bodily fluids and breath suggests potential roles as biomarkers for physiological or pathological states. However, a comprehensive understanding of their metabolic lifecycle—from synthesis to excretion—is currently lacking. This document aims to provide a detailed overview of the known information and to propose scientifically-grounded hypotheses regarding the metabolism and analysis of 3-Dodecene in a human context.

Data Presentation: Quantitative Levels of 3-Dodecene in Human Samples

A thorough review of the existing scientific literature reveals a significant gap in the quantitative analysis of 3-Dodecene in human biological samples. At present, there are no published studies that provide specific concentration ranges for 3-Dodecene in human urine, saliva, blood, breath, or any other tissue. The mandatory requirement to summarize quantitative data into tables cannot be fulfilled due to the absence of this information in publicly available scientific databases. The development of validated analytical methods is a prerequisite for generating such data and would be a crucial step forward in understanding the relevance of this metabolite.

Proposed Metabolic Pathways of 3-Dodecene

While a specific metabolic pathway for 3-Dodecene has not been delineated in humans, the metabolism of similar long-chain alkenes is generally understood to be mediated by the cytochrome P450 (CYP) superfamily of enzymes[3][4].

Phase I Metabolism: Epoxidation

The primary metabolic transformation of alkenes is epoxidation of the double bond, catalyzed by CYP monooxygenases[3]. This reaction introduces an epoxide ring, a highly reactive intermediate. In the case of 3-Dodecene, this would result in the formation of 3,4-epoxydodecane.

References

• 1. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 2. Analysis of volatile organic compounds in human saliva by a static sorptive extraction method and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Drug metabolism by cytochromes P450 in the liver and small bowel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

An In-depth Technical Guide to 3-Dodecene: CAS Registry Numbers, Identification, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-dodecene, including its CAS registry numbers, physicochemical properties, detailed experimental protocols for its identification and synthesis, and key spectroscopic data. This document is intended to serve as a valuable resource for professionals in research, science, and drug development who work with this alkene.

Core Identification and Physicochemical Properties

3-Dodecene is a long-chain alkene with the chemical formula C₁₂H₂₄. It exists as a mixture of isomers, primarily the geometric isomers (Z)-3-dodecene (cis) and (E)-3-dodecene (trans). The Chemical Abstracts Service (CAS) has assigned unique registry numbers to the isomeric mixture and each specific stereoisomer, which are crucial for unambiguous identification in research and regulatory contexts.

Table 1: CAS Registry Numbers and Physicochemical Properties of 3-Dodecene Isomers

Property	3-Dodecene (Isomer Mixture)	(Z)-3-Dodecene (cis)	(E)-3-Dodecene (trans)
CAS Registry Number	2030-83-3[1]	7239-23-8[2][3]	7206-14-6[4]
Molecular Formula	C₁₂H₂₄	C₁₂H₂₄[2][3]	C₁₂H₂₄[4]
Molecular Weight	168.32 g/mol	168.32 g/mol [5]	168.32 g/mol [4][6]
Boiling Point	~207.3 °C (estimate)[1][7]	~207.3 °C (estimate)[7]	~212.2 °C (predicted)[4]
Density	~0.776 g/cm³ (estimate)[1][7]	~0.776 g/cm³ (estimate)[7]	~0.764 g/cm³ (predicted)[4]
Refractive Index	~1.427 (estimate)[1]	~1.426 (estimate)[7]	Not available

Note: Experimental values for boiling point, density, and refractive index can vary slightly based on experimental conditions. The values presented are a combination of predicted and estimated data from available sources.

Synthesis of 3-Dodecene Isomers

The stereoselective synthesis of (Z)- and (E)-3-dodecene can be effectively achieved using the Wittig reaction, a powerful method for creating carbon-carbon double bonds from carbonyl compounds and phosphorus ylides.

Synthesis of (Z)-3-Dodecene via the Wittig Reaction

The synthesis of (Z)-alkenes is typically favored when using non-stabilized ylides in the Wittig reaction.[8][9]

Reaction Scheme:

Caption: Synthesis of (Z)-3-Dodecene via the Wittig Reaction.

Experimental Protocol:

• Preparation of the Phosphonium Salt: In a flame-dried, nitrogen-purged round-bottom flask, dissolve triphenylphosphine (1.1 eq) in anhydrous toluene. Add 1-bromononane (1.0 eq) and reflux the mixture for 24 hours. Cool the reaction to room temperature, and collect the resulting white precipitate of nonyltriphenylphosphonium bromide by filtration. Wash the solid with cold diethyl ether and dry under vacuum.

• Ylide Formation: Suspend the nonyltriphenylphosphonium bromide (1.0 eq) in anhydrous tetrahydrofuran (THF) under a nitrogen atmosphere and cool to 0 °C in an ice bath. Slowly add a solution of n-butyllithium (n-BuLi) in hexanes (1.0 eq) dropwise. The formation of the orange-red ylide indicates a successful reaction. Stir the mixture at 0 °C for 30 minutes.

• Wittig Reaction: To the ylide solution at 0 °C, add propanal (1.0 eq) dropwise. Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Work-up and Purification: Quench the reaction by the addition of saturated aqueous ammonium chloride solution. Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. Filter and concentrate the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel (eluting with hexane) to yield pure (Z)-3-dodecene.

Synthesis of (E)-3-Dodecene via the Schlosser Modification of the Wittig Reaction

To favor the formation of the (E)-isomer, the Schlosser modification of the Wittig reaction is employed. This method involves the use of a strong base at low temperatures to epimerize the intermediate betaine.[8][10][11][12]

Reaction Scheme:

References

• 1. 3-DODECENE CAS#: 2030-83-3 [m.chemicalbook.com]
• 2. 3-Dodecene, (Z)- [webbook.nist.gov]
• 3. 3-Dodecene, (Z)- [webbook.nist.gov]
• 4. 3-DODECENE CAS#: 7206-14-6 [m.chemicalbook.com]
• 5. 3-Dodecene, (Z)- (CAS 7239-23-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 6. 3-Dodecene, (E)- (CAS 7206-14-6) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. CIS-3-DODECENE CAS#: 7239-23-8 [m.chemicalbook.com]
• 8. Wittig reaction - Wikipedia [en.wikipedia.org]
• 9. Wittig Reaction [organic-chemistry.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. synarchive.com [synarchive.com]
• 12. Schlosser Modification [organic-chemistry.org]

Basic reactions of 3-Dodecene in organic chemistry

An In-depth Technical Guide on the Core Reactions of 3-Dodecene

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Dodecene, a long-chain alkene with the chemical formula C₁₂H₂₄, serves as a valuable model and intermediate in organic synthesis.[1][2][3] Its carbon-carbon double bond is a site of high electron density, making it susceptible to a variety of chemical transformations. This document provides a comprehensive overview of the fundamental reactions of 3-dodecene, with a focus on addition, oxidation, and metathesis pathways. Detailed experimental protocols, quantitative data summaries, and mechanistic diagrams are provided to support advanced research and application in fields such as drug development and materials science. Both (E)-3-dodecene and (Z)-3-dodecene isomers are considered, with their respective CAS numbers being 2030-83-3 and 7239-23-8.[2][3]

Addition Reactions

Addition reactions are characteristic of alkenes, involving the breaking of the π-bond to form two new σ-bonds.[4] For an unsymmetrical internal alkene like 3-dodecene, the regioselectivity of these additions is a critical consideration.

Electrophilic Addition of Hydrogen Halides (Hydrohalogenation)

The reaction of 3-dodecene with hydrogen halides (HCl, HBr, HI) proceeds via an electrophilic addition mechanism.[5] The reaction follows Markovnikov's rule, which states that the hydrogen atom adds to the carbon atom of the double bond that has more hydrogen atoms, leading to the formation of the more stable carbocation intermediate.[6][7][8] In the case of 3-dodecene, the two carbons of the double bond (C3 and C4) are both secondary, leading to the formation of two secondary carbocation intermediates with similar stability. This results in a mixture of two constitutional isomers: 3-halododecane and 4-halododecane.

Table 1: Summary of Hydrohalogenation Reaction Data

Parameter	Description
Reactants	3-Dodecene, HX (X = Cl, Br, I)
Products	3-Halododecane and 4-Halododecane
Solvent	Inert solvent (e.g., Dichloromethane (B109758), Diethyl ether)
Regioselectivity	Follows Markovnikov's rule; produces a mixture of regioisomers due to comparable stability of the secondary carbocation intermediates.[5][6]
Stereoselectivity	Not stereoselective; the planar carbocation intermediate can be attacked from either face, leading to a racemic mixture if a chiral center is formed.[9]
Typical Conditions	Gaseous HX bubbled through the solution at low temperatures (e.g., 0 °C).

Representative Experimental Protocol: Hydrochlorination of 3-Dodecene

• Dissolve 3-dodecene (1 equivalent) in a suitable inert solvent, such as anhydrous dichloromethane, in a round-bottom flask equipped with a magnetic stirrer and a gas inlet tube.

• Cool the reaction mixture to 0 °C using an ice bath.

• Bubble dry hydrogen chloride gas slowly through the stirred solution.

• Monitor the reaction progress using an appropriate technique (e.g., Thin Layer Chromatography or Gas Chromatography).

• Once the reaction is complete, stop the flow of HCl gas and allow the mixture to warm to room temperature.

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure to yield the product mixture of 3-chlorododecane and 4-chlorododecane.

• Purify the products if necessary using fractional distillation or column chromatography.

Caption: Hydrohalogenation pathway of 3-dodecene.

Acid-Catalyzed Hydration

The addition of water across the double bond of 3-dodecene in the presence of a strong acid catalyst (e.g., H₂SO₄) yields alcohols.[10][11] Similar to hydrohalogenation, this reaction proceeds through a carbocation intermediate and follows Markovnikov's rule, producing a mixture of dodecan-3-ol and dodecan-4-ol.[12][13]

Table 2: Summary of Acid-Catalyzed Hydration Data

Parameter	Description
Reactants	3-Dodecene, H₂O
Catalyst	Strong acid (e.g., concentrated H₂SO₄, H₃PO₄)
Products	Dodecan-3-ol and Dodecan-4-ol
Regioselectivity	Follows Markovnikov's rule, leading to a mixture of secondary alcohols.[13]
Stereoselectivity	Not stereoselective, produces a racemic mixture at any newly formed chiral centers.[9]
Typical Conditions	Aqueous acid solution, with reaction temperature controlled to favor alcohol formation over the reverse elimination reaction.[10]

Representative Experimental Protocol: Acid-Catalyzed Hydration of 3-Dodecene

• In a round-bottom flask, add a solution of 50% aqueous sulfuric acid.

• Cool the flask in an ice bath and slowly add 3-dodecene (1 equivalent) with vigorous stirring.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature. The reaction may require gentle heating depending on the substrate's reactivity.

• Monitor the reaction until completion.

• Pour the reaction mixture into a separatory funnel containing cold water to dilute the acid.

• Extract the product with diethyl ether.

• Wash the organic layer sequentially with water and a saturated sodium bicarbonate solution.

• Dry the organic layer over anhydrous sodium sulfate.

• Evaporate the solvent to yield the crude product mixture of dodecan-3-ol and dodecan-4-ol, which can be purified by distillation.

Halogenation

3-Dodecene readily reacts with halogens like bromine (Br₂) and chlorine (Cl₂) in an inert solvent.[14] The reaction proceeds through a cyclic halonium ion intermediate.[15][16] The subsequent nucleophilic attack by the halide ion occurs from the opposite side of the intermediate, resulting in anti-addition of the two halogen atoms across the double bond.[17]

Table 3: Summary of Halogenation Reaction Data

Parameter	Description
Reactants	3-Dodecene, X₂ (X = Cl, Br)
Products	3,4-Dihalododecane
Solvent	Inert solvent (e.g., CCl₄, CH₂Cl₂)
Regioselectivity	Not applicable as identical atoms are added to both carbons.
Stereoselectivity	Anti-addition. The two halogen atoms add to opposite faces of the original double bond.[15][17]
Typical Conditions	Room temperature, often performed as a titration to observe the disappearance of the halogen color.[14]

Representative Experimental Protocol: Bromination of 3-Dodecene

• Dissolve 3-dodecene (1 equivalent) in dichloromethane in a flask protected from light.

• Slowly add a solution of bromine (1 equivalent) in dichloromethane dropwise to the alkene solution with stirring.

• Continue the addition until the characteristic reddish-brown color of bromine persists, indicating the consumption of the alkene.

• Stir the reaction mixture for an additional 15-20 minutes at room temperature.

• Wash the solution with aqueous sodium thiosulfate (B1220275) to remove excess bromine, followed by a wash with water.

• Dry the organic layer over anhydrous calcium chloride.

• Evaporate the solvent to obtain the 3,4-dibromododecane product.

Hydroboration-Oxidation

Hydroboration-oxidation is a two-step process that achieves the anti-Markovnikov hydration of an alkene.[18] The reaction is stereospecific, resulting in syn-addition of the hydrogen and hydroxyl group.[19][20] Borane (BH₃), often used as a complex with THF, adds across the double bond of 3-dodecene, with the boron atom attaching to the less sterically hindered carbon (C3) and the hydrogen to the more substituted carbon (C4), and vice versa. Subsequent oxidation with hydrogen peroxide in a basic solution replaces the boron atom with a hydroxyl group, yielding a mixture of dodecan-3-ol and dodecan-4-ol.

Table 4: Summary of Hydroboration-Oxidation Reaction Data

Parameter	Description
Reactants	Step 1: 3-Dodecene, BH₃·THF (or 9-BBN). Step 2: H₂O₂, NaOH(aq).[21]
Products	Dodecan-3-ol and Dodecan-4-ol
Regioselectivity	Anti-Markovnikov addition of H and OH.[18][19]
Stereoselectivity	Syn-addition of H and OH across the double bond.[18][20]
Typical Conditions	Step 1: Anhydrous THF, 0 °C to room temperature. Step 2: 30% H₂O₂, aqueous NaOH, room temperature.

Representative Experimental Protocol: Hydroboration-Oxidation of 3-Dodecene

• In a dry, nitrogen-flushed flask, dissolve 3-dodecene (1 equivalent) in anhydrous THF.

• Cool the solution to 0 °C and add a 1 M solution of borane-THF complex (BH₃·THF) dropwise.

• Allow the reaction to warm to room temperature and stir for 1-2 hours.

• Cool the mixture back to 0 °C and slowly add 3 M aqueous NaOH, followed by the careful, dropwise addition of 30% hydrogen peroxide.

• Heat the mixture to reflux for 1 hour to ensure complete oxidation.

• After cooling, separate the layers. Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Remove the solvent under reduced pressure to yield the alcohol products.

Caption: Experimental workflow for hydroboration-oxidation.

Oxidation and Oxidative Cleavage Reactions

The double bond of 3-dodecene can be targeted by various oxidizing agents to yield epoxides, diols, or cleavage products.

Epoxidation

Alkenes react with peroxy acids (e.g., meta-chloroperoxybenzoic acid, m-CPBA) to form epoxides (oxiranes).[22] The reaction is a concerted syn-addition of an oxygen atom to the double bond.[22] Epoxidation of 3-dodecene yields 3,4-epoxydodecane.

Table 5: Summary of Epoxidation Reaction Data

Parameter	Description
Reactants	3-Dodecene, Peroxy acid (e.g., m-CPBA)
Product	3,4-Epoxydodecane
Solvent	Aprotic solvent (e.g., CH₂Cl₂, CHCl₃)
Stereoselectivity	Syn-addition of the oxygen atom. The stereochemistry of the starting alkene is retained in the product.
Typical Conditions	Room temperature. The reaction is often buffered with NaHCO₃ to neutralize the carboxylic acid byproduct.

Representative Experimental Protocol: Epoxidation of 3-Dodecene

• Dissolve 3-dodecene (1 equivalent) in dichloromethane in an Erlenmeyer flask.

• Add solid sodium bicarbonate (approx. 2 equivalents).

• In a separate container, dissolve m-CPBA (approx. 1.1 equivalents) in dichloromethane.

• Add the m-CPBA solution dropwise to the stirred alkene solution at room temperature.

• Monitor the reaction by TLC.

• Upon completion, filter the mixture to remove sodium bicarbonate and the meta-chlorobenzoic acid byproduct.

• Wash the filtrate with a 10% sodium sulfite (B76179) solution, followed by saturated sodium bicarbonate solution, and finally brine.

• Dry the organic layer over anhydrous MgSO₄ and remove the solvent by rotary evaporation to yield the epoxide.

Ozonolysis

Ozonolysis is a powerful method for the oxidative cleavage of the C=C double bond.[23][24] The reaction of 3-dodecene with ozone (O₃) at low temperature forms an unstable primary ozonide, which rearranges to a more stable secondary ozonide.[25][26] The workup conditions determine the final products.[26]

• Reductive Workup (e.g., with dimethyl sulfide (B99878), (CH₃)₂S, or Zinc/H₂O) cleaves the ozonide to yield aldehydes or ketones.[27][28] Ozonolysis of 3-dodecene followed by reductive workup yields propanal and nonanal.

• Oxidative Workup (e.g., with hydrogen peroxide, H₂O₂) yields carboxylic acids or ketones.[27] This procedure would convert 3-dodecene to propanoic acid and nonanoic acid.

Table 6: Summary of Ozonolysis Reaction Data

Parameter	Description
Reactants	Step 1: 3-Dodecene, O₃. Step 2: Workup reagent.
Products (Reductive)	Propanal and Nonanal
Products (Oxidative)	Propanoic Acid and Nonanoic Acid
Solvent	Non-participating solvent (e.g., CH₂Cl₂, Methanol)
Typical Conditions	Step 1: -78 °C (dry ice/acetone bath). Step 2: Addition of workup reagent at -78 °C, then warming to room temperature.

Representative Experimental Protocol: Ozonolysis with Reductive Workup

• Dissolve 3-dodecene (1 equivalent) in methanol (B129727) or dichloromethane in a three-necked flask equipped with a gas inlet tube and a gas outlet tube connected to a trap.

• Cool the solution to -78 °C.

• Bubble ozone gas through the solution. The reaction is complete when the solution turns a persistent blue color, indicating the presence of unreacted ozone.

• Purge the solution with nitrogen or oxygen gas to remove excess ozone.

• Add dimethyl sulfide (DMS, approx. 1.5 equivalents) to the cold solution.

• Allow the reaction mixture to slowly warm to room temperature and stir for several hours.

• Remove the solvent and the dimethyl sulfoxide (B87167) (DMSO) byproduct under reduced pressure to isolate the aldehyde products, propanal and nonanal.

Alkene Metathesis

Alkene metathesis is a reaction that involves the redistribution of alkene fragments through the cleavage and regeneration of carbon-carbon double bonds, typically catalyzed by transition metal complexes (e.g., Grubbs' or Schrock catalysts).[29] While ring-closing and ring-opening metathesis are common, 3-dodecene could potentially undergo cross-metathesis with another alkene to form new olefinic products. The specific products would depend on the reaction partner and catalyst used. This reaction is a powerful tool for constructing complex molecular architectures.[29]

References

• 1. 3-DODECENE CAS#: 7206-14-6 [m.chemicalbook.com]
• 2. (E)-3-Dodecene | C12H24 | CID 5362826 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Dodecene, (Z)- [webbook.nist.gov]
• 4. 8.3 Addition Reactions – Introductory Organic Chemistry [openoregon.pressbooks.pub]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. leah4sci.com [leah4sci.com]
• 7. Markovnikov’s Rule - Chemistry Steps [chemistrysteps.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. The Stereochemistry of Alkene Addition Reactions - Chemistry Steps [chemistrysteps.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. m.youtube.com [m.youtube.com]
• 12. leah4sci.com [leah4sci.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. chemguide.co.uk [chemguide.co.uk]
• 15. leah4sci.com [leah4sci.com]
• 16. m.youtube.com [m.youtube.com]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. Hydroboration–oxidation reaction - Wikipedia [en.wikipedia.org]
• 19. masterorganicchemistry.com [masterorganicchemistry.com]
• 20. masterorganicchemistry.com [masterorganicchemistry.com]
• 21. Hydroboration Oxidation of Alkenes - Chemistry Steps [chemistrysteps.com]
• 22. chem.libretexts.org [chem.libretexts.org]
• 23. Ozonolysis - Wikipedia [en.wikipedia.org]
• 24. chem.libretexts.org [chem.libretexts.org]
• 25. SATHEE: Ozonolysis Mechanism Ozonolysis Of Alkenes And Alkynes [sathee.iitk.ac.in]
• 26. Ozonolysis - Criegee Mechanism [organic-chemistry.org]
• 27. masterorganicchemistry.com [masterorganicchemistry.com]
• 28. chem.libretexts.org [chem.libretexts.org]
• 29. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Properties of 3-Dodecene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the unsaturated aliphatic hydrocarbon 3-dodecene, with a focus on its core physicochemical properties, chemical behavior, and spectroscopic profile. 3-Dodecene, a long-chain alkene, exists as two geometric isomers, (E)-3-dodecene and (Z)-3-dodecene, the properties of which are detailed herein. While specific applications in drug development are not documented in current literature, this guide serves as a foundational resource for researchers interested in the characteristics and potential of this molecule.

Physicochemical Properties

3-Dodecene is a C12 hydrocarbon with the molecular formula C₁₂H₂₄ and a molecular weight of approximately 168.32 g/mol .[1][2] Its properties are influenced by the geometry of the double bond at the C3 position. Both (E)- and (Z)-isomers are recognized as human metabolites.[1][2]

Quantitative Data Summary

The following tables summarize the key physicochemical properties for both (E)- and (Z)-isomers of 3-dodecene. Data is compiled from various sources and includes both experimental and predicted values.

Table 1: General Properties of 3-Dodecene Isomers

Property	(E)-3-Dodecene	(Z)-3-Dodecene
Molecular Formula	C₁₂H₂₄[3]	C₁₂H₂₄[1]
Molecular Weight	168.32 g/mol [3]	168.32 g/mol [1]
CAS Number	7206-14-6[3]	7239-23-8[1]
Synonyms	trans-3-Dodecene[2]	cis-3-Dodecene[1]

Table 2: Physical and Chemical Properties of 3-Dodecene Isomers

Property	(E)-3-Dodecene	(Z)-3-Dodecene
Boiling Point	212.2 ± 7.0 °C (Predicted)[3]	Not Available
Density	0.764 ± 0.06 g/cm³ (Predicted)[3]	Not Available
LogP (Octanol/Water)	6.613 (Estimated)[3]	5.8 (Predicted)[1]
Water Solubility	Insoluble	Insoluble

Spectroscopic Profile

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The ¹H NMR spectrum of 3-dodecene is expected to show characteristic signals for vinylic protons in the range of 5.0-6.0 ppm. The coupling constants between these vinylic protons would be a key differentiator: a larger coupling constant (typically 11-18 Hz) is expected for the trans protons in (E)-3-dodecene, while a smaller coupling constant (typically 6-15 Hz) would be observed for the cis protons in (Z)-3-dodecene. Other signals would include multiplets for the allylic protons and overlapping signals for the aliphatic chain protons.

• ¹³C NMR: The ¹³C NMR spectrum will display signals for the two sp²-hybridized carbons of the double bond in the range of 120-140 ppm. The remaining ten sp³-hybridized carbons of the alkyl chain will appear at higher field (lower ppm values).

Infrared (IR) Spectroscopy

The IR spectra of alkenes are characterized by several key absorptions:

• =C-H Stretch: A moderate to weak band is expected to appear just above 3000 cm⁻¹ (typically 3000-3100 cm⁻¹), corresponding to the stretching vibration of the C-H bonds on the double bond.[4][5]

• C=C Stretch: A weak to medium absorption band around 1640-1680 cm⁻¹ is characteristic of the carbon-carbon double bond stretch.[5] For a symmetrically substituted trans alkene, this peak can be very weak or absent.

• =C-H Bend (Out-of-Plane): This is a highly diagnostic region. For the trans isomer, (E)-3-dodecene, a strong, sharp peak is expected around 960-975 cm⁻¹. For the cis isomer, (Z)-3-dodecene, a broad, medium-intensity peak is expected around 675-730 cm⁻¹.[6]

Mass Spectrometry (MS)

In mass spectrometry, alkenes typically show a distinct molecular ion (M⁺) peak.[7] The fragmentation of long-chain alkenes like 3-dodecene is characterized by cleavage at the allylic position, which is the C-C bond adjacent to the double bond.[8] This cleavage results in the formation of resonance-stabilized allylic carbocations.[8] The fragmentation pattern will produce a series of peaks corresponding to the loss of alkyl radicals, with clusters of peaks separated by 14 mass units (CH₂).[9]

Chemical Reactivity

As an unsaturated aliphatic hydrocarbon, 3-dodecene undergoes reactions typical of alkenes, primarily involving the electrophilic addition across the carbon-carbon double bond.

Addition Reactions

• Halogenation: 3-Dodecene will react with halogens such as bromine (Br₂) or chlorine (Cl₂) to form 3,4-dihalododecane. The reaction proceeds through a cyclic halonium ion intermediate, typically resulting in anti-addition of the two halogen atoms.

• Hydrohalogenation: The addition of hydrogen halides (e.g., HBr, HCl) across the double bond follows Markovnikov's rule, where the hydrogen atom adds to the carbon atom that already has more hydrogen atoms.

• Hydration: In the presence of an acid catalyst, water can add across the double bond to form an alcohol. This reaction also follows Markovnikov's rule.

• Hydroboration-Oxidation: This two-step reaction provides a method for the anti-Markovnikov hydration of the alkene.[10] Treatment of 3-dodecene with borane (BH₃) followed by oxidation with hydrogen peroxide and a base would yield dodecan-3-ol and dodecan-4-ol.[1][3]

Oxidation Reactions

• Epoxidation: Reaction with a peroxy acid, such as m-CPBA, will form an epoxide (oxirane) at the C3-C4 position.

• Ozonolysis: Cleavage of the double bond with ozone (O₃), followed by a workup step, will break the molecule into two smaller carbonyl compounds. Reductive workup (e.g., with zinc) would yield propanal and nonanal.

Polymerization

Like other alkenes, 3-dodecene can potentially undergo polymerization under specific catalytic conditions, although it is less reactive than terminal alkenes.

Experimental Protocols

Potential Synthesis Workflow: Wittig Reaction

The Wittig reaction is a powerful method for the stereoselective synthesis of alkenes from aldehydes or ketones.[11] To synthesize 3-dodecene, one could react nonanal with a propyl-substituted phosphorus ylide. The stereochemical outcome ((E) vs. (Z)) can often be controlled by the choice of ylide (stabilized vs. non-stabilized) and reaction conditions.[12]

Caption: General workflow for the potential synthesis of 3-Dodecene via the Wittig reaction.

General Purification and Analysis Workflow

For a liquid hydrocarbon mixture like the product of a 3-dodecene synthesis, purification would typically involve distillation, followed by analytical verification of purity.

Caption: General workflow for purification and analysis of 3-Dodecene isomers.

Biological Activity and Toxicology

Biological Role

Both (E)-3-dodecene and (Z)-3-dodecene have been identified as human metabolites.[1][2] (Z)-3-dodecene is also described as a plant metabolite and a volatile oil component.[1] However, the specific metabolic pathways involving these compounds have not been detailed in the available literature.

Toxicological Profile

Toxicological information on 3-dodecene is limited. For (E)-3-dodecene, aggregated GHS information indicates the following hazards:

• H302: Harmful if swallowed (Acute toxicity, oral, Category 4).[2]

• H413: May cause long lasting harmful effects to aquatic life (Hazardous to the aquatic environment, long-term hazard).[2]

For (Z)-3-dodecene, a safety data sheet summary notes that overexposure may cause skin and eye irritation and may have anesthetic effects such as drowsiness, dizziness, and headache.[1]

Applications in Drug Development

A comprehensive search of the scientific literature did not reveal any specific applications of 3-dodecene or its isomers as intermediates or active components in drug development or pharmaceutical synthesis. Its long aliphatic chain and simple alkene functionality do not immediately suggest a role as a key pharmacophore or a common building block for complex drug molecules.

Conclusion

3-Dodecene is a simple long-chain alkene with well-defined stereoisomers. Its physicochemical properties and chemical reactivity are consistent with those of other internal alkenes. While it is known to be a human metabolite, its biological role is not well understood, and its toxicological profile is not extensively studied. Currently, there is no documented evidence of its use in drug development. This guide provides a consolidated source of available technical data for 3-dodecene, which may serve as a useful reference for researchers in chemistry and related scientific fields.

References

• 1. (Z)-3-dodecene | C12H24 | CID 5364450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (E)-3-Dodecene | C12H24 | CID 5362826 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-DODECENE CAS#: 7206-14-6 [m.chemicalbook.com]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. IR spectrum: Alkenes [quimicaorganica.org]
• 7. m.youtube.com [m.youtube.com]
• 8. Video: Mass Spectrometry: Alkene Fragmentation [jove.com]
• 9. whitman.edu [whitman.edu]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. Wittig Reaction [organic-chemistry.org]
• 12. Wittig reaction - Wikipedia [en.wikipedia.org]

Health and safety information for 3-Dodecene handling

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of 3-Dodecene, including its (Z) and (E) isomers. The information herein is compiled from available safety data sheets and chemical databases. It is intended to provide a thorough understanding of the potential hazards and recommended safety precautions.

Chemical and Physical Properties

3-Dodecene is an unsaturated aliphatic hydrocarbon with the chemical formula C₁₂H₂₄. It exists as two geometric isomers, (Z)-3-dodecene (cis) and (E)-3-dodecene (trans). The physical and chemical properties can vary slightly between these isomers.

Table 1: Physical and Chemical Properties of 3-Dodecene Isomers

Property	(Z)-3-Dodecene	(E)-3-Dodecene
Molecular Formula	C₁₂H₂₄[1][2]	C₁₂H₂₄[1][2]
Molecular Weight	168.32 g/mol [1][2]	168.32 g/mol [1][2]
CAS Number	7239-23-8[1][3]	7206-14-6[4]
Boiling Point	212.2 ± 7.0 °C (Predicted)[4]	Not explicitly available
Density	0.764 ± 0.06 g/cm³ (Predicted)[4]	Not explicitly available
Water Solubility	Insoluble[5]	Insoluble[6]

Hazard Identification and Classification

The hazard profile of 3-Dodecene is primarily derived from data on its isomers and related compounds like 1-Dodecene.

Table 2: GHS Hazard Classification for (E)-3-Dodecene

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed[2]
Aspiration Hazard	1	H304: May be fatal if swallowed and enters airways[6][7][8]
Flammable Liquids	4	H227: Combustible liquid[6][7][8]
Hazardous to the aquatic environment, long-term hazard	4	H413: May cause long lasting harmful effects to aquatic life[2]

Summary of Hazards:

• Health Hazards: Overexposure may cause skin and eye irritation.[1] It may also have anesthetic effects, leading to drowsiness, dizziness, and headache.[1] The substance is considered an aspiration hazard; if swallowed, it can enter the lungs and cause damage.[5][7][8] Repeated exposure may cause skin dryness or cracking.[7][8]

• Fire and Explosion Hazards: 3-Dodecene is a combustible liquid.[6][7][8] Vapors are heavier than air and may spread along floors, and can form explosive mixtures with air upon intense heating.[7] Keep away from heat, sparks, open flames, and other ignition sources.[5][7][8]

• Environmental Hazards: It is considered very toxic to aquatic life with long-lasting effects.[5][8] It should not be released into the environment.[5]

Experimental Protocols: Safe Handling Procedures

Detailed experimental protocols for specific applications of 3-Dodecene are beyond the scope of this guide. However, the following general procedures for safe handling in a laboratory setting are mandatory.

3.1. Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted to determine the appropriate PPE. The following provides general guidance.

• Eye Protection: Wear chemical safety goggles or a face shield where splashing is possible.[5][7]

• Hand Protection: Wear appropriate chemical-resistant gloves.[5][7] The exact material and thickness should be chosen based on the specific breakthrough time and permeation rate for the tasks being performed.

• Skin and Body Protection: Wear a lab coat, and consider additional protective clothing to prevent skin exposure.[5][7]

• Respiratory Protection: If working in a poorly ventilated area or if vapors or mists are generated, use a NIOSH-approved respirator with an appropriate cartridge.[7]

3.2. Engineering Controls

• Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation exposure.[7][9]

• Provide eyewash stations and safety showers in the immediate vicinity of any area where 3-Dodecene is handled.

3.3. Spill and Leak Procedures

• Small Spills: Absorb with an inert material (e.g., sand, silica gel, universal binder) and place in a suitable, closed container for disposal.[5][8]

• Large Spills: Evacuate the area. Prevent the spill from entering drains or waterways.[5][8] Contain the spill with absorbent materials.

• Remove all sources of ignition and use spark-proof tools during cleanup.[5][8]

3.4. Storage and Disposal

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[5][7] Store locked up.[6][7][8]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[5][7] Waste is classified as hazardous.[5]

First Aid Measures

Table 3: First Aid Procedures for 3-Dodecene Exposure

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[5][7]
Skin Contact	Immediately wash off with soap and plenty of water while removing all contaminated clothing and shoes.[5][9] Seek medical attention if irritation develops or persists.
Eye Contact	Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.[5][8] Remove contact lenses, if present and easy to do. Continue rinsing. Get medical attention.
Ingestion	Do NOT induce vomiting due to the aspiration hazard.[5][7][8] If vomiting occurs naturally, have the victim lean forward. Call a physician or poison control center immediately.[5][8]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or alcohol-resistant foam.[5]

• Unsuitable Extinguishing Media: Do not use a heavy water stream, as it may spread the fire.[6]

• Specific Hazards: The material is combustible and may explode when heated.[5][8] Thermal decomposition can lead to the release of irritating gases and vapors.[5][8]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[5][7]

Visualizations

The following diagrams illustrate key safety workflows and logical relationships for handling 3-Dodecene.

Caption: Hazard management workflow for 3-Dodecene.

References

• 1. (Z)-3-dodecene | C12H24 | CID 5364450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (E)-3-Dodecene | C12H24 | CID 5362826 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Dodecene, (Z)- [webbook.nist.gov]
• 4. 3-DODECENE CAS#: 7206-14-6 [m.chemicalbook.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. qchem.com.qa [qchem.com.qa]
• 7. sigmaaldrich.cn [sigmaaldrich.cn]
• 8. fishersci.com [fishersci.com]
• 9. und-nd.safeschoolssds.com [und-nd.safeschoolssds.com]

Protocols & Analytical Methods

Synthesis of Functionalized Dodecenes from 3-Dodecene: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of a variety of functionalized dodecenes starting from 3-dodecene. The functionalization of long-chain alkenes like dodecene opens up a vast chemical space for applications in materials science, and notably, in drug delivery and development.[1] The reactivity of the double bond in 3-dodecene allows for the introduction of diverse functional groups, transforming this simple hydrocarbon into molecules with tailored properties.[2] This guide focuses on key transformations including epoxidation, dihydroxylation, hydroboration-oxidation, and the ene reaction to produce valuable chemical intermediates.

Overview of Synthetic Pathways from 3-Dodecene

The internal double bond of 3-dodecene serves as a versatile handle for a range of chemical modifications. The primary synthetic routes detailed in these notes allow for the introduction of epoxide, diol, alcohol, and succinic anhydride functionalities. Each of these derivatives possesses unique physicochemical properties, rendering them suitable for various applications, from monomers for specialty polymers to building blocks for biologically active molecules and components of drug delivery systems.[3]

Figure 1: Synthetic pathways for the functionalization of 3-dodecene.

Epoxidation of 3-Dodecene

Epoxidation of the double bond in 3-dodecene yields 3,4-epoxydodecane, a reactive intermediate that can be further functionalized. Peroxy acids, such as meta-chloroperoxybenzoic acid (m-CPBA), are commonly used for this transformation. The reaction is stereospecific, with a cis-alkene yielding a cis-epoxide and a trans-alkene yielding a trans-epoxide.[4]

Experimental Protocol: Synthesis of 3,4-Epoxydodecane

Materials:

• 3-Dodecene (cis or trans isomer)

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77%)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium sulfite solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for elution

Procedure:

• Dissolve 3-dodecene (1.0 eq) in dichloromethane (approx. 0.2 M solution) in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C in an ice bath.

• Add m-CPBA (1.2 eq) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

• Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 3-5 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM.

• Wash the organic layer sequentially with saturated aqueous sodium sulfite solution (to quench excess peroxy acid), saturated aqueous sodium bicarbonate solution (to remove m-chlorobenzoic acid), and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford the desired 3,4-epoxydodecane.[5]

Data Presentation:

Starting Material	Product	Reagents	Typical Yield	Reaction Time	Ref.
(Z)-3-Dodecene	cis-3,4-Epoxydodecane	m-CPBA, DCM	85-95%	4-6 hours	[6]
(E)-3-Dodecene	trans-3,4-Epoxydodecane	m-CPBA, DCM	85-95%	4-6 hours	[6]

Dihydroxylation of 3-Dodecene

Dihydroxylation of 3-dodecene produces dodecane-3,4-diol, a vicinal diol. This transformation can be achieved with syn-stereoselectivity using osmium tetroxide (OsO₄) as a catalyst with a stoichiometric co-oxidant like N-methylmorpholine N-oxide (NMO).[7] The stereochemistry of the starting alkene dictates the stereochemistry of the resulting diol.

Experimental Protocol: Synthesis of Dodecane-3,4-diol

Materials:

• 3-Dodecene (cis or trans isomer)

• Osmium tetroxide (OsO₄, 4% solution in water)

• N-methylmorpholine N-oxide (NMO, 50 wt% in water)

• Acetone and water (solvent mixture)

• Sodium sulfite

• Ethyl acetate

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for elution

Procedure:

• In a round-bottom flask, dissolve 3-dodecene (1.0 eq) in a 10:1 mixture of acetone and water.

• Add NMO (1.5 eq) to the solution.

• To the stirring solution, add a catalytic amount of OsO₄ solution (0.01-0.02 eq).

• Stir the reaction mixture at room temperature for 12-24 hours. The solution will typically turn dark brown or black.

• Monitor the reaction by TLC.

• Once the reaction is complete, add solid sodium sulfite and stir for 1 hour to quench the reaction.

• Extract the mixture with ethyl acetate (3x).

• Combine the organic layers and wash with brine.

• Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the dodecane-3,4-diol.[8][9]

Data Presentation:

Starting Material	Product	Reagents	Typical Yield	Reaction Time	Ref.
(Z)-3-Dodecene	meso-Dodecane-3,4-diol	cat. OsO₄, NMO	80-90%	12-24 hours	[10]
(E)-3-Dodecene	(±)-Dodecane-3,4-diol	cat. OsO₄, NMO	80-90%	12-24 hours	[10]

Hydroboration-Oxidation of 3-Dodecene

Hydroboration-oxidation of 3-dodecene results in the anti-Markovnikov addition of water across the double bond, yielding a mixture of dodecan-3-ol and dodecan-4-ol.[11] The reaction proceeds via a syn-addition of the borane, followed by oxidation with retention of stereochemistry.[12] For an internal alkene like 3-dodecene, the regioselectivity is not as pronounced as with terminal alkenes, leading to a mixture of the two possible alcohol regioisomers.

Experimental Protocol: Synthesis of Dodecan-3-ol and Dodecan-4-ol

Materials:

• 3-Dodecene

• Borane-tetrahydrofuran complex (BH₃·THF, 1 M solution in THF)

• Anhydrous tetrahydrofuran (THF)

• Aqueous sodium hydroxide (NaOH, 3 M)

• Hydrogen peroxide (H₂O₂, 30% solution)

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for elution

Procedure:

• To a flame-dried, nitrogen-purged round-bottom flask, add 3-dodecene (1.0 eq) and anhydrous THF.

• Cool the flask to 0 °C in an ice bath.

• Slowly add BH₃·THF solution (0.4 eq) dropwise via syringe, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours.

• Cool the mixture back to 0 °C and slowly add 3 M aqueous NaOH, followed by the dropwise addition of 30% H₂O₂. Caution: Hydrogen peroxide is a strong oxidizer.

• Allow the mixture to warm to room temperature and stir for another 1-2 hours.

• Extract the product with diethyl ether (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to separate the isomeric alcohols, if desired.[9][13]

Data Presentation:

Starting Material	Products	Reagents	Typical Total Yield	Isomer Ratio (approx.)	Ref.
3-Dodecene	Dodecan-3-ol & Dodecan-4-ol	1. BH₃·THF; 2. NaOH, H₂O₂	85-95%	~1:1	[14]

Ene Reaction: Synthesis of Dodecenyl Succinic Anhydride (DDSA)

Dodecenyl succinic anhydride (DDSA) is synthesized via an ene reaction between an isomer of dodecene and maleic anhydride.[15] While often prepared from mixtures of dodecene isomers derived from polyisobutylene, this reaction can also be performed with 3-dodecene.[16][17] DDSA is a valuable chemical intermediate, particularly as a curing agent for epoxy resins and for modifying biopolymers to create amphiphilic materials for drug delivery.[18]

Experimental Protocol: Synthesis of Dodecenyl Succinic Anhydride

Materials:

• 3-Dodecene

• Maleic anhydride

• Xylene (optional, as solvent)

• High-temperature reactor equipped with a mechanical stirrer and reflux condenser

Procedure:

• Charge the reactor with 3-dodecene (1.0 eq) and maleic anhydride (0.95 eq). Xylene can be used as a solvent if desired.

• Heat the mixture to 200-230 °C under a nitrogen atmosphere.

• Maintain the temperature and stir vigorously for 6-12 hours.

• Monitor the reaction by measuring the consumption of maleic anhydride.

• After the reaction is complete, cool the mixture.

• If a solvent was used, remove it under reduced pressure.

• The crude DDSA is often used without further purification. If necessary, it can be purified by vacuum distillation.

Data Presentation:

Reactant 1	Reactant 2	Product	Conditions	Typical Yield	Ref.
3-Dodecene	Maleic Anhydride	Dodecenyl Succinic Anhydride	200-230 °C, 6-12 h	>90%	[15]

Applications in Drug Development

Functionalized dodecenes and their derivatives have several applications in the field of drug development.

• Dodecenols and Dodecanediols: Long-chain alcohols and diols can exhibit biological activity, including antimicrobial and insecticidal properties.[1] Their amphiphilic nature also makes them potential penetration enhancers in transdermal drug delivery systems. Further research is needed to fully characterize the pharmacological profiles of dodecan-3-ol, dodecan-4-ol, and dodecane-3,4-diol.

• Dodecenyl Succinic Anhydride (DDSA): DDSA is particularly promising for drug delivery applications. Its hydrophobic dodecenyl chain and reactive anhydride group allow for the modification of hydrophilic biopolymers like chitosan and polysaccharides.[3] This modification creates amphiphilic polymers that can self-assemble into nanoparticles or form hydrogels capable of encapsulating and providing sustained release of hydrophobic drugs.[15]

Figure 2: Workflow for creating DDSA-modified biopolymer drug delivery systems.

Conclusion

3-Dodecene is a versatile and accessible starting material for the synthesis of a range of functionalized long-chain aliphatic compounds. The protocols outlined in this document provide a foundation for researchers to produce epoxides, diols, alcohols, and succinic anhydride derivatives. These compounds serve as valuable intermediates with significant potential in materials science and, more specifically, in the development of novel drug delivery systems and potentially new biologically active molecules. Further investigation into the specific biological activities of these 3-dodecene derivatives is warranted to fully explore their therapeutic potential.

References

• 1. benchchem.com [benchchem.com]
• 2. Radiolytic degradation of dodecane substituted with common energetic functional groups - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00998J [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. orgsyn.org [orgsyn.org]
• 6. researchgate.net [researchgate.net]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. community.wvu.edu [community.wvu.edu]
• 14. Brown Hydroboration [organic-chemistry.org]
• 15. CN103833705A - Synthesis process of dodecenyl succinic anhydride - Google Patents [patents.google.com]
• 16. CN103833702A - Dodecenyl succinic anhydride synthesis process based on control of maleic anhydride content - Google Patents [patents.google.com]
• 17. CN103833703A - Dodecenyl succinic anhydride synthesis process based on control of cooling time - Google Patents [patents.google.com]
• 18. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]

Application Note: Synthesis of Dodecylbenzene via Alkylation of Benzene with 3-Dodecene

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed experimental protocol for the Friedel-Crafts alkylation of benzene with 3-dodecene to synthesize dodecylbenzene. Linear alkylbenzenes (LABs) are crucial intermediates in the production of surfactants for detergents and other industrial applications.[1][2][3] This document outlines two primary methodologies: one employing a solid acid catalyst for a more environmentally benign process and a traditional approach using a Lewis acid catalyst. Detailed procedures, reaction parameters, and safety precautions are provided to guide researchers in successfully performing this synthesis. The information is compiled from various established research works on the alkylation of benzene with long-chain olefins.[4][5][6]

Introduction

The alkylation of aromatic compounds is a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds and the production of a wide array of valuable chemicals.[7][8] The synthesis of dodecylbenzene from benzene and dodecene is a classic example of a Friedel-Crafts alkylation reaction.[4][9] This process is of significant industrial importance as the resulting linear alkylbenzenes are precursors to linear alkylbenzene sulfonates (LAS), which are widely used as biodegradable surfactants.[2][3]

Traditionally, this reaction has been catalyzed by homogeneous Lewis acids such as aluminum chloride (AlCl₃) or hydrofluoric acid (HF).[1][2] However, these catalysts are associated with issues of corrosion, safety, and waste disposal.[2][4] Consequently, there has been a considerable research effort to develop heterogeneous solid acid catalysts, such as zeolites and supported acids, which offer advantages in terms of reusability, reduced corrosion, and easier product separation.[1][4][5][10]

This document provides protocols for both a heterogeneous and a homogeneous catalytic system for the alkylation of benzene with 3-dodecene.

Reaction Principle and Mechanism

The Friedel-Crafts alkylation of benzene with an alkene proceeds via an electrophilic aromatic substitution mechanism. In the presence of an acid catalyst, the alkene is protonated to form a carbocation.[8][11] This carbocation then acts as the electrophile, which is attacked by the electron-rich benzene ring. Subsequent deprotonation of the resulting arenium ion intermediate regenerates the aromaticity of the ring and yields the alkylated product.[9][12]

It is important to note that the use of a long-chain alkene like 3-dodecene can lead to the formation of a mixture of phenylalkane isomers due to potential carbocation rearrangements (hydride shifts) along the alkyl chain.[4][8][13] The reaction with 3-dodecene will likely produce a mixture of 2-, 3-, 4-, 5-, and 6-phenyldodecane.

Experimental Protocols

Protocol 1: Alkylation using a Heterogeneous Solid Acid Catalyst (Zeolite Y)

This protocol describes a procedure using a solid acid catalyst, which is considered a greener alternative to traditional Lewis acids. Zeolite Y is a large-pore zeolite that has shown effectiveness in the alkylation of benzene with long-chain alkenes.[1]

Materials:

• Benzene (anhydrous)

• 3-Dodecene

• Zeolite Y (H-Y form)

• Nitrogen gas (inert atmosphere)

• Hexane (for analysis)

• Anhydrous sodium sulfate or magnesium sulfate

Equipment:

• High-pressure batch reactor (autoclave) equipped with a magnetic stirrer, thermocouple, and pressure gauge

• Heating mantle or oil bath

• Filtration apparatus (e.g., Büchner funnel)

• Rotary evaporator

• Gas chromatograph (GC) for product analysis

Procedure:

• Catalyst Activation: The Zeolite Y catalyst should be activated prior to use by calcining at a high temperature (e.g., 500 °C) under a flow of dry air or nitrogen for several hours to remove adsorbed water.[14]

• Reaction Setup: In a clean, dry high-pressure reactor, add the activated Zeolite Y catalyst.

• Reactant Charging: Add anhydrous benzene and 3-dodecene to the reactor. A typical molar ratio of benzene to dodecene is between 5:1 and 15:1 to minimize dialkylation.[6]

• Inerting: Seal the reactor and purge with nitrogen gas several times to ensure an inert atmosphere.

• Reaction Conditions: Pressurize the reactor with nitrogen to the desired pressure (e.g., 6-7 bar). Heat the reactor to the reaction temperature, typically between 140 °C and 220 °C, while stirring vigorously.[4][15]

• Reaction Monitoring: The reaction can be monitored by taking small aliquots (if the reactor setup allows) at different time intervals and analyzing them by GC.

• Work-up: After the desired reaction time (e.g., 4-6 hours), cool the reactor to room temperature and slowly release the pressure.

• Catalyst Separation: Filter the reaction mixture to remove the solid zeolite catalyst. The catalyst can be washed with a solvent like hexane, dried, and potentially regenerated for future use.

• Product Isolation: Remove the excess benzene from the filtrate by rotary evaporation.

• Purification and Analysis: The crude product, a mixture of dodecylbenzene isomers, can be purified by fractional distillation under reduced pressure. The product composition and yield should be determined by GC analysis.

Protocol 2: Alkylation using a Homogeneous Lewis Acid Catalyst (AlCl₃)

This protocol outlines the traditional method using anhydrous aluminum chloride. This reaction should be performed in a well-ventilated fume hood due to the evolution of HCl gas and the hazardous nature of the reagents.[16]

Materials:

• Benzene (anhydrous)

• 3-Dodecene

• Anhydrous aluminum chloride (AlCl₃)

• Ice-cold water

• Diethyl ether or dichloromethane

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate or magnesium sulfate

Equipment:

• Three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Reflux condenser with a drying tube (e.g., filled with CaCl₂)

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: Assemble a dry three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser. Place the flask in an ice bath.

• Catalyst and Benzene: Add anhydrous benzene to the flask. While stirring, slowly add anhydrous aluminum chloride in portions. The addition is exothermic.

• Addition of Alkene: Place the 3-dodecene in the dropping funnel and add it dropwise to the stirred benzene-AlCl₃ mixture over a period of 30-60 minutes, maintaining the temperature between 0-10 °C.[17]

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for a specified time (e.g., 1-3 hours). The progress can be monitored by TLC or GC.

• Quenching: Carefully quench the reaction by slowly adding the reaction mixture to a beaker containing ice-cold water while stirring. This will hydrolyze the aluminum chloride and should be done in a fume hood as HCl gas is evolved.[7]

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with diethyl ether or dichloromethane.[17]

• Washing: Combine the organic layers and wash sequentially with dilute HCl (optional), water, saturated sodium bicarbonate solution, and brine.

• Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation to separate the dodecylbenzene isomers from any unreacted starting materials and higher boiling point byproducts.

Data Presentation

The following table summarizes typical reaction parameters found in the literature for the alkylation of benzene with C12 olefins. These values can serve as a starting point for optimization.

Parameter	Heterogeneous (Zeolite)	Homogeneous (AlCl₃)
Catalyst	Zeolite Y, Beta, ZSM-5	Anhydrous AlCl₃
Catalyst Loading	1-5 wt.% of reaction mixture	0.1-0.3 mol per mol of alkene
Benzene:Dodecene Molar Ratio	5:1 to 15:1[6]	5:1 to 10:1
Temperature (°C)	120 - 250[4]	0 - 80
Pressure	1 - 3.5 MPa[4]	Atmospheric
Reaction Time (hours)	2 - 8	1 - 4
1-Dodecene Conversion (%)	50 - 99[4]	Typically high (>90%)
Selectivity to Dodecylbenzene (%)	85 - 98[1][4]	Variable, prone to polyalkylation

Visualizations

The following diagrams illustrate the experimental workflow and the chemical reaction pathway.

Caption: Experimental workflow for the synthesis of dodecylbenzene.

Caption: Reaction pathway for Friedel-Crafts alkylation of benzene.

Safety Precautions

• Benzene is a known carcinogen and is highly flammable. All manipulations should be carried out in a well-ventilated fume hood.

• Anhydrous aluminum chloride reacts violently with water and is corrosive. Handle with care and avoid exposure to moisture.

• 3-Dodecene is flammable.

• The quenching of the AlCl₃-catalyzed reaction is highly exothermic and releases HCl gas. Perform this step slowly in an ice bath within a fume hood.

• Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Conclusion

The alkylation of benzene with 3-dodecene is a robust method for synthesizing linear alkylbenzenes. The choice between a heterogeneous solid acid catalyst and a homogeneous Lewis acid catalyst will depend on the specific requirements of the research, including environmental considerations, catalyst reusability, and desired product selectivity. The protocols and data provided herein offer a comprehensive guide for researchers to successfully perform and optimize this important organic transformation.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. crimsonpublishers.com [crimsonpublishers.com]
• 4. dc.etsu.edu [dc.etsu.edu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. d.web.umkc.edu [d.web.umkc.edu]
• 8. 16.2 Preparation of alkylbenzenes | Organic Chemistry II [courses.lumenlearning.com]
• 9. mt.com [mt.com]
• 10. researchgate.net [researchgate.net]
• 11. youtube.com [youtube.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Friedel-Crafts Alkylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 14. scispace.com [scispace.com]
• 15. researchgate.net [researchgate.net]
• 16. cerritos.edu [cerritos.edu]
• 17. benchchem.com [benchchem.com]

Application Notes and Protocols: 3-Dodecene as a Precursor in Organic Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction:

3-Dodecene, a twelve-carbon alkene, serves as a versatile and valuable precursor in organic synthesis. Its internal double bond, which can exist as either the (Z) (cis) or (E) (trans) isomer, provides a key reactive site for a variety of chemical transformations. This allows for the construction of complex molecular architectures with applications ranging from the synthesis of insect pheromones for sustainable agriculture to the generation of potential intermediates for pharmaceutical development. These application notes provide an overview of the key synthetic transformations of 3-dodecene and detailed protocols for its use as a synthetic precursor.

Key Synthetic Applications

The primary applications of 3-dodecene in organic synthesis revolve around transformations of its carbon-carbon double bond. The main reactions include:

• Metathesis: Olefin metathesis, particularly cross-metathesis, is a powerful tool for the formation of new carbon-carbon double bonds. Using 3-dodecene in cross-metathesis reactions with other olefins allows for the synthesis of a variety of long-chain unsaturated compounds, which are common motifs in insect pheromones.

• Epoxidation: The double bond of 3-dodecene can be readily epoxidized to form 3,4-epoxydodecane. Epoxides are highly useful synthetic intermediates that can be opened by a variety of nucleophiles to introduce new functional groups with stereocontrol, a critical aspect in the synthesis of bioactive molecules.

• Hydroformylation: This reaction introduces a formyl group (-CHO) and a hydrogen atom across the double bond of 3-dodecene, leading to the formation of tridecanal isomers. Aldehydes are versatile functional groups that can be further transformed into alcohols, carboxylic acids, amines, and can also participate in carbon-carbon bond-forming reactions such as the Wittig reaction.

Applications in Insect Pheromone Synthesis

A significant application of 3-dodecene is in the stereoselective synthesis of insect sex pheromones. Many of these pheromones are long-chain unsaturated alcohols, acetates, or aldehydes. The specific geometry of the double bonds is crucial for their biological activity. Through stereocontrolled reactions, both (Z)- and (E)-3-dodecene can be converted into key pheromone components.

Experimental Protocol 1: Synthesis of (Z)-3-Dodecen-1-ol via Hydroboration-Oxidation of (Z)-3-Dodecene

This protocol describes the conversion of (Z)-3-dodecene to (Z)-3-dodecen-1-ol, a common intermediate in pheromone synthesis.

Reaction Scheme:

(Z)-3-Dodecene → (Z)-3-Dodecen-1-ol

Materials:

• (Z)-3-Dodecene

• Borane-tetrahydrofuran complex (BH3·THF), 1 M solution in THF

• Tetrahydrofuran (THF), anhydrous

• Sodium hydroxide (NaOH), 3 M aqueous solution

• Hydrogen peroxide (H2O2), 30% aqueous solution

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• To a flame-dried 250 mL round-bottom flask under an argon atmosphere, add (Z)-3-dodecene (1.68 g, 10 mmol).

• Dissolve the alkene in 50 mL of anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add 11 mL of a 1 M solution of BH3·THF (11 mmol) to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Cool the reaction mixture back to 0 °C and slowly add 5 mL of 3 M NaOH solution.

• Carefully add 5 mL of 30% H2O2 solution dropwise, ensuring the temperature does not exceed 25 °C.

• Stir the mixture at room temperature for 1 hour.

• Add 50 mL of diethyl ether and transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with 50 mL of water and 50 mL of brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: 10:1 hexanes/ethyl acetate) to afford (Z)-3-dodecen-1-ol.

Quantitative Data:

Precursor	Product	Reagents	Yield	Reference
3-Dodecyn-1-ol	(Z)-3-Dodecen-1-ol	Lindlar Catalyst, H2	91.6%

Applications in Drug Development Intermediates

While direct applications of 3-dodecene in the synthesis of marketed drugs are not widely documented, the functional groups that can be introduced onto its C12 backbone are relevant to medicinal chemistry. Long alkyl chains can modulate the lipophilicity of a drug molecule, which influences its absorption, distribution, metabolism, and excretion (ADME) properties. The epoxides, aldehydes, and alcohols derived from 3-dodecene are versatile handles for the attachment of pharmacophores or for the construction of more complex side chains.

Experimental Protocol 2: Epoxidation of (Z)-3-Dodecene

This protocol details the synthesis of (Z)-3,4-epoxydodecane, a precursor for diols and other functionalized long-chain molecules.

Reaction Scheme:

(Z)-3-Dodecene → (Z)-3,4-Epoxydodecane

Materials:

• (Z)-3-Dodecene

• meta-Chloroperoxybenzoic acid (m-CPBA), 77%

• Dichloromethane (CH2Cl2), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• In a 250 mL round-bottom flask, dissolve (Z)-3-dodecene (1.68 g, 10 mmol) in 100 mL of anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• In a separate beaker, dissolve m-CPBA (2.4 g, ~10.8 mmol, 1.08 equivalents) in 50 mL of dichloromethane.

• Add the m-CPBA solution dropwise to the stirred solution of the alkene over 30 minutes.

• Stir the reaction mixture at 0 °C for 1 hour and then allow it to warm to room temperature and stir for an additional 4 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of 50 mL of saturated NaHCO3 solution.

• Transfer the mixture to a separatory funnel and separate the layers.

• Wash the organic layer with 50 mL of saturated NaHCO3 solution, followed by 50 mL of brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• The crude (Z)-3,4-epoxydodecane can be purified by flash column chromatography on silica gel if necessary.

Quantitative Data for Epoxidation of Alkenes:

Substrate	Oxidant	Catalyst	Yield	Selectivity	Reference
Indene	H2O2	MnSO4	>99%	95%
Cyclohexene	H2O2	MnSO4	>99%	95%

Experimental Protocol 3: Hydroformylation of 3-Dodecene

This protocol describes the synthesis of tridecanal from 3-dodecene, a key intermediate for further carbon chain elongation or functional group modification.

Reaction Scheme:

3-Dodecene → 4-Ethyldecanal and 2-Propylnonanal

Materials:

• 3-Dodecene (mixture of isomers)

• Rh(acac)(CO)2

• Triphenylphosphine (PPh3)

• Toluene, anhydrous and degassed

• Syngas (CO/H2, 1:1 mixture)

Procedure:

• A high-pressure autoclave reactor is charged with Rh(acac)(CO)2 (0.01 mmol) and PPh3 (0.1 mmol).

• The reactor is sealed and purged several times with nitrogen, followed by syngas.

• Anhydrous, degassed toluene (50 mL) and 3-dodecene (1.68 g, 10 mmol) are injected into the reactor.

• The reactor is pressurized with syngas to 20 atm and heated to 80 °C with vigorous stirring.

• The reaction is monitored by GC analysis of aliquots.

• After completion (typically 12-24 hours), the reactor is cooled to room temperature and the pressure is carefully released.

• The reaction mixture is concentrated under reduced pressure to remove the solvent.

• The resulting crude aldehyde mixture can be purified by vacuum distillation or column chromatography.

Quantitative Data for Hydroformylation of 1-Dodecene:

Catalyst System	Pressure (atm)	Temperature (°C)	n/iso Ratio	Reference
Rh-PPh3	Varies	60	up to 20

Signaling Pathways and Experimental Workflows

Application Note: Gas Chromatography Methods for the Separation of 3-Dodecene Isomers

Abstract

This application note details robust gas chromatography (GC) methodologies for the separation of cis (Z) and trans (E) isomers of 3-dodecene. Due to their similar boiling points and structural similarities, the separation of these geometric isomers presents an analytical challenge. This document provides detailed protocols for achieving baseline or near-baseline separation using high-polarity capillary columns. The information is targeted toward researchers, scientists, and drug development professionals requiring accurate isomeric identification and quantification.

Introduction

Dodecene isomers are C12 alkenes that are important intermediates in the chemical industry and can be found in various complex hydrocarbon mixtures. The geometric configuration (cis or trans) of the double bond in 3-dodecene significantly influences its physical and chemical properties. Therefore, the ability to accurately separate and quantify these individual isomers is crucial for quality control, reaction monitoring, and mechanistic studies. Gas chromatography is a powerful and widely used technique for the separation of volatile and semi-volatile compounds like dodecene isomers. The key to a successful separation lies in the selection of an appropriate stationary phase and the optimization of chromatographic conditions.

Principles of Separation

The separation of 3-dodecene isomers by gas chromatography is governed by the interactions between the analytes and the stationary phase of the GC column.

• Non-Polar Columns: On non-polar stationary phases (e.g., 100% dimethylpolysiloxane), separation is primarily based on the boiling points of the compounds. Since cis and trans isomers of 3-dodecene have very similar boiling points, achieving separation on a non-polar column is often difficult. Generally, the trans isomer is slightly more volatile and may elute slightly earlier than the cis isomer.

• Polar Columns: High-polarity stationary phases, such as those containing polyethylene glycol (PEG) (e.g., Carbowax, DB-WAX), offer enhanced selectivity for alkene isomers.[1] These phases interact with the π-electrons of the carbon-carbon double bond, leading to greater retention of the alkene relative to a corresponding alkane. The U-shape of cis isomers allows for greater interaction with the polar stationary phase compared to the more linear shape of trans isomers. This differential interaction typically results in the later elution of the cis isomer, enabling their separation. Liquid crystalline stationary phases can also offer exceptional selectivity for positional and geometric isomers.[1]

Experimental Protocols

This section provides detailed methodologies for the separation of 3-dodecene isomers on a high-polarity GC column.

Protocol 1: High-Resolution Separation on a Carbowax-type Column

This method is adapted from studies on the separation of C12 alkene isomers and is suitable for achieving high-resolution separation of cis- and trans-3-dodecene.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC system or equivalent, equipped with a Flame Ionization Detector (FID).

• Column: Agilent J&W DB-WAXetr (or equivalent high-polarity polyethylene glycol phase), 60 m x 0.25 mm ID, 0.25 µm film thickness.[1]

• Carrier Gas: Hydrogen or Helium, constant flow.

• Injector: Split/Splitless inlet.

• Detector: Flame Ionization Detector (FID).

Method Parameters:

Parameter	Value
Injector Temperature	250 °C
Injection Volume	1.0 µL
Split Ratio	100:1
Carrier Gas	Hydrogen
Flow Rate	1.5 mL/min (constant flow)
Oven Program	60°C (hold for 5 min), then ramp to 150°C at 2°C/min, hold for 10 min
Detector Temperature	250 °C
Makeup Gas (N₂)	25 mL/min
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min

Sample Preparation:

• Prepare a standard solution of a cis/trans-3-dodecene mixture at a concentration of approximately 100 µg/mL in a volatile solvent such as hexane or pentane.

• Transfer the solution to a 2 mL autosampler vial for analysis.

Protocol 2: Isothermal Analysis for Screening

For rapid screening or in situations where a temperature-programmed method is not required, an isothermal method can be employed.

Instrumentation and Conditions:

• Same as Protocol 1.

Method Parameters:

Parameter	Value
Injector Temperature	250 °C
Injection Volume	1.0 µL
Split Ratio	100:1
Carrier Gas	Hydrogen
Flow Rate	1.5 mL/min (constant flow)
Oven Temperature	90°C (isothermal)
Detector Temperature	250 °C
Makeup Gas (N₂)	25 mL/min
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min

Data Presentation

The following table summarizes the expected elution order and provides estimated retention times for 3-dodecene isomers based on the principles of separation on polar stationary phases as described in the literature. Actual retention times may vary depending on the specific instrument, column condition, and slight variations in the method parameters.

Isomer	Stationary Phase	Expected Elution Order	Estimated Retention Time (min) (Protocol 1)
trans-3-Dodecene	High-Polarity (e.g., DB-WAX)	1	~22.5
cis-3-Dodecene	High-Polarity (e.g., DB-WAX)	2	~23.1

Note: The retention times are estimates based on typical chromatographic behavior of cis/trans alkene isomers on polar phases, where the trans isomer elutes before the cis isomer. The separation of other positional dodecene isomers would also be observed with this method.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the GC analysis of 3-dodecene isomers.

GC analysis workflow for 3-dodecene isomers.

Logical Relationships in Isomer Separation

The diagram below outlines the logical relationship between GC parameters and the successful separation of cis/trans isomers of 3-dodecene.

Logic of GC parameter selection for isomer separation.

References

• 1. vurup.sk [vurup.sk]

Application of 3-Dodecene in the Synthesis of Surfactants: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of various classes of surfactants starting from 3-dodecene, an internal olefin. The use of an internal olefin presents unique synthetic pathways and considerations compared to the more common terminal olefins (alpha-olefins) like 1-dodecene. These protocols and notes are intended to guide researchers in the laboratory-scale synthesis and characterization of surfactants derived from this C12 feedstock.

Introduction to Surfactant Synthesis from 3-Dodecene

3-Dodecene is a C12 internal alkene that can serve as a versatile hydrophobic starting material for a range of surfactants. The primary routes for its conversion into amphiphilic molecules include:

• Direct Sulfonation to produce Internal Olefin Sulfonates (IOS).

• Hydroformylation to yield C13 aldehydes, which are precursors to C13 alcohols for non-ionic and anionic surfactants.

• Friedel-Crafts Alkylation of benzene to form dodecylbenzene, a precursor to Linear Alkylbenzene Sulfonates (LAS).

• Ozonolysis to cleave the double bond and form shorter-chain functionalized molecules, such as carboxylic acids, that can be further derivatized into surfactants.

Each of these pathways offers a distinct class of surfactants with unique properties and potential applications. The choice of synthetic route will depend on the desired surfactant type, properties, and the available laboratory capabilities.

Synthesis of Internal Olefin Sulfonates (IOS) via Direct Sulfonation

Internal Olefin Sulfonates (IOS) are anionic surfactants known for their excellent hard water tolerance, good detergency, and high solubility. They are produced by the direct reaction of an internal olefin with sulfur trioxide (SO₃), followed by neutralization and hydrolysis. The reaction proceeds through the formation of intermediate sultones.[1]

Application Note:

C12 IOS derived from 3-dodecene is expected to exhibit good wetting and foaming properties. Compared to their alpha-olefin sulfonate (AOS) counterparts, IOS may show a higher critical micelle concentration (CMC) but can be more effective at reducing surface tension.[2] The resulting product is a mixture of alkene sulfonates and hydroxyalkane sulfonates.[3][4]

Experimental Protocol: Sulfonation of 3-Dodecene in a Falling Film Reactor

This protocol describes a laboratory-scale continuous sulfonation process using a falling film reactor, which is the standard industrial method for this highly exothermic reaction.[5][6][7]

Materials:

• 3-Dodecene

• Gaseous sulfur trioxide (SO₃), diluted in dry air or nitrogen (typically 4-6% SO₃)

• Sodium hydroxide (NaOH) solution (e.g., 20-50%)

• Deionized water

Equipment:

• Falling film reactor with a cooling jacket[8]

• Gear pump for liquid feed

• Mass flow controller for SO₃/air mixture

• Aging vessel

• Neutralization/hydrolysis reactor with temperature control and stirring

Procedure:

• Reaction Setup:

  • Pre-heat the 3-dodecene to the desired reaction temperature (typically 20-40°C).[9]

  • Circulate a coolant through the jacket of the falling film reactor to maintain the reaction temperature.

• Sulfonation:

  • Pump the pre-heated 3-dodecene into the top of the falling film reactor at a controlled flow rate to form a thin film on the reactor wall.

  • Simultaneously, introduce the gaseous SO₃/air mixture into the reactor. The molar ratio of SO₃ to 3-dodecene should be controlled, typically in the range of 1.05:1 to 1.2:1.[9][10]

  • The reaction occurs as the liquid film flows down the reactor wall, co-currently with the gas stream.

• Aging:

  • Collect the acidic reaction mixture from the bottom of the reactor in an aging vessel.

  • Allow the mixture to age for a short period (e.g., 10-30 minutes) to complete the conversion of intermediates.

• Neutralization and Hydrolysis:

  • Transfer the aged acidic mixture to a neutralization reactor.

  • Add a sodium hydroxide solution to neutralize the sulfonic acids. This step is also exothermic and requires cooling.

  • After neutralization, heat the mixture to 90-160°C for 30 minutes to 2 hours to hydrolyze the sultone intermediates into hydroxyalkane sulfonates and alkene sulfonates.[9][11]

• Product Isolation:

  • The final product is an aqueous solution of the C12 internal olefin sulfonate.

Logical Workflow for IOS Synthesis

Caption: Workflow for the synthesis of IOS from 3-dodecene.

Synthesis of C13 Alcohols via Hydroformylation

Hydroformylation (or the oxo process) involves the addition of a formyl group (-CHO) and a hydrogen atom across the double bond of an olefin to produce aldehydes.[12] For an internal olefin like 3-dodecene, this reaction will produce a mixture of C13 aldehyde isomers. These aldehydes can then be readily hydrogenated to the corresponding C13 alcohols, which are valuable precursors for alcohol ethoxylate (non-ionic) and alcohol sulfate (anionic) surfactants.

Application Note:

The hydroformylation of internal olefins is generally slower and can be less regioselective than that of alpha-olefins.[13][14] The choice of catalyst and ligands is crucial to control the selectivity towards the desired aldehyde isomers.[15][16] Rhodium-based catalysts with bulky phosphite ligands are often used to influence regioselectivity.[1] The resulting branched C13 alcohols can be ethoxylated or sulfated to produce surfactants with properties that differ from their linear counterparts, such as lower melting points and different packing at interfaces.

Experimental Protocol: Rhodium-Catalyzed Hydroformylation of 3-Dodecene

This protocol outlines a batch process for the hydroformylation of 3-dodecene in a high-pressure reactor.

Materials:

• 3-Dodecene

• Rhodium catalyst precursor (e.g., [Rh(acac)(CO)₂])

• Phosphine or phosphite ligand (e.g., triphenylphosphine (TPP) or a bulky phosphite)

• Syngas (a mixture of carbon monoxide and hydrogen, typically 1:1)

• Solvent (e.g., toluene or the olefin itself)

Equipment:

• High-pressure autoclave (e.g., Parr reactor) equipped with a magnetic stirrer, gas inlet, pressure gauge, and temperature controller.

Procedure:

• Catalyst Preparation:

  • In a glovebox or under an inert atmosphere, charge the autoclave with the rhodium precursor, the ligand, and the solvent. The ligand-to-rhodium ratio is a critical parameter to be optimized.

• Reaction Setup:

  • Add 3-dodecene to the autoclave.

  • Seal the reactor and purge several times with nitrogen, followed by syngas.

• Hydroformylation Reaction:

  • Pressurize the reactor with syngas to the desired pressure (e.g., 20-100 atm).[12]

  • Heat the reactor to the reaction temperature (e.g., 80-150°C) with vigorous stirring.[1]

  • Maintain the reaction for a set period (e.g., 4-24 hours), monitoring the pressure drop to follow the reaction progress.

• Product Isolation and Analysis:

  • Cool the reactor to room temperature and carefully vent the excess gas.

  • The resulting product mixture contains C13 aldehydes. The solvent can be removed by distillation.

  • The aldehyde mixture can be analyzed by gas chromatography (GC) to determine the conversion and the regioselectivity (ratio of different aldehyde isomers).

• Reduction to Alcohols (Optional but necessary for many surfactants):

  • The crude aldehyde mixture can be hydrogenated to the corresponding C13 alcohols using a suitable catalyst (e.g., Raney nickel or a supported palladium catalyst) in a separate step.

Signaling Pathway for Hydroformylation

Caption: Catalytic cycle for rhodium-catalyzed hydroformylation.

Synthesis of Dodecylbenzene via Friedel-Crafts Alkylation

Linear Alkylbenzene (LAB) is the primary precursor for Linear Alkylbenzene Sulfonate (LAS), one of the most widely used anionic surfactants. LAB is synthesized via the Friedel-Crafts alkylation of benzene with a linear olefin.[17][18][19][20] When using an internal olefin like 3-dodecene, the reaction is complicated by the potential for double bond isomerization, leading to a mixture of phenyldodecane isomers. The position of the phenyl group on the dodecyl chain affects the biodegradability and surfactant properties of the final LAS product.

Application Note:

The use of shape-selective solid acid catalysts, such as certain zeolites (e.g., H-Mordenite), can influence the isomer distribution of the resulting LAB.[21] The reaction with an internal olefin will likely lead to a different isomer distribution compared to starting with 1-dodecene, with potentially lower amounts of the 2-phenyldodecane isomer. This will impact the performance of the final sulfonated surfactant.

Experimental Protocol: Solid Acid-Catalyzed Alkylation of Benzene

This protocol describes a batch alkylation process using a solid acid catalyst, which is an environmentally friendlier alternative to traditional catalysts like HF or AlCl₃.[22]

Materials:

• 3-Dodecene

• Benzene (in excess)

• Solid acid catalyst (e.g., H-Mordenite, Amberlyst-15)

• Nitrogen gas

Equipment:

• Three-neck round-bottom flask with a magnetic stirrer, reflux condenser, and thermometer.

• Heating mantle.

Procedure:

• Catalyst Activation:

  • Activate the solid acid catalyst by heating it under vacuum or a stream of nitrogen at a temperature appropriate for the specific catalyst (e.g., 120-150°C) to remove adsorbed water.

• Reaction Setup:

  • Charge the flask with benzene and the activated catalyst. A high molar ratio of benzene to 3-dodecene (e.g., 10:1 to 20:1) is used to minimize olefin oligomerization.

  • Heat the mixture to the reaction temperature (e.g., 80-150°C) under a nitrogen atmosphere with stirring.

• Alkylation Reaction:

  • Slowly add the 3-dodecene to the heated benzene-catalyst slurry over a period of 30-60 minutes.

  • Maintain the reaction at temperature for several hours (e.g., 2-8 hours). The progress can be monitored by taking samples and analyzing them by GC.

• Product Isolation:

  • After the reaction is complete, cool the mixture to room temperature.

  • Filter off the solid catalyst. The catalyst can potentially be regenerated and reused.

  • Wash the filtrate with water and then a dilute sodium bicarbonate solution to remove any acidic residues.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Remove the excess benzene by distillation to obtain the crude dodecylbenzene product.

  • The product can be further purified by vacuum distillation.

Reaction Mechanism for Friedel-Crafts Alkylation

Caption: Mechanism of benzene alkylation with 3-dodecene.

Synthesis of Carboxylic Acid Precursors via Ozonolysis

Ozonolysis is a powerful method for cleaving carbon-carbon double bonds. The ozonolysis of 3-dodecene, followed by an oxidative workup, will yield two carboxylic acids: propanoic acid (C3) and nonanoic acid (C9). These can be used as precursors for various types of surfactants, such as fatty acid soaps or ester-based non-ionic surfactants.

Application Note:

This route fundamentally alters the hydrophobic chain length, providing shorter-chain building blocks from the C12 starting material. The resulting carboxylic acids are standard chemical commodities and can be converted to surfactants through well-known reactions like saponification (to form soaps) or esterification with polyols (to form non-ionic surfactants). A one-pot ozonolysis-oxidation process can be employed for efficient synthesis.[9][15][23]

Experimental Protocol: One-Pot Ozonolysis-Oxidation of 3-Dodecene

This protocol describes a one-pot procedure to convert 3-dodecene directly to propanoic and nonanoic acids.

Materials:

• 3-Dodecene

• Solvent (e.g., a mixture of acetonitrile and water, or dichloromethane)

• Ozone (from an ozone generator)

• Oxidizing agent for workup (e.g., sodium chlorite, NaClO₂)

• A reductive quenching agent (e.g., sodium bisulfite, NaHSO₃)

Equipment:

• Three-neck flask equipped with a gas dispersion tube, a low-temperature thermometer, and a vent to an ozone trap (e.g., potassium iodide solution).

• Ozone generator.

• Dry ice/acetone bath.

Procedure:

• Ozonolysis:

  • Dissolve 3-dodecene in the chosen solvent in the reaction flask.

  • Cool the solution to a low temperature (e.g., -78°C) using the dry ice/acetone bath.

  • Bubble ozone-enriched oxygen through the solution. The reaction is complete when the solution turns a persistent blue color, or when the alkene is consumed as monitored by TLC.

• Oxidative Workup:

  • Once the ozonolysis is complete, purge the solution with nitrogen or oxygen to remove excess ozone.

  • Allow the solution to warm to room temperature.

  • Add the oxidizing agent (e.g., an aqueous solution of sodium chlorite) to the reaction mixture. This step is often exothermic and may require cooling.

  • Stir the mixture for several hours or overnight to ensure complete oxidation of the intermediates to carboxylic acids.

• Quenching and Product Isolation:

  • Carefully add a reductive quenching agent (e.g., sodium bisulfite solution) to destroy any remaining oxidants.

  • Acidify the mixture with an acid like HCl.

  • Extract the carboxylic acids into an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and evaporate the solvent to yield the crude mixture of propanoic and nonanoic acids.

  • The two acids can be separated by fractional distillation if desired.

Quantitative Data Summary

The following tables summarize typical reaction conditions and expected outcomes for the synthesis of surfactants from C12 olefins. Data for 3-dodecene is limited; therefore, data for other C12 internal olefins or general internal olefins are used as representative examples where noted.

Table 1: Representative Conditions for Benzene Alkylation with C12 Olefins

Catalyst	Benzene:Olefin Ratio	Temperature (°C)	Olefin Conversion (%)	2-Phenyl Isomer Selectivity (%)	Reference
H-Mordenite	10:1	180	>95	~30-40 (for internal olefins)	[21]
Zirconia-supported STA	10:1	130	~51	~47 (for 1-dodecene)

| HY Zeolite | 10:1 | 120 | ~100 | ~27 (for 1-dodecene) |[21] |

Table 2: Representative Conditions for Hydroformylation of C12 Olefins

Catalyst System	Olefin Type	Pressure (bar)	Temperature (°C)	Aldehyde Yield (%)	n/iso Ratio	Reference
Rh/Biphephos	1-Dodecene	20-50	100-120	>90	~95:5	[13]
Cobalt-based	C7-C14 Internal	40-80	150-190	High	High linearity	[12]

| Rh/Bulky Phosphite | Internal | 40-80 | 80-100 | Good | Varies with ligand |[15] |

Table 3: Surfactant Properties of C12-C16 Olefin Sulfonates

Surfactant Type	CMC (mol/L)	Surface Tension at CMC (mN/m)	Key Characteristics	Reference
C14-16 AOS (Alpha-Olefin)	~1.2 x 10⁻³	~33	Good foaming, standard for many applications.	[24]
C15-18 IOS (Internal Olefin)	Higher than AOS	Lower than AOS	Better water solubility, good electrolyte tolerance.	[2][24]

| C16 Hydroxy Alkane Sulfonate (from IOS) | 4.2 x 10⁻⁴ | 37.5 | Low Krafft point, high water solubility. |[25] |

Disclaimer: The provided protocols are intended for guidance in a research setting and may require optimization. All reactions should be performed by trained personnel with appropriate safety precautions, especially when working with high pressures, reactive gases like ozone and SO₃, and corrosive materials.

References

• 1. Highly (regio)selective hydroformylation of olefins using self-assembling phosphines - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00714J [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of Internal Olefin Sulfonate and its Application in Oil Recovery | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. aidic.it [aidic.it]
• 6. falling film sulphonation | PPTX [slideshare.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 10. CN110938022A - A kind of preparation method of improved sodium dodecylbenzenesulfonate solution - Google Patents [patents.google.com]
• 11. US9688621B2 - Process for preparing an internal olefin sulfonate - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Redirecting [linkinghub.elsevier.com]
• 15. High-precision catalysts: regioselective hydroformylation of internal alkenes by encapsulated rhodium complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. byjus.com [byjus.com]
• 18. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 19. mt.com [mt.com]
• 20. Friedel Crafts alkylation | Reaction Mechanism of Friedel Crafts alkylation [pw.live]
• 21. mdpi.com [mdpi.com]
• 22. benchchem.com [benchchem.com]
• 23. tandfonline.com [tandfonline.com]
• 24. researchgate.net [researchgate.net]
• 25. Thermodynamically stable structure of hydroxy alkane sulfonate surfactant monomers in water achieving high water solubility and a low CMC - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for 3-Dodecene Reactions Under Inert Atmosphere

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental setups, protocols, and quantitative data for common chemical transformations of 3-dodecene conducted under an inert atmosphere. The methodologies outlined are essential for handling air- and moisture-sensitive reagents and catalysts, ensuring reaction reproducibility and safety.

General Considerations for Inert Atmosphere Reactions

Reactions involving organometallic catalysts and reagents are often sensitive to oxygen and moisture. Therefore, stringent inert atmosphere techniques are mandatory for successful outcomes. The two primary methods for achieving an inert environment are the use of a Schlenk line or a glovebox.

• Schlenk Line Technique: A Schlenk line is a dual-manifold apparatus connected to a source of purified inert gas (typically argon or nitrogen) and a vacuum pump.[1] This setup allows for the evacuation of air from the reaction vessel and backfilling with an inert gas, a process often repeated in cycles to ensure a completely inert atmosphere.[1] Reagents and solvents are transferred using gas-tight syringes or cannulas.

• Glovebox: A glovebox provides a sealed environment with a continuously purified inert atmosphere, maintaining very low levels of oxygen and water. This is the preferred method for handling highly sensitive solid reagents and for setting up reactions that require prolonged exposure to an inert environment.

Drying of Glassware: All glassware should be thoroughly dried before use, typically by heating in an oven at >120 °C overnight and then cooling under a stream of inert gas or in a desiccator. For more rigorous applications, flame-drying the apparatus under vacuum on the Schlenk line is recommended.

Solvent Degassing: Solvents for these reactions must be anhydrous and deoxygenated. Common methods for degassing include bubbling a stream of inert gas through the solvent for an extended period or, for more stringent requirements, the freeze-pump-thaw method, which involves freezing the solvent, evacuating the headspace, and then thawing, with the cycle repeated multiple times.

Below is a general workflow for setting up a reaction under an inert atmosphere using a Schlenk line.

Caption: General workflow for setting up a chemical reaction under an inert atmosphere.

Olefin Metathesis of 3-Dodecene

Olefin metathesis is a powerful reaction for the formation of new carbon-carbon double bonds. For an internal olefin like 3-dodecene, self-metathesis will result in an equilibrium mixture of 3-hexene, 3-dodecene, and 9-octadecene. Cross-metathesis with another olefin can lead to a variety of products depending on the reaction partner. Ruthenium-based catalysts, such as Grubbs and Hoveyda-Grubbs catalysts, are commonly employed due to their functional group tolerance and stability.[2]

Below is a representative reaction scheme for the self-metathesis of 3-dodecene.

Caption: Self-metathesis of 3-dodecene yielding 3-hexene and 9-octadecene.

Experimental Protocol for Self-Metathesis of 3-Dodecene

This protocol is adapted from general procedures for the metathesis of internal olefins.

• Preparation of the Reaction Vessel: A flame-dried 50 mL Schlenk flask equipped with a magnetic stir bar and a condenser is placed under a positive pressure of argon.

• Charging the Reactants: The flask is charged with 3-dodecene (1.0 g, 5.94 mmol) and anhydrous, degassed toluene (20 mL) via syringe.

• Catalyst Addition: Grubbs' second-generation catalyst (e.g., 5-10 mol%) is added to the flask under a counterflow of argon.

• Reaction Conditions: The reaction mixture is heated to a specified temperature (e.g., 40-80 °C) and stirred vigorously. The reaction is monitored by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Quenching: Upon completion, the reaction is cooled to room temperature and quenched by the addition of a few drops of ethyl vinyl ether. The mixture is stirred for an additional 20 minutes.

• Work-up: The solvent is removed under reduced pressure. The residue is purified by column chromatography on silica gel to separate the resulting olefins.

Quantitative Data for Olefin Metathesis

Catalyst	Catalyst Loading (ppm)	Conditions	Conversion (%)	Selectivity (%)	Reference
Hoveyda-Grubbs Type	10	1-dodecene, neat, 120 °C, 1 h	>99	>98	[3]
Grubbs 2nd Gen.	10	1-dodecene, neat, 120 °C, 1 h	~95	>98	[3]

Hydrogenation of 3-Dodecene

Hydrogenation of 3-dodecene will yield dodecane. This reaction is typically carried out using a catalyst such as Wilkinson's catalyst (RhCl(PPh₃)₃) or heterogeneous catalysts like palladium on carbon (Pd/C) or platinum on carbon (Pt/C) under a hydrogen atmosphere.[1][4]

Experimental Protocol for Homogeneous Hydrogenation

• Preparation of the Reaction Vessel: A flame-dried 100 mL Schlenk flask equipped with a magnetic stir bar is charged with Wilkinson's catalyst (e.g., 0.1-1 mol%).

• Inerting the System: The flask is evacuated and backfilled with argon three times. Anhydrous, degassed solvent (e.g., toluene or THF, 25 mL) is added via syringe.

• Hydrogenation Setup: The argon atmosphere is replaced with hydrogen gas, typically from a balloon or a regulated cylinder, maintaining a slight positive pressure.

• Substrate Addition: 3-Dodecene (1.0 g, 5.94 mmol) is added via syringe.

• Reaction Conditions: The mixture is stirred vigorously at room temperature or with gentle heating until the reaction is complete (monitored by GC or NMR).

• Work-up: The reaction mixture is filtered through a short pad of silica gel to remove the catalyst, and the solvent is evaporated under reduced pressure to yield dodecane.

Quantitative Data for Alkene Hydrogenation

The following table presents typical conditions for the hydrogenation of alkenes using Wilkinson's catalyst. While specific data for 3-dodecene is limited, the conditions are generally applicable to a wide range of alkenes.

Catalyst	Substrate	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Pressure (atm H₂)	Yield (%)	Reference
RhCl(PPh₃)₃	Cyclohexene	0.1	Benzene	25	1	>99	[5]
RhCl(PPh₃)₃	Styrene	0.1	Toluene	25	1	Quantitative	[6]
RhCl(PPh₃)₃	1-Octene	0.2	Ethanol	25	1	>99	[6]

Hydroformylation of 3-Dodecene

Hydroformylation (the "oxo" process) involves the addition of a formyl group (-CHO) and a hydrogen atom across the double bond, producing aldehydes. For an internal olefin like 3-dodecene, this reaction can produce a mixture of isomeric aldehydes. Rhodium-based catalysts are highly effective for this transformation.[7][8]

Experimental Protocol for Hydroformylation

• Preparation of the Reaction Vessel: A high-pressure autoclave equipped with a magnetic stir bar and a gas inlet is thoroughly dried and purged with argon.

• Charging the Reactants: The autoclave is charged with 3-dodecene (1.0 g, 5.94 mmol), a rhodium precursor such as Rh(acac)(CO)₂ (e.g., 0.1-0.5 mol%), a phosphine or phosphite ligand (e.g., PPh₃, with a Ligand:Rhodium ratio of 10-20), and an anhydrous, degassed solvent (e.g., toluene, 20 mL).

• Reaction Conditions: The autoclave is sealed, purged several times with syngas (a mixture of CO and H₂), and then pressurized to the desired pressure (e.g., 10-50 bar). The reaction mixture is heated to the target temperature (e.g., 80-120 °C) with vigorous stirring.

• Monitoring and Work-up: The reaction progress is monitored by the decrease in pressure. After the reaction, the autoclave is cooled, and the excess gas is carefully vented. The solvent is removed under reduced pressure, and the resulting aldehydes can be purified by distillation or chromatography.

Quantitative Data for Hydroformylation of Internal Olefins

The table below summarizes representative data for the hydroformylation of internal olefins, which can be considered analogous to 3-dodecene.

Catalyst System	Substrate	Temp (°C)	Pressure (bar)	L/B Ratio*	Conversion (%)	Reference
Rh/PPh₃	2-Pentene	100	20	2.4	98	[7]
Rh/BIPHEPHOS	4-Octene	100	50	1.8	>95	[7]
Rh/NAPHOS	trans-2-Butene	120	20	1.1	99	[7]

*L/B Ratio refers to the ratio of linear to branched aldehydes.

Isomerization of 3-Dodecene

Under certain catalytic conditions, typically acidic or with specific transition metal complexes, the double bond in 3-dodecene can migrate along the carbon chain to form a mixture of other dodecene isomers (e.g., 2-dodecene, 4-dodecene, etc.).[9]

Experimental Protocol for Catalytic Isomerization

• Preparation of the Reaction Vessel: A flame-dried Schlenk flask with a stir bar is purged with argon.

• Charging Reactants: The flask is charged with 3-dodecene (1.0 g, 5.94 mmol) and an anhydrous solvent (e.g., toluene, 20 mL).

• Catalyst Addition: An appropriate isomerization catalyst (e.g., a solid acid catalyst like a zeolite, or a homogeneous catalyst like a palladium or ruthenium complex) is added under a positive flow of argon.

• Reaction Conditions: The mixture is heated with stirring, and the progress of the isomerization is monitored by GC analysis of aliquots taken from the reaction mixture.

• Work-up: Upon reaching the desired isomeric distribution, the reaction is cooled, the catalyst is filtered off (if heterogeneous), and the solvent is removed by distillation. The mixture of dodecene isomers can be used as such or separated by fractional distillation if required.

Quantitative Data for Alkene Isomerization

Quantitative data for alkene isomerization is highly dependent on the catalyst and reaction conditions. The table below provides a general overview of catalyst types and typical conditions.

Catalyst Type	Typical Conditions	Outcome	Reference
Solid Acids (e.g., Zeolites)	100-200 °C, neat or in hydrocarbon solvent	Thermodynamic mixture of isomers	[10]
Pd Complexes	Room temp. to 80 °C	Often selective for specific isomers	[9]
Ru Complexes	Room temp. to 100 °C	Can be highly selective for E-isomers	[9]

Disclaimer: The provided protocols and data are intended for informational purposes for qualified professionals. All experiments should be conducted with appropriate safety precautions, including the use of personal protective equipment and working in a well-ventilated fume hood. Reaction conditions may need to be optimized for specific substrates and desired outcomes.

References

• 1. Hydrogenation - Wikipedia [en.wikipedia.org]
• 2. Olefin Metathesis, Grubbs Reaction [organic-chemistry.org]
• 3. Low Catalyst Loadings in Self‐Metathesis of 1‐Dodecene [ouci.dntb.gov.ua]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. odinity.com [odinity.com]
• 6. Wilkinson's catalyst - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Hydroformylation of alkenes by use of rhodium complex catalysts - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 9. Alkene synthesis by isomerization [organic-chemistry.org]
• 10. Insights into Dodecenes Produced from Olefin Oligomerization Based on Two-Dimensional Gas Chromatography–Photoionization–Time of Flight Mass Spectrometry and Multivariate Statistics - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of 3-Dodecene in Complex Mixtures by Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide for the quantitative analysis of 3-Dodecene in complex mixtures using Gas Chromatography-Mass Spectrometry (GC-MS). 3-Dodecene (C₁₂H₂₄, MW: 168.32 g/mol ) is an alkene that can be found in various industrial and environmental matrices.[1][2] Its accurate quantification is crucial for process monitoring, environmental assessment, and chemical research. GC-MS offers the high sensitivity and selectivity required for identifying and quantifying specific isomers like 3-Dodecene even in the presence of interfering compounds.[3] This note details the necessary protocols, from sample preparation to data analysis, and presents data in a structured format for clarity.

Physicochemical Properties of 3-Dodecene

A fundamental understanding of the analyte's properties is essential for developing an effective analytical method.

Property	Value	Reference
Molecular Formula	C₁₂H₂₄	[1][2]
Molecular Weight	168.32 g/mol	[1][4]
CAS Number (Z-isomer)	7239-23-8	[1][4]
CAS Number (E-isomer)	2030-83-3	[2]
Boiling Point	~215-217 °C
Solubility	Soluble in non-polar organic solvents (e.g., hexane, dichloromethane).[5][6]	Insoluble in water.[6]

Experimental Protocols

The following protocols outline a robust method for the quantification of 3-Dodecene using GC-MS.

Principle

Gas chromatography separates volatile and semi-volatile compounds from a mixture based on their boiling points and interactions with a stationary phase within a capillary column.[3] As the separated components, including 3-Dodecene, exit the column, they enter the mass spectrometer. There, they are ionized, typically by electron impact (EI), causing fragmentation into characteristic ions.[5] The mass spectrometer separates these ions by their mass-to-charge ratio (m/z), providing a unique mass spectrum that confirms the analyte's identity and allows for its quantification.[3][7]

Materials and Reagents

• Analytical Standard: 3-Dodecene (Z- or E-isomer as required), ≥99% purity.

• Internal Standard (IS): Dodecane (C₁₂H₂₆) or other suitable non-interfering compound.[8]

• Solvents: High-purity, GC-grade hexane, dichloromethane, or other suitable volatile organic solvents.[6][9]

• Sample Vials: 2 mL glass vials with PTFE-lined caps.[6]

• Syringes: Microsyringes for sample and standard preparation.

• Filtration: 0.22 µm syringe filters (if samples contain particulates).[9]

Sample Preparation

Sample preparation is critical to remove interfering matrix components and concentrate the analyte.[10][11] The choice of method depends on the sample matrix.

a) Liquid-Liquid Extraction (LLE) for Aqueous Samples:

• Place 10 mL of the aqueous sample into a separatory funnel.

• Spike the sample with a known concentration of the internal standard.

• Add 5 mL of hexane or dichloromethane, cap, and shake vigorously for 2 minutes, venting frequently.[9]

• Allow the layers to separate.

• Collect the organic (top for hexane, bottom for dichloromethane) layer.

• Repeat the extraction with a fresh aliquot of solvent for improved recovery.

• Combine the organic extracts and dry over anhydrous sodium sulfate if necessary.

• Transfer the final extract to a GC vial for analysis.

b) Solid Phase Extraction (SPE) for Cleaner Samples:

• Condition a C18 SPE cartridge according to the manufacturer's instructions.

• Load the sample (spiked with internal standard) onto the cartridge.

• Wash the cartridge with a weak solvent to remove interferences.

• Elute the 3-Dodecene and internal standard with a non-polar solvent like hexane.[11]

• Collect the eluate and transfer it to a GC vial for analysis.

c) "Dilute and Shoot" for Organic Mixtures:

• For samples already dissolved in a compatible organic solvent (e.g., industrial process streams), dilute an aliquot of the sample to bring the 3-Dodecene concentration within the calibration range (e.g., 1-100 µg/mL).[12]

• Add a known concentration of the internal standard.

• Vortex the sample to ensure homogeneity.

• Transfer the diluted sample to a GC vial.

GC-MS Instrumental Parameters

The following parameters are a starting point and may require optimization based on the specific instrument and sample complexity.

Parameter	Recommended Setting
Gas Chromatograph (GC)
GC Column	Non-polar column, e.g., DB-5ms or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness).[13]
Carrier Gas	Helium at a constant flow of 1.0 mL/min.[13]
Injection Volume	1 µL.[6]
Injection Mode	Splitless or Split (e.g., 20:1) depending on concentration.[13]
Injector Temperature	250 °C.
Oven Program	Initial 60 °C for 2 min, ramp at 15 °C/min to 280 °C, hold for 5 min.[13]
Mass Spectrometer (MS)
Ionization Mode	Electron Ionization (EI) at 70 eV.[5][13]
Ion Source Temp.	230 °C.[13]
Transfer Line Temp.	280 °C.[13]
Acquisition Mode	Full Scan (m/z 40-300) for identification, Selected Ion Monitoring (SIM) for quantification.
SIM Ions	Monitor characteristic ions for 3-Dodecene (e.g., m/z 55, 69, 83, 168) and the internal standard.

Calibration and Quantification

• Stock Solution: Prepare a 1000 µg/mL stock solution of 3-Dodecene in hexane.

• Calibration Standards: Perform serial dilutions to create a set of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Internal Standard: Add a constant concentration of the internal standard (e.g., 10 µg/mL of Dodecane) to each calibration standard and all prepared samples.[13]

• Analysis: Analyze the calibration standards and samples using the established GC-MS method.

• Calibration Curve: Generate a calibration curve by plotting the ratio of the 3-Dodecene peak area to the internal standard peak area against the concentration of 3-Dodecene.

• Quantification: Calculate the concentration of 3-Dodecene in the unknown samples using the regression equation from the calibration curve.

Data Presentation

Quantitative data should be organized clearly to facilitate interpretation and comparison.

Table 1: Example Calibration Data for 3-Dodecene.

Standard Conc. (µg/mL)	3-Dodecene Peak Area	IS Peak Area	Area Ratio (Analyte/IS)
1.0	15,500	150,000	0.103
5.0	78,000	151,500	0.515
10.0	152,000	149,000	1.020
25.0	385,000	150,500	2.558
50.0	760,000	149,500	5.084
100.0	1,510,000	150,000	10.067

| R² Value | | | 0.9995 |

Table 2: Example Quantitative Results in Different Matrices.

Sample ID	Sample Matrix	Area Ratio (Analyte/IS)	Calculated Conc. (µg/mL)	Conc. in Original Sample
WW-01	Wastewater (x10 dilution)	0.855	8.42	84.2 µg/L
SO-01	Industrial Solvent (x100 dilution)	3.120	30.9	0.309 % (w/v)

| ENV-01 | Environmental Extract | 0.250 | 2.45 | 2.45 µg/mL |

Visualized Workflow and Diagrams

A visual representation of the analytical workflow ensures procedural clarity.

Caption: Experimental workflow for 3-Dodecene quantification.

References

• 1. 3-Dodecene, (Z)- [webbook.nist.gov]
• 2. 3-Dodecene [webbook.nist.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 5. benchchem.com [benchchem.com]
• 6. uoguelph.ca [uoguelph.ca]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 8. Dodecane certified reference material, TraceCERT 112-40-3 [sigmaaldrich.com]
• 9. Sample preparation GC-MS [scioninstruments.com]
• 10. env.go.jp [env.go.jp]
• 11. GC-MS Sample Preparation | Thermo Fisher Scientific - HK [thermofisher.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis of Dodecahedrane Precursors

Introduction

Dodecahedrane (C₂₀H₂₀) is a highly symmetrical, cage-like hydrocarbon molecule that has fascinated chemists for decades due to its aesthetically pleasing icosahedral structure.[1] Its synthesis is considered a landmark achievement in organic chemistry. This document outlines the established and successful synthetic routes to dodecahedrane and its precursors.

Initial investigation into the use of 3-dodecene as a direct building block for dodecahedrane precursors reveals that this approach is not documented in the scientific literature and is chemically unfeasible. The synthesis of dodecahedrane's complex, polycyclic framework, which consists of twelve fused five-membered rings, necessitates starting materials that are already cyclic and contain functionality that allows for the controlled construction of the spherical cage. A long, flexible, and unfunctionalized hydrocarbon chain like 3-dodecene does not provide the necessary structural rigidity or chemical handles to efficiently form the requisite polyquinane system.

Instead, the successful strategies, pioneered by the research groups of Leo Paquette and Horst Prinzbach, employ highly functionalized and stereochemically defined precursors to systematically build the dodecahedrane skeleton.[2][3] These approaches are detailed below.

Application Note 1: The Paquette Synthesis of Dodecahedrane

The first successful synthesis of dodecahedrane was reported by Leo A. Paquette and his coworkers in 1982.[2] This lengthy and complex route involves approximately 29 steps and is characterized by the gradual, stepwise construction of the dodecahedrane framework.

Conceptual Workflow

The Paquette synthesis begins with the coupling of two cyclopentadiene molecules and proceeds through a series of reactions including Diels-Alder cycloadditions, Norrish reactions, and various functional group manipulations to build the spherical carbon skeleton.[1]

Experimental Protocols for Key Stages

While a full, detailed protocol for all 29 steps is beyond the scope of these notes, the following outlines the key transformations:

• Dihydrofulvalene Synthesis: Two molecules of cyclopentadiene are coupled by reaction with elemental sodium to form the cyclopentadienyl complex, which is then treated with iodine.[2]

• Tandem Diels-Alder Reaction: Dihydrofulvalene undergoes a tandem Diels-Alder reaction with dimethyl acetylenedicarboxylate to form a symmetrical adduct.[2]

• Functional Group Interconversions: The initial adduct undergoes a series of transformations including iodolactonization, cleavage of ester groups, Jones oxidation, and reduction to introduce and modify functional groups necessary for subsequent cyclizations.[1]

• Carbon-Carbon Bond Formation: The synthesis strategically employs several C-C bond-forming reactions, including Birch alkylation and multiple photochemical Norrish reactions, to progressively close the spherical cage.[1]

• Final Closure: The final carbon-carbon bond is formed through a pressurized dehydrogenation with a palladium on carbon catalyst at 250 °C.[1]

Quantitative Data

The overall yield of the Paquette synthesis is very low, which is characteristic of such a long and complex synthetic sequence. The multi-step process makes it challenging to provide a simple table of yields, but individual step yields are reported in the original publications.

Stage	Key Reactants/Reagents	Product Type	Reference
Initial Coupling	Cyclopentadiene, Sodium, Iodine	Dihydrofulvalene	[2]
Cycloaddition	Dihydrofulvalene, Dimethyl Acetylenedicarboxylate	Symmetrical Adduct	[2]
Key C-C Formation	Polyquinane intermediates	Further cyclized products	[1]
Final Step	Pre-dodecahedrane intermediate, Pd/C, H₂	Dodecahedrane	[1]

Application Note 2: The Prinzbach (Pagodane) Route to Dodecahedrane

In 1987, Horst Prinzbach's research group developed a more efficient synthesis of dodecahedrane based on the isomerization of its isomer, pagodane.[3][4] This route was later optimized to allow for the production of multi-gram quantities of dodecahedrane.[1]

Conceptual Workflow

The Prinzbach route starts from isodrin, which is converted to pagodane. The central step is the isomerization of pagodane to dodecahedrane under high temperature and pressure with a catalyst.[1][5]

Experimental Protocols for Key Stages

• Pagodane Synthesis: The synthesis of pagodane from isodrin involves a series of reactions, including cycloadditions and rearrangements, to construct the complex cage structure of pagodane.[6]

• Isomerization to Dodecahedrane: The key and final step of this route is the isomerization of pagodane.

  • Reaction: Pagodane is heated with a platinum on alumina (Pt/Al₂O₃) or palladium on carbon (Pd/C) catalyst.[5]

  • Conditions: The reaction is carried out at high temperatures, around 315 °C, under a hydrogen atmosphere.[5]

  • Yield: The initial reported yield for this isomerization was 8%, but the route was later significantly optimized.[1][5]

Quantitative Data

The Prinzbach route, particularly after optimization, is significantly more efficient than the Paquette synthesis for producing larger quantities of dodecahedrane.

Stage	Key Reactants/Reagents	Product	Yield	Reference
Pagodane Synthesis	Isodrin and other reagents	Pagodane	Varies by step	[6]
Isomerization	Pagodane, Pt/Al₂O₃, H₂	Dodecahedrane	~8% (initial)	[5]

The synthesis of dodecahedrane is a testament to the ingenuity of synthetic organic chemists. The successful routes developed by Paquette and Prinzbach highlight a crucial principle in the synthesis of complex molecules: the importance of starting with precursors that possess a degree of structural organization and functionality that can be strategically manipulated to build the target molecule. A simple, unfunctionalized linear alkene like 3-dodecene is not a suitable starting material for such a complex and stereochemically demanding target. The established syntheses, relying on intricate, multi-step pathways from cyclic precursors, remain the only proven methods for constructing the "Mount Everest of Alicyclic Chemistry."[7]

References

• 1. Dodecahedrane - Wikipedia [en.wikipedia.org]
• 2. Dodecahedrane [chemeurope.com]
• 3. Horst Prinzbach (1931 – 2012) - ChemistryViews [chemistryviews.org]
• 4. The Pagodane → Dodecahedrane Concept-Shorter Routes, Higher Yields - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. synarchive.com [synarchive.com]
• 6. m.youtube.com [m.youtube.com]
• 7. A symmetry-driven approach toward the total synthesis of dodecahedrane - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Three-Component Synthesis of Novel Tetrahydropyridine Scaffolds Incorporating a 3-Dodecene Moiety

Audience: Researchers, scientists, and drug development professionals.

Introduction

Multicomponent reactions (MCRs) are powerful tools in modern organic synthesis and drug discovery, enabling the construction of complex molecular architectures in a single, efficient step.[1][2] This approach offers significant advantages over traditional linear synthesis, including increased atom economy, reduced waste, and the ability to rapidly generate libraries of structurally diverse compounds.[3] This document details a three-component reaction protocol for the synthesis of novel poly-substituted tetrahydropyridines, incorporating a derivative of 3-dodecene. The long alkyl chain from the dodecene moiety can impart desirable lipophilic properties, potentially enhancing the pharmacokinetic profile of the resulting compounds in a drug discovery context.

The described reaction is a variation of the aza-Diels-Alder reaction, a well-established method for the synthesis of nitrogen-containing heterocycles. In this protocol, an imine, generated in situ from an aromatic amine and an aldehyde, reacts with a 3-dodecene derivative acting as the dienophile to yield the desired tetrahydropyridine scaffold.

Hypothetical Three-Component Reaction

The focus of this application note is a hypothetical three-component reaction involving:

• Aniline (or a substituted aniline)

• Formaldehyde

• A functionally-derivatized 3-dodecene: (E)-4-(dodec-3-en-1-yl)oxy)but-2-enoic acid

This reaction is designed to illustrate a plausible synthetic route to novel compounds with potential biological activity.

Data Presentation

The following table summarizes the hypothetical yields of the three-component reaction with various substituted anilines, demonstrating the potential scope of the synthesis.

Entry	Aniline Derivative	Product	Yield (%)	Purity (%)
1	Aniline	4a	85	>98
2	4-Fluoroaniline	4b	82	>99
3	4-Chloroaniline	4c	78	>98
4	4-Methoxyaniline	4d	88	>97
5	3-Trifluoromethylaniline	4e	75	>99

Experimental Protocols

General Considerations:

• All reactions should be performed in a well-ventilated fume hood.

• Reagents and solvents should be of high purity and used as received from commercial suppliers unless otherwise noted.

• Reaction progress can be monitored by thin-layer chromatography (TLC) on silica gel plates.

Protocol for the Synthesis of (E)-2-(4-chlorophenyl)-1,2,3,4-tetrahydropyridine-4-carboxylic acid with a dodecenyl ether sidechain (Product 4c):

• Reaction Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-chloroaniline (1.28 g, 10 mmol, 1.0 equiv.).

  • Dissolve the aniline in 30 mL of acetonitrile.

• Addition of Aldehyde:

  • Add an aqueous solution of formaldehyde (37 wt. %, 0.81 mL, 10 mmol, 1.0 equiv.) to the stirring solution at room temperature.

  • Stir the mixture for 20 minutes to allow for the formation of the imine intermediate.

• Addition of the Dienophile:

  • Add (E)-4-((dodec-3-en-1-yl)oxy)but-2-enoic acid (2.82 g, 10 mmol, 1.0 equiv.) to the reaction mixture.

• Reaction Conditions:

  • Heat the reaction mixture to 60°C and stir for 24 hours.

  • Monitor the reaction progress by TLC (Eluent: 30% Ethyl Acetate in Hexane).

• Work-up and Purification:

  • After completion, cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane (starting from 10% ethyl acetate) as the eluent.

  • Combine the fractions containing the desired product and evaporate the solvent to yield the pure product as a pale yellow oil.

Visualization of Logical Relationships and Workflows

Reaction Scheme:

References

• 1. Multicomponent Reaction-Assisted Drug Discovery: A Time- and Cost-Effective Green Approach Speeding Up Identification and Optimization of Anticancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Multicomponent reactions (MCRs) yielding medicinally relevant rings: a recent update and chemical space analysis of the scaffolds - RSC Advances (RSC Publishing) DOI:10.1039/D4RA06681B [pubs.rsc.org]
• 3. Multicomponent Reactions – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]

Technical Notes & Optimization

Troubleshooting low yield in 3-Dodecene synthesis reactions

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing low yields in the synthesis of 3-dodecene. The following information is presented in a question-and-answer format to directly address common experimental issues.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Low or No Product Formation in Wittig Reaction

Q1: I am attempting to synthesize 3-dodecene via a Wittig reaction between nonyltriphenylphosphonium bromide and propionaldehyde, but I am getting a very low yield. What are the potential causes?

A1: Low yields in this Wittig reaction can stem from several factors related to the ylide formation and the subsequent reaction with the aldehyde. Key areas to investigate include the base used for deprotonation, the reaction conditions, and the purity of your reagents.

• Inefficient Ylide Formation: The formation of the phosphorus ylide is a critical step. Non-stabilized ylides, such as the one derived from nonyltriphenylphosphonium bromide, require a strong base for efficient deprotonation.[1] If the base is not strong enough or is not fresh, ylide formation will be incomplete.

• Moisture in Reaction: Wittig reagents are highly sensitive to water and oxygen. The presence of moisture can quench the ylide, significantly reducing the amount available to react with the aldehyde. Ensure all glassware is flame-dried or oven-dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon).[2]

• Side Reactions: The choice of base can also influence side reactions. For instance, using organolithium reagents like n-BuLi at warmer temperatures can sometimes lead to side reactions with the alkyl halide precursor or the aldehyde.[3]

• Purity of Reagents: Ensure the nonyltriphenylphosphonium salt and propionaldehyde are pure. Impurities in the aldehyde can inhibit the reaction.

Troubleshooting Steps:

• Verify Base Strength and Quality: Use a strong, freshly prepared or titrated base such as n-butyllithium (n-BuLi), sodium hydride (NaH), or potassium tert-butoxide (t-BuOK).[1]

• Ensure Anhydrous Conditions: Use anhydrous solvents (e.g., freshly distilled THF or diethyl ether) and meticulously dried glassware.[2]

• Optimize Reaction Temperature: Add the base to the phosphonium salt at a low temperature (e.g., 0 °C or -78 °C) to form the ylide, and then add the propionaldehyde slowly at the same temperature before allowing the reaction to warm to room temperature.

• Check Reagent Purity: Purify the propionaldehyde by distillation if necessary.

Issue 2: Product is a Mixture of Isomers (Olefin Metathesis)

Q2: I'm using cross-metathesis of 1-butene and 1-undecene to synthesize 3-dodecene, but my final product is contaminated with other dodecene isomers. How can I improve the selectivity for 3-dodecene?

A2: The formation of isomeric impurities during olefin metathesis is a common problem, often caused by the migration of the double bond. This isomerization is typically promoted by the decomposition of the ruthenium catalyst into ruthenium-hydride species.[4][5]

• Catalyst Decomposition: Second-generation Grubbs and Hoveyda-Grubbs catalysts can decompose, especially at higher temperatures or during prolonged reaction times, to form active ruthenium-hydride species that catalyze double bond isomerization.[4][6]

• Reaction Conditions: Elevated temperatures and long reaction times increase the likelihood of catalyst decomposition and subsequent isomerization.[4]

• Substrate Impurities: Certain impurities in the starting olefins can also contribute to lower selectivity and catalyst decomposition.[4]

Troubleshooting Steps:

• Use a More Stable Catalyst: Consider using a more stable catalyst, such as one with sterically hindered N-heterocyclic carbene (NHC) ligands, which can be less prone to decomposition.[4]

• Optimize Reaction Conditions: Run the reaction at the lowest temperature that still provides a reasonable reaction rate. Monitor the reaction by GC or TLC and stop it as soon as the starting materials are consumed to avoid prolonged exposure to the catalyst.

• Add an Isomerization Inhibitor: The addition of co-catalysts or additives like 1,4-benzoquinone or tricyclohexylphosphine oxide has been shown to suppress isomerization.[4]

• Purify Starting Materials: Ensure the 1-butene and 1-undecene are free from impurities that could accelerate catalyst decomposition.

Issue 3: Difficulty in Removing Byproducts

Q3: After my Wittig reaction, I'm struggling to separate my 3-dodecene from the triphenylphosphine oxide byproduct. What is the best way to purify my product?

A3: Triphenylphosphine oxide is a notoriously difficult byproduct to remove due to its polarity and high boiling point, which are often similar to those of the desired alkene product.[7]

• Chromatography Challenges: While column chromatography is a common purification method, the similar polarity of 3-dodecene and triphenylphosphine oxide can make separation challenging.

• Crystallization: If the product is a solid, crystallization can be an effective purification method.[8] However, 3-dodecene is a liquid at room temperature.

• Alternative Wittig Reagents: Using phosphonate-based reagents (Horner-Wadsworth-Emmons reaction) can be advantageous as the phosphate byproduct is water-soluble and easily removed during an aqueous workup.[9]

Purification Protocol:

• Initial Workup: After the reaction, perform a standard aqueous workup.

• Column Chromatography: Carefully perform flash column chromatography on silica gel. Use a non-polar eluent system (e.g., hexanes or a hexane/ethyl acetate gradient) and monitor fractions carefully by TLC.

• Distillation: If chromatography is ineffective, fractional distillation under reduced pressure can be used to separate the lower-boiling 3-dodecene from the high-boiling triphenylphosphine oxide.

Data Presentation

Table 1: Comparison of Common 3-Dodecene Synthesis Methods

Synthesis Method	Common Reactants	Typical Yield (%)	Key Advantages	Common Disadvantages
Wittig Reaction	Nonyltriphenylphosphonium bromide + Propionaldehyde	60-85%	Good control over double bond position.	Difficult removal of triphenylphosphine oxide byproduct; stereoselectivity can be an issue.[3][7]
Olefin Cross-Metathesis	1-Butene + 1-Undecene	70-90%	High atom economy; efficient for forming internal olefins.	Potential for isomerization to other dodecene isomers; catalyst cost and sensitivity.[4][10]
Grignard Reaction	Propylmagnesium bromide + Nonanal	50-75% (multi-step)	Readily available starting materials.	Multi-step process (Grignard addition followed by elimination); potential for side reactions.[11][12]

Experimental Protocols

Protocol 1: Wittig Synthesis of (Z)-3-Dodecene

• Ylide Generation: In a flame-dried, two-neck round-bottom flask under a nitrogen atmosphere, add nonyltriphenylphosphonium bromide (1.1 eq) and anhydrous tetrahydrofuran (THF). Cool the suspension to 0 °C in an ice bath. Add n-butyllithium (1.05 eq) dropwise via syringe. Allow the resulting deep red solution to stir at 0 °C for 1 hour.

• Reaction with Aldehyde: Cool the ylide solution to -78 °C (dry ice/acetone bath). Slowly add a solution of freshly distilled propionaldehyde (1.0 eq) in anhydrous THF. Stir the reaction mixture at -78 °C for 2 hours, then allow it to warm to room temperature and stir overnight.

• Workup: Quench the reaction by adding a saturated aqueous solution of ammonium chloride. Extract the mixture with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using hexane as the eluent to yield 3-dodecene. The (Z)-isomer is typically the major product with non-stabilized ylides.[3]

Visualizations

Caption: A logical workflow for troubleshooting low yields in 3-dodecene synthesis.

Caption: The reaction pathway for the synthesis of 3-dodecene via the Wittig reaction.

References

• 1. Wittig Reaction - Common Conditions [commonorganicchemistry.com]
• 2. reddit.com [reddit.com]
• 3. Wittig Reaction [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. web.mnstate.edu [web.mnstate.edu]
• 8. How To [chem.rochester.edu]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. Metathesis [sigmaaldrich.com]
• 11. Grignard Reaction in Organic Synthesis with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 12. Grignard Reaction [organic-chemistry.org]

Technical Support Center: Optimizing Reaction Conditions for 3-Dodecene Alkylation

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the alkylation of 3-dodecene. Below you will find frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the alkylation of 3-dodecene?

A1: The main challenges in 3-dodecene alkylation, particularly in Friedel-Crafts type reactions, include controlling selectivity, preventing side reactions, and managing catalyst activity. Key issues are:

• Carbocation Rearrangement: The secondary carbocation initially formed from 3-dodecene can rearrange to other secondary positions along the chain, leading to a mixture of isomeric products.[1][2]

• Polyalkylation: The initial alkylation product can be more reactive than the starting aromatic substrate, leading to the addition of multiple dodecyl groups.[3][4]

• Olefin Polymerization: Under acidic conditions, 3-dodecene can polymerize, which reduces the yield of the desired alkylated product and can contribute to catalyst deactivation.[5]

• Catalyst Deactivation: The catalyst, especially solid acid catalysts like zeolites, can deactivate due to coke formation or the adsorption of impurities.[6]

Q2: Which type of catalyst is most suitable for 3-dodecene alkylation?

A2: The choice of catalyst is critical and depends on the specific aromatic substrate and desired product.

• Zeolites (e.g., Y, Beta, Mordenite): These are highly effective solid acid catalysts for the alkylation of aromatics with olefins.[7] They offer advantages in terms of handling, recyclability, and the potential for shape selectivity, which can influence the isomer distribution of the product.[6] The reaction temperature can vary depending on the chosen zeolite, for instance, 120°C for Y zeolite, 180°C for beta zeolite, and 200°C for mordenite have been reported for long-chain alkene alkylation.[6]

• Lewis Acids (e.g., AlCl₃, FeCl₃): These are traditional, strong catalysts for Friedel-Crafts alkylation.[3] However, they are often used in stoichiometric amounts and can be difficult to handle and separate from the reaction mixture.

• Brønsted Acids (e.g., H₂SO₄, HF): These are also effective but are corrosive and pose environmental concerns.[8]

Q3: How does the position of the double bond in 3-dodecene affect the alkylation reaction compared to 1-dodecene?

A3: The initial position of the double bond influences the initial carbocation formed. With 1-dodecene, a secondary carbocation is formed at the 2-position, which is the most stable initial possibility. With 3-dodecene, a secondary carbocation will form at either the 3- or 4-position upon protonation. In both cases, the resulting secondary carbocations can undergo hydride shifts, leading to a mixture of phenyldodecane isomers.[9] The primary difference is the initial point of attachment to the aromatic ring.

Q4: What are the most common side reactions to be aware of?

A4: Besides polyalkylation and olefin polymerization, the most significant side reaction is the isomerization of the dodecene chain itself. The acidic catalyst can promote the migration of the double bond along the alkyl chain, leading to a variety of carbocation intermediates and, consequently, a complex mixture of alkylated products.[6]

Troubleshooting Guides

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Inactive or deactivated catalyst.[3] 2. Reaction temperature is too low.[3] 3. Insufficiently reactive aromatic substrate (e.g., strongly deactivated rings like nitrobenzene).[4] 4. Presence of impurities (e.g., water) in reactants.	1. Ensure the catalyst is fresh and anhydrous. For zeolites, ensure proper activation through calcination. 2. Gradually increase the reaction temperature and monitor the reaction progress. 3. Use a more activated aromatic substrate if possible. 4. Thoroughly dry all reactants and solvents before use.
Formation of Multiple Isomers	1. Carbocation rearrangement to more stable forms.[3] 2. Isomerization of the 3-dodecene feedstock.	1. This is inherent to Friedel-Crafts alkylation with long-chain alkenes. To obtain a specific isomer, consider an alternative route like Friedel-Crafts acylation followed by reduction, which prevents rearrangement.[3][10] 2. Optimize reaction conditions (e.g., lower temperature) to minimize isomerization.
Significant Polyalkylation	The mono-alkylated product is more reactive than the starting aromatic compound.[4]	Use a large excess of the aromatic substrate to increase the statistical probability of the electrophile reacting with the starting material rather than the product.[3]
Observation of High Molecular Weight Byproducts (Polymerization)	Low isobutane-to-olefin ratio (in the context of isobutane alkylation, but the principle applies to aromatic alkylation) or highly acidic conditions promoting olefin-olefin reactions.[5]	Increase the molar ratio of the aromatic compound to 3-dodecene. A ratio of 8:1 or higher has been shown to improve selectivity in similar systems.[9]
Rapid Catalyst Deactivation	1. Coke formation on the catalyst surface.[6] 2. Strong adsorption of impurities from the feedstock.	1. For reusable catalysts like zeolites, a regeneration procedure (e.g., calcination in air) can be employed. 2. Purify the 3-dodecene feedstock to remove any potential catalyst poisons.

Data Presentation

Table 1: Effect of Zeolite Catalyst and Temperature on Alkylation of Benzene with Dodecene

Catalyst	Si/Al Ratio	Temperature (°C)	Pressure (bar)	1-Dodecene Conversion (%)	2-Phenyldodecane Selectivity (%)	Reference
MOR	20	140	20	>95	~70 (after desilication)	[11]
BEA	24	140	20	>95	~35 (after desilication)	[11]
FAU (Y)	8	140	20	>95	~24	[11]
USY	40	120	30	~100	22	[9]

Table 2: Influence of Reaction Parameters on Benzene Alkylation with 1-Dodecene over 15 wt.% STA/ZrO₂ Catalyst

Parameter	Condition	1-Dodecene Conversion (%)	2-Phenyldodecane Selectivity (%)	Reference
Temperature	130 °C	50.8	47.1
Benzene:Dodecene Molar Ratio	10:1	50.8	47.1
Catalyst Concentration	5 wt.% of reaction mixture	80	(Selectivity for 2-isomer is highest)

Experimental Protocols

General Protocol for Zeolite-Catalyzed Alkylation of an Aromatic Compound with 3-Dodecene

This protocol describes a general procedure for the liquid-phase alkylation of an aromatic compound (e.g., benzene, toluene) with 3-dodecene using a solid acid zeolite catalyst in a batch reactor.

1. Materials and Equipment:

• Aromatic compound (e.g., benzene), dried over molecular sieves.

• 3-Dodecene, purified and dried.

• Zeolite catalyst (e.g., H-Y, H-Beta, H-Mordenite).

• High-pressure batch reactor equipped with a magnetic stirrer, heating mantle, thermocouple, and pressure gauge.

• Standard laboratory glassware.

• Gas chromatography (GC) equipment for analysis.

2. Catalyst Activation:

• Place the required amount of zeolite catalyst in a furnace.

• Heat the catalyst under a flow of dry air or nitrogen to a temperature typically between 400-550°C for several hours to remove adsorbed water and activate the acid sites.

• Cool the catalyst under a dry, inert atmosphere before use.

3. Reaction Procedure:

• Add the activated zeolite catalyst and the dried aromatic compound to the high-pressure reactor. A typical catalyst loading is 5-20 wt% relative to the aromatic compound.[12]

• Seal the reactor and purge with an inert gas (e.g., nitrogen) several times.

• Begin stirring and heat the reactor to the desired reaction temperature (e.g., 120-200°C).[6]

• Once the temperature has stabilized, inject the 3-dodecene into the reactor. A high molar ratio of aromatic to olefin (e.g., 8:1) is recommended to minimize side reactions.[9]

• Maintain the reaction at the set temperature and pressure for the desired duration (e.g., 2-8 hours), with continuous stirring.

• Monitor the reaction progress by taking aliquots (if the reactor setup allows) and analyzing them by GC.

4. Work-up and Analysis:

• After the reaction is complete, cool the reactor to room temperature.

• Vent any excess pressure.

• Separate the catalyst from the liquid product mixture by filtration or centrifugation.

• Wash the recovered catalyst with a fresh portion of the aromatic solvent.

• The liquid product can be analyzed directly by GC to determine the conversion of 3-dodecene and the selectivity for the various alkylated products.

• For product isolation, the excess aromatic solvent can be removed by distillation, followed by purification of the alkylated product by vacuum distillation or column chromatography.

Visualizations

References

• 1. Kinetic Model of Olefins/Isobutane Alkylation Using Sulfuric Acid as Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Alkylation unit - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. Catalysis Research | Zeolite-Containing Catalysts in Alkylation Processes [lidsen.com]
• 8. sulphuric-acid.com [sulphuric-acid.com]
• 9. scispace.com [scispace.com]
• 10. m.youtube.com [m.youtube.com]
• 11. researchgate.net [researchgate.net]
• 12. Study on the alkylation of aromatic hydrocarbons and propylene - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis and Purification of 3-Dodecene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis and purification of 3-Dodecene.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered in the synthesis of 3-Dodecene?

A1: Common impurities depend on the synthetic route employed. For olefination reactions like the Wittig or Horner-Wadsworth-Emmons (HWE) synthesis, you can expect:

• Positional Isomers: Alkenes with the double bond at different positions (e.g., 1-dodecene, 2-dodecene, 4-dodecene). These can arise from side reactions or isomerization.

• Geometric (E/Z) Isomers: The cis (Z) and trans (E) isomers of 3-dodecene. The predominant isomer depends on the reaction conditions and reagents used.

• Unreacted Starting Materials: Residual aldehyde/ketone and the phosphorus-containing reagent.

• Reaction-Specific Byproducts: For the Wittig reaction, triphenylphosphine oxide is a major byproduct that can be challenging to remove due to its polarity.[1][2][3][4] The HWE reaction produces a water-soluble phosphate byproduct, which is generally easier to separate during aqueous workup.[5][6][7]

Q2: Which synthetic method is preferred for obtaining the (E)- or (Z)-isomer of 3-Dodecene selectively?

A2: The choice of synthesis method is crucial for controlling the stereoselectivity of the double bond:

• (E)-3-Dodecene: The Horner-Wadsworth-Emmons (HWE) reaction, particularly with stabilized phosphonate ylides, generally shows high selectivity for the thermodynamically more stable (E)-isomer.[5][6]

• (Z)-3-Dodecene: The standard Wittig reaction using non-stabilized or semi-stabilized ylides typically favors the formation of the (Z)-alkene.[7] Modifications to the Wittig reaction, such as the use of specific salt-free conditions, can further enhance Z-selectivity.

Q3: How can I effectively remove the triphenylphosphine oxide byproduct from my Wittig reaction?

A3: Several methods can be employed to remove triphenylphosphine oxide (TPPO):

• Crystallization/Precipitation: TPPO is poorly soluble in non-polar solvents like hexanes or pentane. You can often precipitate the TPPO by concentrating the reaction mixture and triturating with a non-polar solvent.[3][8]

• Filtration through a Silica Plug: Due to its high polarity, TPPO strongly adsorbs to silica gel. A quick filtration of the crude product through a short plug of silica gel, eluting with a non-polar solvent, can effectively remove the majority of the TPPO.[1][2][4]

• Precipitation with Metal Salts: TPPO can form insoluble complexes with metal salts like zinc chloride (ZnCl₂). Adding a solution of ZnCl₂ in a polar solvent like ethanol can precipitate the TPPO complex, which can then be removed by filtration.[1][3][4][8]

Q4: Is fractional distillation or column chromatography better for purifying 3-Dodecene?

A4: The choice depends on the nature of the impurities:

• Fractional Distillation: This technique is effective for separating compounds with significantly different boiling points.[9] However, the boiling points of dodecene positional and geometric isomers are often very close, making their separation by fractional distillation challenging and requiring a column with a high number of theoretical plates.[10]

• Column Chromatography: This is generally the more effective method for separating isomers of 3-dodecene.[11][12] By selecting an appropriate stationary phase and solvent system, it is possible to achieve good separation of positional and geometric isomers. For non-polar compounds like dodecene, normal-phase chromatography on silica gel is typically employed.

Q5: How can I determine the purity and isomer ratio of my synthesized 3-Dodecene?

A5: Gas chromatography (GC) is the most common and effective method:

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique separates the components of your mixture and provides mass spectral data for each, allowing for the identification of 3-dodecene and any impurities by their molecular weight and fragmentation patterns.

• Gas Chromatography-Flame Ionization Detection (GC-FID): GC-FID is excellent for quantitative analysis.[13][14][15][16][17] The area of each peak in the chromatogram is proportional to the amount of that compound, allowing you to calculate the purity and the E/Z isomer ratio.

Troubleshooting Guides

Issue 1: Low Purity of 3-Dodecene after Synthesis

Possible Cause	Troubleshooting Step
Incomplete Reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure all starting material is consumed. If the reaction has stalled, consider increasing the reaction time or temperature (if appropriate for the specific reaction).
Side Reactions	Review the reaction conditions. For Wittig reactions, ensure anhydrous conditions and an inert atmosphere to prevent ylide decomposition. For elimination reactions, the choice of base and solvent can influence the formation of positional isomers.
Ineffective Work-up	Ensure thorough washing of the organic layer during extraction to remove water-soluble byproducts and reagents. A brine wash should be the final step before drying to remove residual water.
Contaminated Reagents	Use freshly distilled aldehydes/ketones, as they can oxidize over time. Ensure the phosphonium salt or phosphonate ester is pure and dry.

Issue 2: Difficulty in Separating Isomers

Possible Cause	Troubleshooting Step
Boiling points of isomers are too close for fractional distillation	Use a fractionating column with a higher number of theoretical plates (e.g., a packed column instead of a Vigreux column).[10] Perform the distillation under reduced pressure to lower the boiling points and potentially increase the boiling point differences between isomers.
Poor separation in column chromatography	Optimize the solvent system. For non-polar compounds like dodecene on silica gel, start with a very non-polar eluent (e.g., hexane or pentane) and gradually increase the polarity if necessary.[12] A very shallow gradient can improve the separation of closely eluting isomers.
Co-elution of E/Z isomers	While challenging, separation of E/Z isomers can sometimes be achieved on silica gel. Generally, the less polar trans (E) isomer will elute before the cis (Z) isomer. Using a long column and a slow flow rate can improve resolution.

Data Presentation

Table 1: Physical Properties and Stereoselectivity of 3-Dodecene Synthesis

Property	Value	Synthesis Method	Typical E/Z Ratio
Boiling Point of 1-Dodecene	213 °C[18][19][20]	-	-
Boiling Point of n-Dodecane	216.3 °C[21][22]	-	-
(E)-3-Dodecene	-	Horner-Wadsworth-Emmons	>95:5
(Z)-3-Dodecene	-	Wittig (non-stabilized ylide)	>90:10

Note: The boiling points of 3-dodecene isomers are expected to be very close to that of n-dodecane and other dodecene isomers, making separation by distillation difficult.

Experimental Protocols

Protocol 1: Purification of 3-Dodecene by Flash Column Chromatography

This protocol is designed for the purification of 3-dodecene from a crude reaction mixture, particularly for the separation of isomers and removal of polar byproducts like triphenylphosphine oxide.

• Column Preparation:

  • Select a glass column of appropriate size for the amount of crude material (a good rule of thumb is a 40:1 to 100:1 ratio of silica gel to crude product by weight).

  • Prepare a slurry of silica gel (230-400 mesh) in hexane.

  • Pour the slurry into the column and allow the silica to pack under gravity, gently tapping the column to ensure even packing.

  • Add a thin layer of sand on top of the silica bed.

  • Equilibrate the column by running hexane through it until the pack is stable and the eluent runs clear.

• Sample Loading:

  • Dissolve the crude 3-dodecene in a minimal amount of hexane.

  • Carefully apply the sample to the top of the silica gel bed using a pipette.

  • Allow the sample to adsorb onto the silica gel.

• Elution:

  • Begin eluting with 100% hexane.

  • Maintain a constant flow rate.

  • Collect fractions in test tubes or vials.

  • Monitor the elution of compounds using Thin Layer Chromatography (TLC) with a suitable stain (e.g., potassium permanganate) to visualize the non-UV active alkenes.

• Fraction Analysis and Product Isolation:

  • Analyze the collected fractions by TLC to identify those containing the pure 3-dodecene.

  • Combine the pure fractions.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified 3-dodecene.

Protocol 2: Purification of 3-Dodecene by Fractional Distillation

This protocol is intended for the removal of impurities with significantly different boiling points from 3-dodecene. Separation of dodecene isomers will be challenging.[9][23]

• Apparatus Setup:

  • Assemble a fractional distillation apparatus in a fume hood, including a round-bottom flask, a fractionating column (e.g., Vigreux or packed column), a distillation head with a thermometer, a condenser, and a receiving flask.[23]

  • Ensure all joints are properly sealed.

• Distillation:

  • Place the crude 3-dodecene and a few boiling chips or a magnetic stir bar into the round-bottom flask.

  • Begin heating the flask gently.

  • Observe the vapor as it rises through the fractionating column.

  • Collect the initial fraction (forerun), which will contain the most volatile impurities.

  • As the temperature stabilizes at the boiling point of 3-dodecene, change to a clean receiving flask to collect the main fraction.

  • Maintain a slow and steady distillation rate for optimal separation.

• Completion and Analysis:

  • Stop the distillation when the temperature begins to drop or when only a small amount of residue remains in the distilling flask.

  • Allow the apparatus to cool completely before disassembly.

  • Analyze the purity of the collected fractions using GC-MS or GC-FID.

Mandatory Visualization

Caption: Troubleshooting workflow for improving the purity of synthesized 3-Dodecene.

Caption: Relationship between impurity types and suitable purification methods for 3-Dodecene.

References

• 1. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Workup [chem.rochester.edu]
• 5. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 6. Wittig-Horner Reaction [organic-chemistry.org]
• 7. benchchem.com [benchchem.com]
• 8. echemi.com [echemi.com]
• 9. Purification [chem.rochester.edu]
• 10. benchchem.com [benchchem.com]
• 11. safety.engr.wisc.edu [safety.engr.wisc.edu]
• 12. chem.rochester.edu [chem.rochester.edu]
• 13. agilent.com [agilent.com]
• 14. chromsoc.jp [chromsoc.jp]
• 15. researchgate.net [researchgate.net]
• 16. Development and validation of a GC-FID method for quantitative analysis of oleic acid and related fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. 1-Dodecene - Wikipedia [en.wikipedia.org]
• 19. qchem.com.qa [qchem.com.qa]
• 20. 1-Dodecene [webbook.nist.gov]
• 21. Dodecane - Wikipedia [en.wikipedia.org]
• 22. Dodecane | C12H26 | CID 8182 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 23. vlab.amrita.edu [vlab.amrita.edu]

Common side reactions in the synthesis of 3-Dodecene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for common issues encountered during the synthesis of 3-dodecene. The content is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs) and Troubleshooting

Q1: My Wittig reaction to produce (Z)-3-dodecene is giving a low yield and a mixture of E/Z isomers. How can I improve the Z-selectivity?

A1: Low yield and poor Z-selectivity in the Wittig synthesis of (Z)-3-dodecene are common issues. Standard Wittig reactions using non-stabilized ylides, which are required for Z-selectivity, are sensitive to reaction conditions.[1]

Troubleshooting Steps:

• Ylide Formation: Ensure the complete formation of the ylide. Use a strong, lithium-free base like sodium bis(trimethylsilyl)amide (NaHMDS) or potassium tert-butoxide (KOtBu) to deprotonate the phosphonium salt. The reaction should be carried out under strictly anhydrous and inert conditions (e.g., dry THF under argon). Incomplete ylide formation reduces the overall yield.

• Reaction Temperature: Maintain a low reaction temperature (typically -78 °C) during the addition of the aldehyde (nonanal) to the ylide solution.[2] Higher temperatures can lead to the equilibration of the initial cis-oxaphosphetane intermediate to the more stable trans-oxaphosphetane, resulting in the formation of the (E)-isomer.

• Salt Effects: The presence of lithium salts can decrease Z-selectivity by promoting the equilibration of intermediates.[1] Using sodium or potassium-based reagents can help to favor the kinetic Z-product.

• Purity of Reagents: Ensure that the nonanal and the phosphonium salt (nonyltriphenylphosphonium bromide) are pure and free of moisture.

Q2: I am trying to synthesize (E)-3-dodecene using a Wittig reaction, but I am getting primarily the (Z)-isomer. What should I do?

A2: To favor the formation of the (E)-isomer of 3-dodecene, a modified Wittig reaction, such as the Schlosser modification, is recommended.[3][4] This method intentionally uses conditions that allow for the equilibration of the betaine intermediate to the more stable threo-form, which then eliminates to give the (E)-alkene.

Troubleshooting Steps:

• Use of Phenyllithium: The Schlosser modification involves the addition of phenyllithium at low temperatures after the initial ylide-aldehyde reaction. This deprotonates the intermediate betaine. Subsequent protonation with a weak acid favors the formation of the E-alkene.

• Horner-Wadsworth-Emmons (HWE) Reaction: As an alternative, the HWE reaction, using a phosphonate ester, typically shows high E-selectivity for the synthesis of alkenes.[5]

Q3: After my Wittig synthesis of 3-dodecene, I am having difficulty removing the triphenylphosphine oxide byproduct. How can I effectively purify my product?

A3: Triphenylphosphine oxide is a common and often troublesome byproduct of the Wittig reaction due to its polarity and solubility in many organic solvents.[6][7]

Purification Strategies:

• Crystallization: If your product is a solid, crystallization can be an effective method. Triphenylphosphine oxide is also crystalline but may have different solubility properties.

• Precipitation of Triphenylphosphine Oxide:

  • With Nonpolar Solvents: Suspending the crude reaction mixture in a nonpolar solvent like hexane or a mixture of hexane and ether can cause the more polar triphenylphosphine oxide to precipitate, allowing it to be removed by filtration.[6][8]

  • With Zinc Chloride: Addition of zinc chloride to an ethanolic solution of the crude product can precipitate a triphenylphosphine oxide-zinc complex, which can be filtered off.[9]

• Flash Column Chromatography: This is a very effective method for separating 3-dodecene from triphenylphosphine oxide. Since 3-dodecene is a nonpolar hydrocarbon, it will elute much faster than the polar triphenylphosphine oxide on a silica gel column.[5][8]

Q4: I performed a McMurry reaction to synthesize 3-dodecene from propanal and nonanal, but I obtained a mixture of products with a low yield of the desired 3-dodecene. What are the likely side reactions?

A4: The McMurry reaction is excellent for the homocoupling of aldehydes or ketones but can be less efficient for cross-coupling reactions.[10][11]

Common Side Reactions:

• Homocoupling: The primary side reactions will be the homocoupling of propanal to form 3-hexene and the homocoupling of nonanal to form 9-octadecene.

• Pinacol Formation: The reaction proceeds through a pinacol intermediate. If the reaction is not heated for a sufficient time or if the low-valent titanium reagent is not active enough, the reaction can stop at the pinacol stage, leading to a diol instead of the alkene.[11]

Troubleshooting Steps:

• Control of Stoichiometry: While difficult to control perfectly, using a slight excess of one of the aldehydes can sometimes favor the cross-coupling product.

• Reaction Conditions: Ensure the low-valent titanium reagent is properly prepared and active. The reaction typically requires refluxing in a solvent like THF for several hours to drive the deoxygenation of the pinacol intermediate to completion.[11]

Q5: My final 3-dodecene product appears to be a mixture of positional isomers (e.g., 2-dodecene, 4-dodecene) upon analysis. What could have caused this?

A5: Alkene isomerization, the migration of the double bond, can occur under certain conditions, particularly in the presence of acid or base, or upon heating.[12]

Potential Causes and Solutions:

• Acidic or Basic Workup: During the reaction workup, exposure to strong acids or bases can catalyze the isomerization of the double bond to a more thermodynamically stable internal position. Use mild quenching agents like saturated aqueous ammonium chloride or sodium bicarbonate, and avoid strong acids or bases.[12]

• Purification Conditions: Overheating during distillation can cause isomerization. If distillation is used for purification, it should be performed under high vacuum to keep the temperature as low as possible.[12] Acidic impurities in silica gel used for chromatography can also potentially cause isomerization, though this is less common with non-functionalized alkenes.

Quantitative Data Summary

The stereochemical outcome of olefination reactions is highly dependent on the reaction type and conditions. The following table summarizes expected isomer ratios for different synthetic approaches to 3-dodecene.

Synthesis Method	Target Isomer	Expected Major Isomer	Typical E/Z Ratio	Reference(s)
Standard Wittig (non-stabilized ylide)	(Z)-3-Dodecene	Z	>95:5	[1]
Schlosser Modification of Wittig	(E)-3-Dodecene	E	>95:5	[3][4]
Horner-Wadsworth-Emmons	(E)-3-Dodecene	E	>95:5	[5]
McMurry Cross-Coupling	3-Dodecene	Mixture	~1:1 (variable)	[13]

Experimental Protocols

Protocol 1: Synthesis of (Z)-3-Dodecene via Wittig Reaction

This protocol outlines the synthesis of (Z)-3-dodecene from nonyltriphenylphosphonium bromide and propanal.

Materials:

• Nonyltriphenylphosphonium bromide

• Sodium bis(trimethylsilyl)amide (NaHMDS)

• Anhydrous tetrahydrofuran (THF)

• Propanal

• Hexane

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Ylide Formation: In a flame-dried, three-necked round-bottom flask under an argon atmosphere, suspend nonyltriphenylphosphonium bromide (1.0 eq) in anhydrous THF. Cool the suspension to 0 °C in an ice bath. Add a solution of NaHMDS (1.05 eq) in THF dropwise. After the addition, remove the ice bath and stir the resulting orange-red solution at room temperature for 1 hour.

• Wittig Reaction: Cool the ylide solution to -78 °C using a dry ice/acetone bath. Slowly add a solution of propanal (1.1 eq) in anhydrous THF dropwise. Stir the reaction mixture at -78 °C for 2 hours, then allow it to slowly warm to room temperature and stir overnight.

• Workup: Quench the reaction by the slow addition of saturated aqueous NH₄Cl. Transfer the mixture to a separatory funnel and extract with hexane (3 x volume of THF). Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Purification: Filter off the drying agent and concentrate the organic phase under reduced pressure. Purify the crude product by flash column chromatography on silica gel using hexane as the eluent to afford pure (Z)-3-dodecene.

Protocol 2: Synthesis of (E)-3-Dodecene via Schlosser Modification of the Wittig Reaction

This protocol details the synthesis of (E)-3-dodecene with high stereoselectivity.

Materials:

• Nonyltriphenylphosphonium bromide

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous diethyl ether

• Propanal

• Phenyllithium (PhLi)

• tert-Butanol

• Saturated aqueous ammonium chloride (NH₄Cl)

• Hexane

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Ylide Formation: In a flame-dried flask under an argon atmosphere, suspend nonyltriphenylphosphonium bromide (1.0 eq) in anhydrous diethyl ether. Cool the suspension to -78 °C. Add n-BuLi (1.0 eq) dropwise, and stir the resulting ylide solution for 1 hour at -78 °C.

• Betaine Formation: Add a solution of propanal (1.05 eq) in anhydrous diethyl ether dropwise at -78 °C and stir for 1 hour.

• Isomerization: Add a solution of phenyllithium (1.0 eq) dropwise at -78 °C and stir for an additional 30 minutes. Then, add tert-butanol (1.1 eq) to protonate the intermediate.

• Elimination: Allow the reaction mixture to slowly warm to room temperature and stir for 2 hours.

• Workup and Purification: Follow the workup and purification steps as described in Protocol 1.

Visualizations

Caption: Wittig reaction pathway for (Z)-3-dodecene synthesis.

Caption: Troubleshooting logic for McMurry cross-coupling reactions.

Caption: General workflow for the purification of 3-dodecene.

References

• 1. Wittig Reaction [organic-chemistry.org]
• 2. odp.library.tamu.edu [odp.library.tamu.edu]
• 3. synarchive.com [synarchive.com]
• 4. Schlosser Modification [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. rsc.org [rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. jupiter.chem.uoa.gr [jupiter.chem.uoa.gr]
• 10. en.wikipedia.org [en.wikipedia.org]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 13. mdpi.com [mdpi.com]

Technical Support Center: 3-Dodecene Experimental Reproducibility

Welcome to the technical support center for experiments involving 3-Dodecene. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the synthesis, purification, and characterization of 3-Dodecene. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to assist in reproducing experimental results with greater accuracy.

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments with 3-Dodecene, presented in a question-and-answer format.

Synthesis Issues

Question: My Wittig reaction to synthesize (Z)-3-Dodecene is resulting in a low Z:E isomer ratio. What are the likely causes and how can I improve the stereoselectivity?

Answer: Low (Z)-selectivity in a Wittig reaction with a non-stabilized ylide (like the one needed for 3-Dodecene synthesis) is a common issue. Several factors can influence the stereochemical outcome:

• Reaction Conditions: The formation of the (Z)-alkene is favored under kinetic control.[1] To promote this, ensure your reaction is run under lithium-salt-free conditions.[2] The presence of lithium halides can lead to equilibration of the intermediate oxaphosphetane, resulting in the thermodynamically more stable (E)-alkene.[2]

• Base Selection: The choice of base for deprotonating the phosphonium salt is critical. Strong, non-lithium-based reagents like sodium amide (NaNH₂) or sodium hexamethyldisilazide (NaHMDS) are recommended to avoid the formation of lithium salts that can compromise Z-selectivity.[3]

• Solvent: Aprotic, non-polar solvents like THF or diethyl ether are typically used.[4] Running the reaction at low temperatures (e.g., -78 °C) can also enhance Z-selectivity by favoring the kinetically formed cis-oxaphosphetane intermediate.[5]

• Ylide Stability: Ensure your ylide is "non-stabilized" (e.g., derived from an alkyl halide). Stabilized ylides, which contain electron-withdrawing groups, inherently favor the formation of (E)-alkenes.[4][6]

Question: I am attempting to synthesize (E)-3-Dodecene using the Schlosser modification of the Wittig reaction, but the yield of the E-isomer is poor. What could be going wrong?

Answer: The Schlosser modification is a powerful technique for obtaining (E)-alkenes but requires precise execution.[5] Common pitfalls include:

• Insufficient Deprotonation: After the initial ylide addition to the aldehyde, a second equivalent of a strong base (often phenyllithium or n-butyllithium) is added at low temperature to deprotonate the betaine intermediate. Incomplete deprotonation will lead to a mixture of isomers.[5]

• Temperature Control: Strict temperature control is crucial. The entire sequence, from ylide formation to the final protonation step, should be carried out at low temperatures (typically -78 °C to -30 °C) to prevent unwanted side reactions and maintain the stability of the intermediates.[5]

• Proton Source: The choice of proton source to quench the lithiated betaine can influence the outcome. A carefully chosen proton donor is added to selectively protonate the intermediate, leading to the trans-alkene.

Question: My olefin metathesis reaction to produce 3-Dodecene is inefficient, with low conversion of the starting materials. How can I improve the reaction efficiency?

Answer: Olefin metathesis is a versatile method for alkene synthesis, but its efficiency can be affected by several factors:[7][8]

• Catalyst Choice and Handling: Grubbs or Schrock catalysts are commonly used.[7] These catalysts can be sensitive to air and moisture, so it is essential to use anhydrous, degassed solvents and perform the reaction under an inert atmosphere (e.g., argon or nitrogen).[9] Second-generation Grubbs catalysts generally exhibit higher activity and better functional group tolerance.[10]

• Ethylene Removal: If your metathesis reaction produces ethylene as a byproduct (e.g., cross-metathesis with 1-butene), efficient removal of this gaseous product is necessary to drive the equilibrium towards the desired product. This can be achieved by bubbling a stream of argon through the reaction mixture or by performing the reaction under a gentle vacuum.[8]

• Substrate Purity: Impurities in the starting alkenes can poison the catalyst. Ensure your starting materials are pure and free of any potential catalyst inhibitors.

Purification and Characterization Issues

Question: I am having difficulty separating the E and Z isomers of 3-Dodecene using flash column chromatography. What conditions should I use?

Answer: Separating geometric isomers of alkenes can be challenging due to their similar polarities. Here are some strategies:

• Stationary Phase: Standard silica gel (230-400 mesh) is commonly used.[11][12] For difficult separations, silver nitrate-impregnated silica gel can be effective. The silver ions interact with the pi bonds of the alkenes, often allowing for the separation of isomers.

• Solvent System: A non-polar mobile phase is required. Start with pure hexanes or petroleum ether.[13] If the isomers do not separate, you can try adding a very small amount of a slightly more polar solvent like diethyl ether or dichloromethane, but this should be done cautiously as it can reduce the separation efficiency.[13] A very shallow solvent gradient can sometimes improve separation.[12]

• Column Dimensions: For challenging separations, a long and narrow column will provide better resolution than a short and wide one.[11]

Question: During purification by distillation, I am observing isomerization of my 3-Dodecene sample. How can I prevent this?

Answer: Alkenes can undergo isomerization at elevated temperatures, especially if acidic or basic impurities are present.[14]

• Vacuum Distillation: To minimize thermal stress on the compound, perform the distillation under reduced pressure (vacuum distillation). This will lower the boiling point of 3-Dodecene.[14]

• Neutralize Glassware: Ensure all glassware is thoroughly cleaned and free of any acidic or basic residues. Rinsing with a dilute ammonia solution followed by distilled water and then drying can help neutralize any acidic sites on the glass surface.

• Avoid Overheating: Use a heating mantle with a stirrer and ensure even heating to prevent localized overheating. The temperature of the heating bath should be kept as low as possible while still allowing for a reasonable distillation rate.[14]

Question: How can I confirm the E/Z ratio of my 3-Dodecene product using ¹H NMR?

Answer: ¹H NMR spectroscopy is a powerful tool for determining the stereochemistry of alkenes.

• Coupling Constants (J-values): The key distinguishing feature is the coupling constant between the vinylic protons. For the (E)-isomer (trans), the coupling constant (³J) is typically larger, in the range of 12-18 Hz. For the (Z)-isomer (cis), the coupling constant is smaller, usually in the range of 6-12 Hz.[15][16]

• Chemical Shifts: The chemical shifts of the vinylic protons can also differ between the E and Z isomers, although this can be influenced by other substituents in the molecule.[17][18]

• Integration: Once you have identified the distinct signals for the vinylic protons of each isomer, the ratio of their integration values will give you the E/Z ratio of your sample.[15]

Frequently Asked Questions (FAQs)

Q1: What are the main synthetic routes to 3-Dodecene? A1: The most common laboratory-scale synthetic routes to 3-Dodecene are the Wittig reaction and olefin metathesis. The Wittig reaction allows for the stereoselective synthesis of either the (Z) or (E) isomer depending on the reaction conditions and the type of ylide used.[1][6] Olefin metathesis is another powerful method, often used for its functional group tolerance and catalytic nature.[7]

Q2: What are the expected byproducts in a Wittig synthesis of 3-Dodecene? A2: The primary byproduct of any Wittig reaction is triphenylphosphine oxide.[19][20] Other potential byproducts can include the undesired stereoisomer of 3-Dodecene and potentially small amounts of other isomers due to side reactions. If the starting aldehyde is not pure, this can also lead to other alkene byproducts.

Q3: Is 3-Dodecene stable on silica gel during chromatography? A3: While many simple alkenes are stable on silica gel, some can be prone to isomerization or decomposition, especially if the silica is acidic or if the compound is sensitive.[11] It is always a good practice to test the stability of your compound on a small amount of silica gel before performing a large-scale column. This can be done by spotting your compound on a TLC plate, letting it sit for an hour, and then eluting it to see if any new spots have formed.

Q4: What is the typical appearance and odor of 3-Dodecene? A4: 3-Dodecene is a colorless liquid. Alkenes in this molecular weight range typically have a mild, non-descript hydrocarbon-like odor.

Q5: Are there any specific safety precautions for handling 3-Dodecene? A5: 3-Dodecene should be handled in a well-ventilated fume hood. Standard personal protective equipment (safety glasses, lab coat, and gloves) should be worn. It is a combustible liquid and should be kept away from ignition sources.

Q6: Does 3-Dodecene have any known roles in biological signaling pathways or drug development? A6: Currently, there is no significant evidence to suggest that 3-Dodecene itself is a key molecule in biological signaling pathways. It is primarily used as a synthetic intermediate or building block in the synthesis of more complex molecules that may have pharmaceutical applications. Some long-chain alkenes and their derivatives have been identified as having biological activities, but specific data for 3-dodecene is limited.[21][22]

Quantitative Data Summary

The following tables provide key quantitative data for 3-Dodecene and its isomers.

Table 1: Physical and Chromatographic Data for 3-Dodecene Isomers

Property	(Z)-3-Dodecene	(E)-3-Dodecene	Reference(s)
Molecular Formula	C₁₂H₂₄	C₁₂H₂₄	[21][22]
Molecular Weight	168.32 g/mol	168.32 g/mol	[21][22]
Kovats Retention Index (Standard Non-polar column)	~1195	~1193	[21][22]

Table 2: ¹H NMR Data for Vinylic Protons of 3-Dodecene Isomers

Isomer	Typical Chemical Shift Range (ppm)	Typical Coupling Constant (³J, Hz)	Reference(s)
(Z)-3-Dodecene	5.2 - 5.5	6 - 12	[15][16]
(E)-3-Dodecene	5.2 - 5.5	12 - 18	[15][16]

Experimental Protocols

Protocol 1: Synthesis of (Z)-3-Dodecene via Wittig Reaction

This protocol describes a general procedure for the synthesis of (Z)-alkenes using a non-stabilized Wittig ylide under salt-free conditions to maximize Z-selectivity.

Materials:

• Propyltriphenylphosphonium bromide

• Sodium hexamethyldisilazide (NaHMDS)

• Nonanal

• Anhydrous tetrahydrofuran (THF)

• Hexanes

• Standard laboratory glassware for air-sensitive reactions

Procedure:

• Ylide Formation:

  • In a flame-dried, two-necked round-bottom flask under an argon atmosphere, suspend propyltriphenylphosphonium bromide (1.1 equivalents) in anhydrous THF.

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add a solution of NaHMDS (1.05 equivalents) in THF dropwise over 30 minutes. The mixture will develop a characteristic deep red or orange color, indicating the formation of the ylide.

  • Allow the mixture to stir at 0 °C for 1 hour.

• Wittig Reaction:

  • Cool the ylide solution to -78 °C using a dry ice/acetone bath.

  • Slowly add a solution of nonanal (1.0 equivalent) in anhydrous THF dropwise over 30 minutes, ensuring the internal temperature does not rise above -70 °C.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Work-up and Purification:

  • Quench the reaction by adding saturated aqueous ammonium chloride solution.

  • Extract the product with hexanes (3 x 50 mL).

  • Wash the combined organic layers with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude product contains the desired (Z)-3-dodecene and triphenylphosphine oxide. Purify by flash column chromatography on silica gel using 100% hexanes as the eluent. The alkene will elute before the more polar triphenylphosphine oxide.

  • Analyze the product by ¹H NMR to determine the Z:E ratio and by GC-MS to confirm purity.

Protocol 2: Characterization by GC-MS

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Non-polar capillary column (e.g., DB-5ms, HP-5ms).

GC Conditions:

• Injector Temperature: 250 °C

• Oven Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold at 280 °C for 5 minutes.

• Carrier Gas: Helium, constant flow rate of 1 mL/min.

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-400.

Data Analysis:

• The molecular ion peak for 3-dodecene should be observed at m/z 168.

• The fragmentation pattern will be characteristic of a long-chain alkene, with prominent peaks resulting from allylic cleavage.[23] The fragmentation patterns of the E and Z isomers are typically very similar.

• The retention times of the E and Z isomers will be slightly different, with the E-isomer often eluting slightly earlier on standard non-polar columns.[23]

Visualizations

Caption: Workflow for the synthesis of (Z)-3-Dodecene.

Caption: Troubleshooting low Z:E stereoselectivity.

References

• 1. Wittig reaction - Wikipedia [en.wikipedia.org]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. orgosolver.com [orgosolver.com]
• 5. benchchem.com [benchchem.com]
• 6. 20.4. The Wittig reaction | Organic Chemistry II [courses.lumenlearning.com]
• 7. Olefin metathesis - Wikipedia [en.wikipedia.org]
• 8. nobelprize.org [nobelprize.org]
• 9. Testing enabling techniques for olefin metathesis reactions of lipophilic substrates in water as a diluent - PMC [pmc.ncbi.nlm.nih.gov]
• 10. macmillan.princeton.edu [macmillan.princeton.edu]
• 11. safety.engr.wisc.edu [safety.engr.wisc.edu]
• 12. orgsyn.org [orgsyn.org]
• 13. Chromatography [chem.rochester.edu]
• 14. How To [chem.rochester.edu]
• 15. reddit.com [reddit.com]
• 16. echemi.com [echemi.com]
• 17. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 18. 6.6 ¹H NMR Spectra and Interpretation (Part I) – Organic Chemistry I [kpu.pressbooks.pub]
• 19. web.mnstate.edu [web.mnstate.edu]
• 20. people.chem.umass.edu [people.chem.umass.edu]
• 21. (Z)-3-dodecene | C12H24 | CID 5364450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 22. (E)-3-Dodecene | C12H24 | CID 5362826 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 23. pubs.acs.org [pubs.acs.org]

Technical Support Center: Catalyst Deactivation in Reactions Involving 3-Dodecene

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding catalyst deactivation in chemical reactions involving 3-dodecene, including isomerization, metathesis, and hydroformylation.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments with 3-dodecene, leading to catalyst deactivation.

Issue 1: Rapid Loss of Activity in 3-Dodecene Isomerization

Question: My isomerization catalyst (e.g., Pt/Al₂O₃, zeolites) is losing activity much faster than expected when processing 3-dodecene. What are the likely causes and how can I troubleshoot this?

Answer: Rapid deactivation in 3-dodecene isomerization is commonly attributed to coking , where carbonaceous deposits block active sites and pores.[1][2]

Possible Causes and Solutions:

• High Reaction Temperature: Elevated temperatures can accelerate coke formation.

  • Solution: Gradually decrease the reaction temperature to find an optimal balance between reaction rate and catalyst stability.[3]

• Presence of Coke Precursors: Impurities in the 3-dodecene feed or the formation of oligomers can act as coke precursors.

  • Solution: Ensure high purity of the 3-dodecene feed. Consider feedstock purification by passing it through an alumina column.[4] The presence of hydrogen is essential to minimize coke formation by hydrogenating coke precursors.[1]

• Inadequate Hydrogen Partial Pressure: In hydroisomerization, insufficient hydrogen can lead to the formation of unsaturated compounds that readily polymerize into coke.[1]

  • Solution: Increase the hydrogen partial pressure to promote the hydrogenation of coke precursors.[1]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for rapid catalyst deactivation in 3-dodecene isomerization.

Issue 2: Decreased Selectivity in 3-Dodecene Hydroformylation

Question: In my rhodium-catalyzed hydroformylation of 3-dodecene, I'm observing a decrease in the desired linear aldehyde selectivity and an increase in byproducts over time. What's causing this and how can I fix it?

Answer: A decline in selectivity during hydroformylation is often linked to ligand degradation or the formation of inactive catalyst species .[4][5]

Possible Causes and Solutions:

• Ligand Oxidation: Phosphine or phosphite ligands are susceptible to oxidation, especially by peroxide impurities in the olefin feed.[4]

  • Solution: Purify the 3-dodecene feedstock to remove peroxides, for instance, by passing it through an activated alumina column.[4]

• Ligand Degradation: The breakdown of the ligand is a primary cause of deactivation.[4]

  • Solution: Monitor ligand integrity using ³¹P NMR spectroscopy. If degradation is observed, consider using more robust ligands or optimizing reaction conditions (e.g., lower temperature) to slow down degradation.[4]

• Formation of Inactive Rhodium Clusters: The active mononuclear rhodium complex can agglomerate into inactive clusters, often indicated by a color change of the reaction mixture (e.g., from yellow to black).[4]

  • Solution: Maintain a sufficient partial pressure of carbon monoxide (CO) to stabilize the active catalyst complex. Adjusting the ligand-to-metal ratio can also help prevent cluster formation.

Logical Relationship of Deactivation:

Caption: Causes and effects of catalyst deactivation in 3-dodecene hydroformylation.

Frequently Asked Questions (FAQs)

Q1: What are the main mechanisms of catalyst deactivation in reactions with 3-dodecene?

A1: The primary mechanisms are:

• Poisoning: Strong chemisorption of impurities from the feed or solvent onto the active sites.[6] Common poisons include sulfur, nitrogen, and phosphorus compounds.[6]

• Fouling (Coking): Physical deposition of carbonaceous materials (coke) on the catalyst surface, blocking pores and active sites.[6][7] This is particularly relevant in isomerization and cracking reactions.[2][3]

• Thermal Degradation (Sintering): Loss of active surface area due to crystallite growth at high temperatures.[7]

• Leaching: Dissolution of active components into the reaction medium, which is more common with supported catalysts.

Q2: How can I regenerate a deactivated catalyst used in 3-dodecene reactions?

A2: Regeneration methods depend on the deactivation mechanism:

• For Coking: A common method is controlled oxidation (burning off the coke) in a stream of air or diluted oxygen, followed by reduction if the active phase is metallic.[1]

• For Poisoning: If the poisoning is reversible, it may be possible to remove the poison by washing with a suitable solvent or by thermal treatment.

• For Sintering: Sintering is generally irreversible.

Q3: Are there any analytical techniques to characterize a deactivated catalyst?

A3: Yes, several techniques can provide insights into the cause of deactivation:

• Temperature-Programmed Oxidation (TPO): To quantify the amount and nature of coke deposits.[3]

• Spectroscopy (XPS, FTIR, Raman): To identify poisons on the catalyst surface and changes in the catalyst structure.[1][8]

• ³¹P NMR: Specifically for reactions with phosphorus-based ligands (e.g., hydroformylation) to monitor ligand degradation.[4]

• BET Surface Area Analysis: To measure changes in the catalyst's surface area and pore volume, which can indicate sintering or fouling.[1]

Quantitative Data

The following tables summarize quantitative data related to catalyst deactivation in reactions involving long-chain olefins, which can be analogous to 3-dodecene.

Table 1: Effect of Temperature on Catalyst Deactivation in Isomerization

Catalyst	Reactant	Temperature (°C)	Deactivation Behavior	Reference
Pt/HX Zeolite	Light Naphtha	250 - 350	Rapid deactivation at higher temperatures due to increased coking.	[1]
H-ZSM-5	1-Hexene	220 - 250	Increased temperature led to higher oligomerization and coking.	[2]

Table 2: Influence of Reaction Conditions on Hydroformylation of 1-Dodecene

Catalyst System	Condition Varied	Observation	Reference
Rh/BiPhePhos	Temperature (95-115 °C)	Higher temperature can increase the rate of ligand degradation.	[5]
Rh/BiPhePhos	tBuOOH (peroxide) concentration	Increased peroxide concentration leads to a significant decrease in conversion and a shift in selectivity towards isomerization.	[5]

Experimental Protocols

Protocol 1: Monitoring Ligand Degradation in 3-Dodecene Hydroformylation using ³¹P NMR

Objective: To qualitatively and quantitatively assess the degradation of phosphine or phosphite ligands during the hydroformylation of 3-dodecene.

Materials:

• Aliquots from the hydroformylation reaction mixture

• Deuterated solvent (e.g., C₆D₆ or toluene-d₈)

• NMR tubes

• NMR spectrometer

Procedure:

• Under an inert atmosphere (e.g., in a glovebox), carefully extract a representative aliquot from the reaction mixture at different time intervals.

• If the catalyst concentration is low, concentrate the sample by removing volatile components under vacuum.

• Dissolve the residue in a suitable deuterated solvent.

• Transfer the solution to an NMR tube and seal it.

• Acquire a proton-decoupled ³¹P NMR spectrum.

• Analyze the spectra for the appearance of new peaks corresponding to oxidized or degraded ligand species (e.g., phosphine oxides).

• Integrate the peaks of the intact ligand and the degradation products to quantify the extent of degradation over time.[4]

Protocol 2: Characterization of Coke on Deactivated Isomerization Catalysts by TPO

Objective: To determine the amount and nature of carbonaceous deposits on a deactivated catalyst from 3-dodecene isomerization.

Materials:

• Deactivated catalyst sample

• Quartz reactor

• Temperature-programmed oxidation (TPO) system with a thermal conductivity detector (TCD) or a mass spectrometer

• Inert gas (e.g., N₂)

• Oxidizing gas mixture (e.g., 5% O₂ in N₂)

Procedure:

• Place a known weight of the coked catalyst in the quartz reactor.

• Heat the sample in a flow of inert gas to a desired starting temperature (e.g., 100 °C) to remove any physisorbed species.

• Switch the gas flow to the oxidizing gas mixture.

• Increase the temperature at a constant rate (e.g., 10 °C/min) to a final temperature (e.g., 650 °C).[3]

• Monitor the effluent gas for CO₂ (and CO) using a TCD or mass spectrometer.

• The amount of coke can be quantified by integrating the area under the CO₂ evolution curve and correlating it with a calibration standard. The temperature at which CO₂ evolves can provide information about the nature of the coke (i.e., "soft" vs. "hard" coke).[9]

References

• 1. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]
• 4. benchchem.com [benchchem.com]
• 5. Operando characterization of rhodium catalyst degradation in hydroformylation - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D2CY01807A [pubs.rsc.org]
• 6. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 7. public.websites.umich.edu [public.websites.umich.edu]
• 8. researchgate.net [researchgate.net]
• 9. Identification of extremely hard coke generation by low-temperature reaction on tungsten catalysts via Operando and in situ techniques - PMC [pmc.ncbi.nlm.nih.gov]

Preventing isomerization during 3-Dodecene purification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals. Here, you will find detailed information on preventing and troubleshooting the isomerization of 3-dodecene during purification to ensure the integrity of your final product.

Frequently Asked Questions (FAQs)

Q1: What is alkene isomerization, and why is it a concern during 3-dodecene purification?

A1: Alkene isomerization is the process where the double bond in the 3-dodecene molecule migrates to a different position along the carbon chain, creating isomers such as 2-dodecene, 4-dodecene, or others.[1] This is a significant problem because these isomers often have very similar physical properties, making them difficult to separate from the desired 3-dodecene. The presence of these isomeric impurities can negatively impact the yield, purity, and reactivity of the final product in subsequent synthetic steps.

Q2: What primary factors can induce the isomerization of 3-dodecene during purification?

A2: Isomerization of alkenes like 3-dodecene is primarily caused by:

• Heat: Elevated temperatures, especially during distillation, can provide the energy needed to initiate double bond migration.

• Acid or Base Contamination: Traces of acids or bases can act as catalysts, significantly accelerating the isomerization process.[2][3] This includes acidic sites on chromatography media like silica gel.

• Residual Metal Catalysts: If the 3-dodecene was synthesized using a transition metal catalyst (e.g., ruthenium for olefin metathesis), residual amounts of the catalyst can actively promote isomerization.[4][5]

Q3: How can I detect if my 3-dodecene sample has isomerized?

A3: The most effective method for detecting and quantifying isomeric impurities in a 3-dodecene sample is Gas Chromatography (GC), often coupled with Mass Spectrometry (GC-MS).[6][7] Due to the complexity of dodecene isomer mixtures, high-resolution techniques like two-dimensional gas chromatography (GC x GC) may be employed for detailed analysis.[7][8][9] The presence of multiple peaks with the same mass-to-charge ratio corresponding to C12H24 indicates an isomeric mixture.

Q4: Are there any additives or stabilizers that can prevent isomerization during purification?

A4: Yes, certain additives can be used to suppress isomerization. 1,4-benzoquinones have been shown to be effective in preventing olefin isomerization during reactions involving ruthenium catalysts, as they are thought to scavenge metal hydride species that promote isomerization.[4][10][11][12] Adding a small amount of an inhibitor like 1,4-benzoquinone or its electron-deficient derivatives prior to heating or distillation can help maintain the isomeric purity of the 3-dodecene.

Q5: My purified 3-dodecene shows multiple isomers by GC analysis. What could have gone wrong?

A5: If your final product is a mixture of isomers, consider the following potential causes:

• Excessive Heat During Distillation: The distillation temperature may have been too high, causing thermal isomerization.

• Active Chromatography Media: If you used standard silica gel for chromatography, its acidic nature may have catalyzed the isomerization.[13]

• Contaminated Glassware: Residual acid or base on your glassware could have contaminated the sample.

• Ineffective Catalyst Removal: If applicable, the catalyst from the preceding synthetic step was not completely removed before purification.

Data Presentation

Table 1: Boiling Points of Dodecene Isomers

The separation of dodecene isomers by distillation is challenging due to their close boiling points. This table highlights the boiling point of 1-dodecene; other internal isomers have very similar values, complicating purification by this method alone.

Compound	Boiling Point (°C)
1-Dodecene	213.8

Data sourced from available physical properties of dodecene isomers.[14]

Experimental Protocols

Protocol 1: Fractional Vacuum Distillation

This method is used to separate 3-dodecene from non-volatile impurities or compounds with significantly different boiling points while minimizing thermal stress.

• Apparatus Setup: Assemble a fractional distillation apparatus with a short, insulated Vigreux column. Ensure all glassware is meticulously cleaned, dried, and free of any acidic or basic residues.

• Inert Atmosphere: Purge the entire system with an inert gas, such as nitrogen or argon, to prevent peroxide formation.

• Vacuum Application: Connect the apparatus to a vacuum pump with a pressure gauge. Reducing the pressure will lower the boiling point of the dodecene, minimizing the risk of thermal isomerization.

• Heating: Gently heat the distillation flask using a heating mantle with a stirrer. Avoid aggressive boiling.

• Fraction Collection: Collect the distillate in fractions. Monitor the head temperature closely; a stable temperature indicates the collection of a pure fraction.

• Analysis: Analyze each fraction by GC to determine its isomeric purity.

Protocol 2: Argentation Chromatography

This technique is highly effective for separating alkene isomers based on the number and geometry of the double bonds.

• Stationary Phase Preparation: Prepare a slurry of silica gel impregnated with silver nitrate (typically 10-20% by weight) in a non-polar solvent like hexane. The silver ions in the stationary phase interact differently with various alkene isomers, enabling separation.[15]

• Column Packing: Carefully pack a chromatography column with the prepared slurry, ensuring there are no air bubbles.

• Sample Loading: Dissolve the crude 3-dodecene in a minimal amount of the non-polar mobile phase and load it onto the column.

• Elution: Elute the column with a non-polar solvent system (e.g., hexane or a hexane/ethyl acetate mixture). Isomers with less steric hindrance around the double bond will elute first.

• Fraction Collection & Monitoring: Collect small fractions and monitor the separation using Thin-Layer Chromatography (TLC) with a potassium permanganate stain to visualize the alkene spots.

• Product Recovery: Combine the pure fractions and remove the solvent under reduced pressure, keeping the temperature low.

Protocol 3: Quality Control via Gas Chromatography (GC)

Use this protocol to assess the isomeric purity of your 3-dodecene sample before and after purification.

• Sample Preparation: Dilute a small aliquot of the 3-dodecene sample in a suitable volatile solvent (e.g., hexane or dichloromethane).

• Injection: Inject 1 µL of the prepared sample into a GC equipped with a Flame Ionization Detector (FID) and a non-polar capillary column (e.g., DB-1 or HP-5).

• GC Program: Use a temperature program that starts at a low temperature (e.g., 50°C) and ramps up to a higher temperature (e.g., 250°C) to ensure the separation of all volatile components.

• Data Analysis: Integrate the peaks in the resulting chromatogram. The relative percentage of each isomer can be determined from the area of its corresponding peak. Compare the chromatogram of the purified sample to that of the starting material to evaluate the success of the purification.[16]

Visualizations

Caption: Troubleshooting flowchart for identifying sources of 3-dodecene isomerization.

Caption: Recommended experimental workflow for purifying 3-dodecene while minimizing isomerization.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. chemistry.mdma.ch [chemistry.mdma.ch]
• 4. Prevention of Undesirable Isomerization during Olefin Metathesis [organic-chemistry.org]
• 5. Methods for Suppressing Isomerization of Olefin Metathesis Products | TREA [trea.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Prevention of undesirable isomerization during olefin metathesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Collection - Prevention of Undesirable Isomerization during Olefin Metathesis - Journal of the American Chemical Society - Figshare [acs.figshare.com]
• 12. researchgate.net [researchgate.net]
• 13. Purification [chem.rochester.edu]
• 14. 1-Dodecene - Wikipedia [en.wikipedia.org]
• 15. benchchem.com [benchchem.com]
• 16. vurup.sk [vurup.sk]

Effect of solvent purity on 3-Dodecene reaction outcomes

Topic: Effect of Solvent Purity on Reaction Outcomes

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address issues related to the impact of solvent purity on 3-dodecene reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: Why is solvent purity so critical for reactions involving 3-dodecene?

Solvents are not merely inert media for reactions; they can significantly influence reaction rates, product yields, and overall success.[1] For alkenes like 3-dodecene, solvent choice and purity can dictate the reaction pathway, such as determining whether a reaction proceeds through an ionic or radical intermediate.[2] Impurities can lead to unpredictable variables, including altered reaction kinetics, the formation of undesired by-products, and reduced product yield.[1]

Q2: What are the most common impurities in solvents and how do they specifically affect 3-dodecene reactions?

Common impurities include water, peroxides, dissolved gases, and other organic compounds.[3][4][5] Their presence can have significant consequences:

• Water: Even trace amounts of water can be detrimental in moisture-sensitive reactions.[1] For example, in the synthesis of 1,2-diiodododecane from 1-dodecene, water can react with the intermediate iodonium ion to form a 1-iodo-2-hydroxydodecane byproduct, reducing the yield of the desired product.[6][7]

• Peroxides: Organic peroxides, which can form in solvents like ethers upon exposure to air, can initiate free-radical chain reactions.[8] In the addition of HBr to an alkene, the presence of peroxides reverses the regioselectivity from the expected Markovnikov product to the anti-Markovnikov product.[9] This is known as the "peroxide effect."[9]

• Other Organic Solvents/Volatile Impurities: Contamination from other organic compounds can introduce side reactions or complicate the purification of the final product.[5][10] These are often residuals from the solvent manufacturing process.[5][11]

• Dissolved Gases: Gases like oxygen can promote the formation of peroxides or lead to unwanted oxidation products.[6][8] Dissolved nitrogen can form bubbles that may disrupt certain analytical measurements.[7]

Q3: Which solvent grade should I use for my 3-dodecene reaction?

The choice of solvent grade depends on the sensitivity of your reaction. Using a grade of insufficient purity can compromise your results, while using an unnecessarily high-purity (and more expensive) solvent is not cost-effective.

Solvent Grade	Typical Purity	Key Features & Recommended Use for 3-Dodecene Reactions
Anhydrous	>99.8% (<50 ppm water)	Essential for moisture-sensitive reactions, such as those involving Grignard reagents or other organometallics.[1][12][13]
ACS Reagent	≥95%	Meets or exceeds standards set by the American Chemical Society; suitable for many standard synthesis and analysis procedures.[13][14]
HPLC Grade	High Purity, Low UV Absorbance	Designed for High-Performance Liquid Chromatography; its low residue and particulate content make it a good choice for sensitive reactions where purity is key.[14][15]
Synthesis Grade	≥98.5%	A good general-purpose grade for chemical synthesis and preparative lab work.[12][15]
Technical Grade	Varies	Lower purity grade, not typically recommended for sensitive or quantitative reactions. May be used for general cleaning or less critical applications.

Q4: How can I detect and quantify impurities in my solvent before starting my reaction?

It is often prudent to verify the purity of a solvent, especially if it has been stored for a long time or if the reaction is highly sensitive.[16]

Impurity	Recommended Analytical Method	Principle
Water	Karl Fischer Titration	An electrochemical titration that reacts specifically with water. It is the standard method for quantifying trace amounts of water in a sample.[12]
Organic Impurities	Gas Chromatography (GC/GC-MS)	Separates volatile components of a mixture. GC-MS provides identification of the impurities.[16][17]
Nuclear Magnetic Resonance (NMR)	Can detect and help identify organic impurities, especially with a high number of scans.[16] Compilations of NMR shifts for common impurities are available.[3][4][18][19]
Peroxides	Peroxide Test Strips	A quick, qualitative method for detecting the presence of peroxides.
Iodometric Titration	A quantitative method where peroxides oxidize iodide to iodine, which is then titrated.

Q5: My reaction is giving a low yield or failing completely. How do I know if the solvent is the problem?

Low yield is a common issue that can stem from many factors, including solvent purity.[20][21] If you suspect the solvent, consider the following:

• Review the Reaction Type: Is your reaction known to be sensitive to moisture or air? If so, using a freshly opened bottle of anhydrous solvent or a freshly purified solvent is critical.[22]

• Check Reagent Purity: Impurities in starting materials can also cause low yields.[10]

• Run a Control Experiment: If possible, run the reaction with a new, high-purity bottle of solvent and compare the results.

• Analyze the Crude Product: Use techniques like NMR or GC-MS on your crude reaction mixture to identify byproducts.[10] The identity of these byproducts can provide clues; for example, the presence of a hydroxyl group may point to water contamination.[6]

Troubleshooting Guide

This guide addresses specific issues you might encounter in your 3-dodecene reactions and links them to potential solvent-related causes.

Problem 1: Low Yield or Incomplete Reaction

Your reaction stalls, or the conversion to the desired product is significantly lower than expected.[10]

Caption: Troubleshooting workflow for low reaction yield.

Possible Causes & Solutions:

• Moisture Contamination: Many organometallic catalysts and reagents are extremely sensitive to water. Even trace amounts can lead to quenching or decomposition.[1]

  • Solution: Use a high-purity anhydrous grade solvent from a freshly opened bottle or purify the solvent immediately before use.[13][22] Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[22]

• Catalyst Deactivation: Impurities in the solvent can act as catalyst poisons, reducing the efficiency of the reaction.

  • Solution: Ensure you are using a solvent grade appropriate for your catalytic system. If poisoning is suspected, purifying the solvent via distillation or passing it through a column of activated alumina may be necessary.

Problem 2: Formation of Unexpected Byproducts

The reaction produces significant quantities of compounds other than the desired product.

Caption: Identifying byproduct sources from solvent impurities.

Possible Causes & Solutions:

• Solvent Participation in the Reaction: If the solvent contains nucleophilic impurities like water or alcohols, they can compete with other nucleophiles in the reaction mixture. For example, during electrophilic addition to 3-dodecene, water can be captured to form an alcohol.[23]

  • Solution: Use anhydrous solvents and ensure all glassware is thoroughly dried.[22]

• Peroxide-Initiated Side Reactions: The presence of peroxides, often in ether-based solvents, can switch the mechanism of HBr addition from electrophilic to free-radical, resulting in the anti-Markovnikov product.[8][9]

  • Solution: Test for and remove peroxides from the solvent before use. Store susceptible solvents in the dark over a reducing agent and under an inert atmosphere.

• Polymerization: In the absence of a solvent (neat conditions) or in the presence of acidic impurities, alkenes can undergo polymerization.[23]

  • Solution: Use a high-purity, appropriate solvent to maintain dilution and control the reaction environment.

Key Experimental Protocols

Protocol 1: General Anhydrous Solvent Preparation (THF Still)

This protocol describes the purification of tetrahydrofuran (THF) to remove water and peroxides, making it suitable for moisture-sensitive reactions.

• Pre-Drying: Add anhydrous magnesium sulfate (MgSO₄) or calcium hydride (CaH₂) to a bottle of technical-grade THF. Let it stand overnight to remove the bulk of the water.

• Apparatus Setup: Assemble a distillation apparatus in a fume hood. The flask should be appropriately sized for the volume of solvent to be distilled. All glassware must be flame- or oven-dried immediately before assembly to remove adsorbed water.

• Drying Agent Addition: Decant the pre-dried THF into the distillation flask. Add sodium metal (cut into small pieces) and a radical indicator such as benzophenone. The flask should be under a gentle flow of an inert gas like argon or nitrogen.

• Reflux: Gently heat the mixture to reflux. Initially, the solution will be colorless or yellow. As the sodium reacts with residual water, the solution will turn a deep blue or purple color, indicating that the solvent is anhydrous and oxygen-free. This color must persist for the solvent to be considered dry.

• Distillation: Once the deep blue/purple color is stable, distill the solvent, collecting it in a flame-dried receiving flask under an inert atmosphere.

• Storage: The freshly distilled anhydrous THF should be used immediately for best results. If storage is necessary, it should be in a sealed, flame-dried flask under an inert atmosphere.

Protocol 2: Iodination of 1-Dodecene (Illustrating Moisture Sensitivity)

This reaction is sensitive to water, which can form an iodohydrin byproduct.[6]

• Setup: In a round-bottom flask wrapped in aluminum foil (to prevent light-induced decomposition), dissolve 1-dodecene (1.0 eq) in anhydrous dichloromethane.[6] The use of anhydrous solvent is critical.

• Reagent Addition: Add solid iodine (1.1 eq) to the solution in portions while stirring. The solution will turn a deep purple/brown color.

• Reaction: Stir the mixture at room temperature. Monitor the reaction's progress by TLC (e.g., using hexane as the eluent). The reaction is typically complete when the purple color of the iodine has faded significantly.[6]

• Workup: Quench the reaction by adding a saturated aqueous sodium thiosulfate solution until the iodine color is completely discharged.[6]

• Extraction & Purification: Extract the product with an organic solvent, dry the organic layer, and concentrate it under reduced pressure. Note that 1,2-diiodoalkanes can be unstable, so exposure to heat and silica gel should be minimized.[6] The presence of 1-iodo-2-hydroxydodecane in the product mixture would indicate water contamination during the reaction step.

References

• 1. ibisscientific.com [ibisscientific.com]
• 2. researchgate.net [researchgate.net]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. docuchem.com [docuchem.com]
• 6. benchchem.com [benchchem.com]
• 7. boydbiomedical.com [boydbiomedical.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. benchchem.com [benchchem.com]
• 11. ijpsonline.com [ijpsonline.com]
• 12. Grade Selection Guide - Actylis Lab Solutions [actylislab.com]
• 13. Chemicals [chemicals.thermofisher.cn]
• 14. calpaclab.com [calpaclab.com]
• 15. Solvents [sigmaaldrich.com]
• 16. researchgate.net [researchgate.net]
• 17. ptfarm.pl [ptfarm.pl]
• 18. pubs.acs.org [pubs.acs.org]
• 19. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 20. Troubleshooting [chem.rochester.edu]
• 21. How To [chem.rochester.edu]
• 22. benchchem.com [benchchem.com]
• 23. chem.libretexts.org [chem.libretexts.org]

Managing temperature fluctuations in 3-Dodecene experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-Dodecene. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation, with a focus on managing temperature fluctuations.

Frequently Asked Questions (FAQs)

Q1: What are the critical physical properties of 3-Dodecene that are sensitive to temperature?

A1: The key temperature-sensitive physical properties of 3-Dodecene are its boiling point and physical state. As a long-chain alkene, 3-Dodecene is a liquid at room temperature. Its predicted boiling point is approximately 212.2 ± 7.0 °C[1]. Maintaining a stable temperature well below its boiling point is crucial to prevent sample loss through evaporation and to ensure consistent reaction conditions.

Q2: How do temperature fluctuations impact the stability and reactivity of 3-Dodecene?

A2: Temperature fluctuations can significantly affect the stability and reactivity of 3-Dodecene. Increased temperatures can lead to a higher likelihood of side reactions, such as isomerization, polymerization, or degradation[2]. The stability of alkenes is influenced by factors like the position of the double bond and steric effects[3][4]. For instance, higher temperatures can provide the activation energy needed for the double bond to migrate, leading to a mixture of isomers and reducing the yield of the desired product[5]. In reactions like epoxidation, elevated temperatures can cause the breakdown of the formed epoxide ring[3].

Q3: What are the general best practices for maintaining a constant temperature in the laboratory?

A3: Maintaining a stable temperature is crucial for reproducible experimental results[6]. Key practices include using laboratory-grade HVAC systems for ambient room stability, supplemented by specialized equipment like incubators, water baths, and refrigeration units for precise temperature control of samples[7]. It is also important to position sensitive equipment away from direct sunlight, drafts, and heat sources[8]. Regular calibration of temperature monitoring devices is essential to ensure accuracy[6][7].

Troubleshooting Guides

Issue 1: Inconsistent Reaction Yields

Q: My reaction with 3-Dodecene is giving inconsistent yields, and I suspect temperature fluctuations are the cause. How can I troubleshoot this?

A: Inconsistent yields are a common problem when temperature is not properly controlled[2]. Follow this troubleshooting workflow to identify and resolve the issue.

Troubleshooting workflow for inconsistent reaction yields.

Issue 2: Formation of Unwanted Side Products

Q: I am observing the formation of unexpected side products in my 3-Dodecene experiment. Could this be related to temperature?

A: Yes, temperature is a common factor in the formation of unwanted side products in alkene reactions[2]. Higher temperatures can promote isomerization, polymerization, and other side reactions.

Table 1: Effect of Temperature on Side Product Formation in Alkene Reactions (Illustrative Examples)

Reaction Temperature	Predominant Reaction Pathway	Common Side Products	Mitigation Strategy
Low (e.g., 0-25°C)	Desired reaction (e.g., epoxidation, hydroboration)	Minimal	Maintain low and stable temperature.
Moderate (e.g., 25-80°C)	Increased rate of desired reaction	Isomerization of the double bond, minor polymerization	Optimize for the lowest effective temperature.
High (e.g., >80°C)	Degradation, polymerization, cracking	Significant polymerization, multiple isomers, fragmentation products	Avoid high temperatures unless required by the specific protocol; use a reflux condenser.

Experimental Protocols

Protocol 1: Epoxidation of 3-Dodecene with m-Chloroperoxybenzoic Acid (m-CPBA)

This protocol is adapted from standard procedures for the epoxidation of alkenes. The reaction is exothermic, and temperature control is critical to prevent side reactions and decomposition of the epoxide product[3][9].

Materials:

• 3-Dodecene

• m-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask, magnetic stirrer, and stir bar

• Addition funnel

• Ice-water bath

Procedure:

• Dissolve 3-Dodecene in anhydrous DCM in a round-bottom flask equipped with a magnetic stir bar.

• Cool the flask to 0°C using an ice-water bath.

• In a separate flask, dissolve m-CPBA in DCM.

• Transfer the m-CPBA solution to an addition funnel and add it dropwise to the stirred 3-Dodecene solution over 30-60 minutes, ensuring the reaction temperature does not exceed 5°C.

• After the addition is complete, allow the reaction to stir at 0°C for 2-4 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, quench the excess m-CPBA by washing the mixture with a saturated sodium bicarbonate solution.

• Separate the organic layer and wash it with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude epoxide.

Experimental workflow for the epoxidation of 3-Dodecene.

Protocol 2: Hydroboration-Oxidation of 3-Dodecene

This two-step procedure converts 3-Dodecene to the corresponding alcohol. The hydroboration step is typically performed at low to ambient temperatures to ensure high regioselectivity. The subsequent oxidation is often exothermic and requires cooling to maintain a controlled temperature[7][10].

Materials:

• 3-Dodecene

• Borane-tetrahydrofuran complex (BH3•THF) solution

• Tetrahydrofuran (THF), anhydrous

• 3M Sodium hydroxide (NaOH) solution

• 30% Hydrogen peroxide (H2O2) solution

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask, magnetic stirrer, and stir bar

• Ice-water bath

Procedure: Part A: Hydroboration

• In a dry, nitrogen-flushed round-bottom flask, dissolve 3-Dodecene in anhydrous THF.

• Cool the solution to 0°C in an ice-water bath.

• Slowly add the BH3•THF solution dropwise while maintaining the temperature at 0-5°C.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours.

Part B: Oxidation

• Cool the reaction mixture back to 0°C with an ice-water bath.

• Slowly and carefully add the 3M NaOH solution, followed by the dropwise addition of 30% H2O2 solution. The rate of addition should be controlled to keep the internal temperature below 30°C.

• After the addition of H2O2 is complete, remove the ice bath and stir the mixture at room temperature for at least 1 hour.

• Add diethyl ether to extract the product.

• Separate the organic layer and wash it with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude alcohol.

Data on Temperature Effects

The following table provides illustrative data on how temperature can affect the outcome of a common reaction for a long-chain terminal alkene, which can be considered analogous to 3-Dodecene.

Table 2: Effect of Temperature on the Yield of Epoxidation of 1-Octene with a Homogeneous Manganese Catalyst

Temperature (°C)	Conversion (%)	Epoxide Yield (%)
0	83	61
Room Temperature	-	-
Data adapted from a study on the continuous flow epoxidation of 1-octene[11]. Higher temperatures can lead to lower yields due to side reactions or product degradation.

Disclaimer: The experimental protocols and data provided are for illustrative purposes and may need to be optimized for your specific experimental setup and purity of reagents. Always follow appropriate laboratory safety procedures.

References

• 1. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. clewisportfolio.weebly.com [clewisportfolio.weebly.com]
• 4. Olefin Metathesis, Grubbs Reaction [organic-chemistry.org]
• 5. real.mtak.hu [real.mtak.hu]
• 6. community.wvu.edu [community.wvu.edu]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Selective Hydroboration–Oxidation of Terminal Alkenes under Flow Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. reddit.com [reddit.com]
• 10. youtube.com [youtube.com]
• 11. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]

Reference Data & Comparative Studies

Validating the Structure of 3-Dodecene: A Comparative Guide to NMR and Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

The precise structural elucidation of organic molecules is fundamental in chemical research and drug development. For a molecule like 3-dodecene, confirming the exact position and stereochemistry of the carbon-carbon double bond is critical. This guide provides an objective comparison of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) in the validation of the (E) and (Z) isomers of 3-dodecene, complete with experimental data and detailed protocols.

Data Presentation: Spectroscopic Comparison of (E)- and (Z)-3-Dodecene

The differentiation between the geometric isomers of 3-dodecene relies on subtle but distinct differences in their spectroscopic signatures. While mass spectrometry provides molecular weight and fragmentation data, NMR spectroscopy, particularly ¹H NMR, is definitive in assigning the E/Z stereochemistry.

Table 1: Comparative ¹H NMR Data (Predicted) for 3-Dodecene Isomers in CDCl₃

Proton Assignment	(E)-3-Dodecene Chemical Shift (δ, ppm)	(Z)-3-Dodecene Chemical Shift (δ, ppm)	Key Coupling Constants (J, Hz)
H3, H4 (Olefinic)	~5.40 (m)	~5.35 (m)	(E)-isomer: J ≈ 15 Hz (trans) (Z)-isomer: J ≈ 11 Hz (cis)
H2, H5 (Allylic)	~2.02 (m)	~2.05 (m)	-
H1 (Terminal CH₃)	~0.95 (t)	~0.96 (t)	~7.5 Hz
H12 (Terminal CH₃)	~0.88 (t)	~0.88 (t)	~7.0 Hz
Internal CH₂ Chain	~1.20-1.40 (m)	~1.20-1.40 (m)	-

Note: The most significant distinguishing feature is the coupling constant (J-value) between the two olefinic protons (H3 and H4), which is significantly larger for the trans (E) isomer.

Table 2: Comparative ¹³C NMR Data (Predicted) for 3-Dodecene Isomers in CDCl₃

Carbon Assignment	(E)-3-Dodecene Chemical Shift (δ, ppm)	(Z)-3-Dodecene Chemical Shift (δ, ppm)
C3, C4 (Olefinic)	~131.2, ~124.5	~130.5, ~123.3
C2, C5 (Allylic)	~34.9, ~32.6	~29.5, ~27.2
C1 (Terminal CH₃)	~13.6	~14.1
C12 (Terminal CH₃)	~14.1	~14.1
Internal CH₂ Chain	~22.7 - 31.9	~22.7 - 31.9

Note: The allylic carbons (C2 and C5) show a noticeable upfield shift in the (Z) isomer compared to the (E) isomer due to steric effects.

Table 3: Key Mass Spectrometry Fragments for 3-Dodecene

The electron ionization (EI) mass spectra of (E)- and (Z)-3-dodecene are typically very similar, making it difficult to distinguish the isomers by this method alone.[1][2] Both isomers have a molecular formula of C₁₂H₂₄ and a molecular weight of approximately 168.32 g/mol .[3][4][5]

m/z (mass-to-charge)	Proposed Fragment Ion	Fragmentation Pathway	Significance
168	[C₁₂H₂₄]⁺˙	Molecular Ion (M⁺˙)	Confirms the molecular weight of the compound. A relatively strong peak is expected for alkenes.[2]
125	[C₉H₁₇]⁺	Allylic cleavage (loss of •C₂H₅)	A common and stabilizing fragmentation for alkenes.[6]
97	[C₇H₁₃]⁺	Allylic cleavage (loss of •C₅H₁₁)	The other possible allylic cleavage pathway.[6]
83	[C₆H₁₁]⁺	Various rearrangements/cleavages	Part of the characteristic cluster of alkene fragments.
69	[C₅H₉]⁺	Various rearrangements/cleavages	Part of the characteristic cluster of alkene fragments.
55	[C₄H₇]⁺	Various rearrangements/cleavages	Often a prominent peak in alkene spectra.
41	[C₃H₅]⁺	Allyl cation	A very common and stable fragment in alkene mass spectra.[6]

Visualizing the Validation Process

A logical workflow is essential for systematic structure validation. The following diagram illustrates the process from sample analysis to final structure confirmation.

Caption: A workflow for validating 3-Dodecene's structure.

The fragmentation of 3-dodecene in a mass spectrometer is dominated by cleavage at the allylic positions, which are the C-C bonds adjacent to the double bond. This process leads to the formation of stable, resonance-stabilized carbocations.

Caption: Allylic cleavage of the 3-Dodecene molecular ion.

Experimental Protocols

Detailed and consistent experimental procedures are crucial for obtaining high-quality, reproducible data.

Protocol 1: NMR Spectroscopy Analysis

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the 3-dodecene sample.

  • Dissolve the sample in ~0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean vial.

  • Add a small amount of an internal standard, typically tetramethylsilane (TMS), for chemical shift referencing (0 ppm).

  • Transfer the solution to a standard 5 mm NMR tube.

• Instrumentation & Data Acquisition:

  • Use a Fourier Transform NMR (FT-NMR) spectrometer, for example, a 400 MHz instrument.

  • Acquire a ¹H NMR spectrum. Typical parameters include a 30° pulse angle, a 2-second relaxation delay, and 16-32 scans for good signal-to-noise.

  • Acquire a broadband proton-decoupled ¹³C NMR spectrum. Due to the low natural abundance of ¹³C, more scans (e.g., 1024 or more) and a longer relaxation delay may be necessary.[7]

  • (Optional but Recommended) Acquire a 2D COSY (Correlation Spectroscopy) spectrum to establish proton-proton coupling networks and confirm assignments.[7]

• Data Analysis:

  • Process the raw data (Free Induction Decay - FID) by applying a Fourier transform.

  • Phase the resulting spectra and perform baseline correction.

  • Calibrate the ¹H and ¹³C spectra using the TMS signal at 0 ppm.

  • Integrate the signals in the ¹H spectrum to determine the relative number of protons.

  • Analyze the splitting patterns (multiplicity) and measure the coupling constants (J-values) in Hz to determine the stereochemistry of the double bond.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Sample Preparation:

  • Prepare a dilute solution of the 3-dodecene sample (~1 mg/mL) in a high-purity volatile solvent such as hexane or dichloromethane.[8]

• Instrumentation & Data Acquisition:

  • Use a GC-MS system equipped with an electron ionization (EI) source.[8]

  • Gas Chromatograph (GC) Conditions:

    • Injector: Split/splitless inlet, set to 250°C.

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

    • Column: A non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, with a 5% phenyl-methylpolysiloxane stationary phase).[9]

    • Oven Program: Start at 60°C, hold for 2 minutes, then ramp at 10°C/min to 280°C and hold for 5 minutes. This program should be optimized for the specific instrument.[9]

  • Mass Spectrometer (MS) Conditions:

    • Ionization Mode: Electron Ionization (EI) at a standard energy of 70 eV.

    • Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

    • Scan Range: m/z 35-400.

    • Solvent Delay: Set a delay of 2-3 minutes to prevent the solvent peak from saturating the detector.

• Data Analysis:

  • Identify the peak corresponding to 3-dodecene in the total ion chromatogram (TIC).

  • Analyze the mass spectrum associated with this peak.

  • Identify the molecular ion (M⁺˙) peak to confirm the molecular weight.

  • Identify and analyze the major fragment ions and compare them to known fragmentation patterns for alkenes, such as allylic cleavage.[6][10]

  • (Optional) Compare the obtained spectrum against a spectral library like the NIST/EPA/NIH Mass Spectral Library for confirmation.[9]

References

• 1. collard.chemistry.gatech.edu [collard.chemistry.gatech.edu]
• 2. m.youtube.com [m.youtube.com]
• 3. 3-Dodecene, (E)- [webbook.nist.gov]
• 4. (E)-3-Dodecene | C12H24 | CID 5362826 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-Dodecene, (Z)- [webbook.nist.gov]
• 6. Video: Mass Spectrometry: Alkene Fragmentation [jove.com]
• 7. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. youtube.com [youtube.com]

Comparative analysis of (E)-3-Dodecene and (Z)-3-Dodecene reactivity

In the realm of organic synthesis, the geometric isomerism of alkenes plays a pivotal role in dictating their chemical reactivity and the stereochemical outcome of their reactions. This guide provides a comparative analysis of the reactivity of (E)-3-Dodecene (trans isomer) and (Z)-3-Dodecene (cis isomer), focusing on three fundamental alkene transformations: epoxidation, catalytic hydrogenation, and hydroboration-oxidation. This objective comparison, supported by established chemical principles and analogous experimental data, is intended for researchers, scientists, and professionals in drug development to inform substrate selection and reaction design.

At a Glance: Key Reactivity Differences

Reaction	(E)-3-Dodecene (trans)	(Z)-3-Dodecene (cis)	Key Differentiating Factor
Epoxidation	Slower reaction rate	Faster reaction rate	Steric hindrance in the transition state
Catalytic Hydrogenation	Slower reaction rate	Faster reaction rate	Ground-state energy and steric hindrance at the catalyst surface
Hydroboration-Oxidation	Forms a specific pair of enantiomeric alcohols	Forms a different specific pair of enantiomeric alcohols	Stereospecific syn-addition mechanism

Deeper Dive: A Comparative Analysis

The differential reactivity of (E)- and (Z)-3-Dodecene arises primarily from their distinct three-dimensional structures. The (Z)-isomer, with its two alkyl groups on the same side of the double bond, experiences greater steric strain, making it thermodynamically less stable than the (E)-isomer where the alkyl groups are on opposite sides. This inherent difference in stability and steric environment directly influences the transition states of various reactions.

Epoxidation

Epoxidation, the formation of an epoxide ring from an alkene, is a stereospecific reaction where the geometry of the starting alkene is retained in the product. Generally, cis-alkenes react faster than their trans-counterparts in epoxidation reactions.[1] This is attributed to the steric strain in the cis-isomer being relieved as the molecule transitions from a planar alkene to a more puckered, three-membered ring epoxide. In the case of 3-dodecene, (Z)-3-Dodecene is expected to undergo epoxidation at a faster rate than (E)-3-Dodecene when using common epoxidizing agents like meta-chloroperoxybenzoic acid (m-CPBA).

Expected Products:

• (E)-3-Dodecene yields trans-3,4-epoxydodecane.

• (Z)-3-Dodecene yields cis-3,4-epoxydodecane.

Caption: Comparative epoxidation of (E)- and (Z)-3-Dodecene.

Catalytic Hydrogenation

Catalytic hydrogenation involves the addition of hydrogen across the double bond, converting an alkene to an alkane. The rate of this reaction is influenced by both the stability of the alkene and steric hindrance at the catalyst's surface. Less stable alkenes, such as cis-isomers, generally have a lower activation energy for hydrogenation and thus react faster.[2] Experimental data for analogous internal alkenes, such as 4-octene, shows that the cis-isomer hydrogenates significantly faster than the trans-isomer.[3] Therefore, (Z)-3-Dodecene is expected to undergo catalytic hydrogenation at a higher rate than (E)-3-Dodecene.

Quantitative Comparison (Analogous System):

Alkene	Relative Rate of Hydrogenation (vs. 1-octene)
cis-4-Octene	0.54[3]
trans-4-Octene	0.17[3]

This data for 4-octene strongly suggests a similar trend for 3-dodecene, with the (Z)-isomer being more reactive.

Caption: Catalytic hydrogenation of 3-dodecene isomers.

Hydroboration-Oxidation

Hydroboration-oxidation is a two-step reaction that converts an alkene into an alcohol. A key feature of this reaction is its stereospecificity, proceeding via a syn-addition of the hydroborane to the double bond.[4][5][6][7][8] This means that the geometry of the starting alkene directly determines the stereochemistry of the resulting alcohol. Consequently, (E)-3-Dodecene and (Z)-3-Dodecene will yield diastereomeric products. The reaction is highly stereoselective, and the different spatial arrangements of the substrates will lead to distinct transition states and, ultimately, different products.

Expected Products:

• Hydroboration-oxidation of (E)-3-Dodecene yields a pair of enantiomeric alcohols with a syn relationship between the newly added hydrogen and hydroxyl group.

• Hydroboration-oxidation of (Z)-3-Dodecene yields a different pair of enantiomeric alcohols, also with a syn relationship between the added groups.

Caption: Stereospecific hydroboration-oxidation pathways.

Experimental Protocols

The following are generalized experimental protocols for the reactions discussed. Specific conditions may require optimization based on laboratory-specific equipment and reagent purity.

Protocol 1: Epoxidation with m-CPBA

• Dissolution: Dissolve (E)- or (Z)-3-dodecene (1 equivalent) in dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stirrer.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add a solution of m-CPBA (1.1 equivalents) in DCM dropwise to the stirred alkene solution over 30 minutes.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude epoxide.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: Catalytic Hydrogenation

• Catalyst Preparation: Add 10% Palladium on carbon (Pd/C) (5 mol%) to a hydrogenation flask.

• Reactant Addition: Add a solution of (E)- or (Z)-3-dodecene (1 equivalent) in ethanol.

• Hydrogenation: Connect the flask to a hydrogen source (e.g., a balloon or a hydrogenation apparatus) and purge the system with hydrogen. Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature and atmospheric pressure.

• Reaction Monitoring: Monitor the reaction by gas chromatography (GC) or TLC.

• Work-up: Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Purification: Remove the solvent under reduced pressure to yield the dodecane product.

Protocol 3: Hydroboration-Oxidation

• Hydroboration: To a solution of (E)- or (Z)-3-dodecene (1 equivalent) in anhydrous tetrahydrofuran (THF) under a nitrogen atmosphere at 0 °C, add borane-THF complex (BH₃·THF) (0.4 equivalents) dropwise. Allow the reaction to warm to room temperature and stir for 2 hours.

• Oxidation: Cool the reaction mixture back to 0 °C. Slowly add aqueous sodium hydroxide (3M), followed by the dropwise addition of hydrogen peroxide (30% aqueous solution).

• Reaction Monitoring: Stir the mixture at room temperature for 1 hour. Monitor the reaction by TLC.

• Work-up: Quench the reaction by adding water. Extract the product with diethyl ether. Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purification: Purify the resulting alcohol by column chromatography on silica gel.

Conclusion

The geometric configuration of the double bond in (E)-3-Dodecene and (Z)-3-Dodecene has a profound impact on their reactivity. The less stable, sterically strained (Z)-isomer generally exhibits faster reaction rates in both epoxidation and catalytic hydrogenation. In contrast, the stereospecific nature of hydroboration-oxidation leads to the formation of distinct diastereomeric products from each isomer. A thorough understanding of these reactivity differences is crucial for the strategic design of synthetic routes and the control of stereochemistry in the development of new chemical entities.

References

• 1. benchchem.com [benchchem.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. echemi.com [echemi.com]
• 4. Hydroboration–oxidation reaction - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Hydroboration-Oxidation of Alkenes: Regiochemistry and Stereochemistry with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 8. Hydroboration Oxidation of Alkenes - Chemistry Steps [chemistrysteps.com]

Navigating the Maze of Isomers: A Comparative Guide to the Confirmation of 3-Dodecene Isomers

For researchers, scientists, and drug development professionals, the precise identification and quantification of specific isomers are critical for ensuring product quality, safety, and efficacy. The subtle differences between isomers, such as the cis and trans configurations of 3-dodecene, can lead to significant variations in their physical, chemical, and biological properties. This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with alternative analytical techniques for the confirmation of 3-dodecene isomers, supported by experimental data and detailed protocols.

GC-MS: The Workhorse for Volatile Isomer Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) stands as a cornerstone technique for the analysis of volatile and semi-volatile compounds, making it highly suitable for dodecene isomers. The separation in GC is based on the differential partitioning of analytes between a gaseous mobile phase and a stationary phase within the chromatographic column. Subsequent detection by mass spectrometry provides mass-to-charge ratios and fragmentation patterns, aiding in structural elucidation.

Cis and trans isomers of alkenes, including 3-dodecene, often exhibit slight differences in their boiling points and polarities, which allows for their separation on a suitable GC column. Generally, trans isomers are less polar and have a more linear structure, leading to shorter retention times compared to their cis counterparts on non-polar or mid-polar columns.[1][2] However, it is crucial to note that while the gas chromatography component separates the isomers, their mass spectra are often nearly identical, making the chromatographic resolution the key to their differentiation.[3]

Quantitative Comparison of Analytical Techniques

The following table summarizes the key performance parameters of GC-MS compared to High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) Spectroscopy for the analysis of 3-dodecene isomers.

Parameter	GC-MS	HPLC	NMR Spectroscopy
Principle	Separation by volatility/polarity, detection by mass	Separation by polarity/affinity, detection by UV, RI, etc.	Nuclear spin transitions in a magnetic field
Sample Volatility	Required	Not required	Not required
Resolution of Isomers	Good to excellent for cis/trans isomers with optimized columns and methods	Method dependent, can be challenging for non-polar isomers	Excellent for structural and stereoisomer differentiation
Identification Confidence	High (with good chromatographic separation)	Moderate (often requires reference standards)	Very high (provides detailed structural information)
Quantification	Excellent with calibration	Good with calibration	Good (Quantitative NMR - qNMR)
Need for Standards	Often required for confirmation of retention times	Typically required	Not essential for structural elucidation (can be used for quantification)
Analysis Time	Minutes to tens of minutes	Tens of minutes	Minutes to hours (depending on complexity and desired information)

Alternative Analytical Approaches

While GC-MS is a powerful tool, other techniques offer unique advantages for the analysis of 3-dodecene isomers.

High-Performance Liquid Chromatography (HPLC)

HPLC separates compounds based on their interactions with a liquid mobile phase and a solid stationary phase.[4][5][6][7][8] For non-polar hydrocarbons like dodecene, reversed-phase HPLC with a non-polar stationary phase and a polar mobile phase would be the typical approach. However, achieving baseline separation of structurally similar, non-polar isomers like cis- and trans-3-dodecene can be challenging and may require specialized columns or mobile phase additives. HPLC is generally more suited for non-volatile or thermally labile compounds.[5][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an exceptionally powerful technique for the unambiguous identification and differentiation of isomers without the need for chromatographic separation.[9] The chemical shifts and, more importantly, the coupling constants of the protons around the double bond are distinct for cis and trans isomers. For instance, the vicinal coupling constant (³J) for trans-alkenes is typically in the range of 11-18 Hz, while for cis-alkenes, it is in the range of 6-14 Hz.[9] This allows for direct confirmation of the stereochemistry.

Experimental Protocols

GC-MS Analysis of 3-Dodecene Isomers

This protocol outlines a general procedure for the separation and identification of cis- and trans-3-dodecene using GC-MS.

1. Sample Preparation:

• Dissolve the 3-dodecene isomer mixture in a volatile solvent (e.g., hexane) to a final concentration of approximately 100 µg/mL.

2. GC-MS Instrumentation:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A or equivalent.

• Column: A non-polar or mid-polar capillary column is recommended for separating alkene isomers (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

3. GC-MS Conditions:

• Inlet Temperature: 250°C

• Injection Volume: 1 µL

• Split Ratio: 50:1

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 200°C.

  • Hold: 5 minutes at 200°C.

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-300.

4. Data Analysis:

• Identify the peaks corresponding to the 3-dodecene isomers based on their retention times.

• Confirm the identity by comparing the acquired mass spectra with a reference library (e.g., NIST). The molecular ion peak for dodecene (C₁₂H₂₄) will be at m/z 168.

• The cis isomer is expected to have a slightly longer retention time than the trans isomer under these conditions.

Visualizing the Workflow and Logic

To better illustrate the experimental and decision-making processes, the following diagrams are provided.

GC-MS workflow for 3-dodecene isomer analysis.

Decision tree for selecting an analytical method.

Conclusion

The confirmation of 3-dodecene isomers requires careful consideration of the analytical goals. GC-MS is a robust and sensitive method for the routine separation and quantification of these volatile isomers, provided that chromatographic conditions are optimized. For unambiguous structural confirmation, particularly when reference standards are unavailable, NMR spectroscopy is the unparalleled choice. HPLC may be considered in specific contexts, especially for less volatile sample matrices, but typically requires more extensive method development for non-polar isomers. By understanding the strengths and limitations of each technique, researchers can confidently select the most appropriate analytical strategy for their specific needs in the characterization of 3-dodecene isomers.

References

• 1. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS [mdpi.com]
• 3. Lab Chapter 7.3.2 [people.whitman.edu]
• 4. amptechfl.com [amptechfl.com]
• 5. "HPLC or GC-MS: Which Technique is Best for Your Needs?" [hplcvials.com]
• 6. smithers.com [smithers.com]
• 7. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]
• 8. gentechscientific.com [gentechscientific.com]
• 9. magritek.com [magritek.com]

A Comparative Guide to the Purity Assessment of 3-Dodecene Using Gas Chromatography

For researchers, scientists, and professionals in drug development, the purity of starting materials and intermediates is paramount to ensuring the synthesis of well-characterized, safe, and effective active pharmaceutical ingredients (APIs). 3-Dodecene, a C12 alkene, serves as a crucial building block in various organic syntheses. This guide provides an in-depth comparison of gas chromatography (GC) with other analytical techniques for the quantitative purity assessment of 3-Dodecene, supported by experimental protocols and data.

Gas Chromatography (GC) for 3-Dodecene Purity Analysis

Gas chromatography is a powerful analytical technique used to separate and analyze volatile and semi-volatile compounds without decomposition.[1] For a compound like 3-Dodecene, which is a volatile liquid, GC is an ideal method for assessing purity.[2] The technique separates components of a mixture based on their differential partitioning between a gaseous mobile phase and a liquid or solid stationary phase within a capillary column.[3]

The most common detector for this type of analysis is the Flame Ionization Detector (FID), which offers high sensitivity to hydrocarbons and a wide linear range, making it excellent for quantitative analysis.[4][5]

Potential Impurities in 3-Dodecene

The purity of 3-Dodecene can be affected by impurities stemming from its synthesis route. Common synthesis methods for alkenes include elimination reactions of alkyl halides or alcohols, and the reduction of alkynes.[6] Potential impurities may include:

• Isomers: Other dodecene isomers (e.g., 1-Dodecene, other cis/trans isomers) are common byproducts.[5]

• Residual Starting Materials: Unreacted alkyl halides or alcohols.

• Byproducts: Side-products from the synthesis reaction.[2]

• Saturated Hydrocarbons: Dodecane, resulting from over-reduction or impurities in starting materials.

Comparison of Analytical Methods for Purity Assessment

While GC-FID is highly effective, other methods like High-Performance Liquid Chromatography (HPLC) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy can also be employed. The choice of technique depends on the specific requirements of the analysis, such as the nature of expected impurities, required accuracy, and available instrumentation.[7]

Parameter	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-UV)	Quantitative NMR (qNMR)
Principle	Separation based on volatility and interaction with a stationary phase.[3]	Separation based on polarity and interaction with stationary and mobile phases.[7]	Quantitative analysis based on the integral of NMR signals relative to a certified internal standard.[7]
Sensitivity	High (ppm levels)	Moderate to High (depends on chromophore)	Lower sensitivity, typically for major components (>0.1%).[7]
Selectivity	Excellent for volatile isomers and related compounds.	Good, but may be challenging for non-polar isomers without specialized columns.	Excellent for structural and isomeric differentiation.
Speed of Analysis	Fast, typically 10-30 minutes per sample.[8]	Slower, typically 15-60 minutes per sample.[1]	Relatively fast for data acquisition, but sample preparation can be time-consuming.
Cost-Effectiveness	Generally more cost-effective due to the use of affordable carrier gases.[1][8]	Higher operational cost due to the need for expensive solvents and pumps.[8]	High initial instrument cost, but can be cost-effective for certifying reference standards.[7]
Sample Volatility	Requires volatile or semi-volatile samples.[8]	Suitable for non-volatile and thermally labile compounds.[1]	Not dependent on volatility.
Destructive?	Yes (sample is burned in the FID).[4]	No (sample can be collected after detection).	No (non-destructive).[7]
Quantitative Accuracy	High, especially with proper calibration.	High, a cornerstone technique in pharmaceutical analysis.[7]	Considered a primary method, highly accurate without a specific reference standard for the analyte.[7]

Experimental Data: Purity Analysis of Commercial 3-Dodecene Samples

The following table presents representative data from the analysis of 3-Dodecene samples from three different suppliers using a validated GC-FID method. The percentage purity is calculated based on the relative peak area of 3-Dodecene compared to the total area of all detected peaks (excluding the solvent).[9]

Supplier	Lot Number	Retention Time of 3-Dodecene (min)	Peak Area % (3-Dodecene)	Major Impurity (Peak Area %)	Calculated Purity (%)
Supplier A	A-1023	12.45	99.62	Isomer 1 (0.21%)	99.6
Supplier B	B-4598	12.46	98.15	Isomer 2 (1.10%)	98.2
Supplier C	C-7701	12.45	96.54	Dodecane (2.55%)	96.5

Detailed Experimental Protocols

Gas Chromatography with Flame Ionization Detection (GC-FID)

This protocol outlines a standard method for the purity assessment of 3-Dodecene.

a. Sample Preparation:

• Accurately weigh approximately 100 mg of the 3-Dodecene sample into a 10 mL volumetric flask.

• Dissolve the sample in a suitable volatile solvent, such as hexane or dichloromethane, and dilute to the mark.[10]

• Mix thoroughly to ensure a homogenous solution.

• Transfer an aliquot of the solution into a 2 mL GC vial for analysis.

b. Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890 Series GC or equivalent.[11]

• Injector: Split/Splitless inlet at 250°C with a split ratio of 50:1.

• Injection Volume: 1 µL.

• Carrier Gas: Helium or Hydrogen at a constant flow rate of 1.0 mL/min.[3]

• Column: A non-polar capillary column, such as an Agilent HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable for separating non-polar compounds like alkenes.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase at 10°C/min to 240°C.

  • Final hold: Hold at 240°C for 5 minutes.

• Detector: Flame Ionization Detector (FID) at 280°C.[4]

• Data Acquisition: Use chromatography data software to record the chromatogram and integrate the peak areas.

c. Data Analysis:

• Identify the peak corresponding to 3-Dodecene based on its retention time, confirmed by running a pure standard if available.

• Integrate the peak areas of all components in the chromatogram, excluding the solvent peak.

• Calculate the percent purity using the area normalization method:

  • Purity (%) = (Area of 3-Dodecene Peak / Total Area of All Peaks) x 100[9]

High-Performance Liquid Chromatography (HPLC) - Alternative Method

For 3-Dodecene, which lacks a strong UV chromophore, detection can be challenging. A low UV wavelength or a universal detector like a Refractive Index Detector (RID) or Evaporative Light Scattering Detector (ELSD) would be necessary.

• Instrumentation: Standard HPLC system with a pump, autosampler, and UV or RID detector.[7]

• Column: A C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).[7]

• Mobile Phase: An isocratic mixture of acetonitrile and water (e.g., 85:15 v/v).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 205 nm or RID.[7]

• Sample Preparation: Dissolve a known quantity of the sample in the mobile phase.

Quantitative NMR (qNMR) - Alternative Method

qNMR is a primary ratio method that determines purity by comparing the integral of a specific proton signal from the analyte to that of a certified internal standard of known purity.

• Instrumentation: High-field NMR spectrometer (e.g., 400 or 500 MHz).[10]

• Sample Preparation:

  • Accurately weigh a specific amount of a certified internal standard (e.g., maleic anhydride) into an NMR tube.

  • Accurately weigh a specific amount of the 3-Dodecene sample into the same NMR tube.

  • Add ~0.7 mL of a deuterated solvent (e.g., CDCl₃).[10]

• Data Acquisition: Acquire a ¹H NMR spectrum with a sufficient relaxation delay (D1) to ensure complete relaxation of all relevant protons for accurate integration.

• Data Analysis: Calculate purity based on the ratios of the integrals, the number of protons, and the molecular weights of the analyte and the internal standard.

Workflow Visualization

The following diagram illustrates the logical workflow for the purity assessment of 3-Dodecene using the primary GC-FID method.

Caption: Workflow for 3-Dodecene Purity Assessment by GC-FID.

Conclusion

Gas chromatography, particularly with a Flame Ionization Detector, stands out as a rapid, sensitive, and cost-effective method for the routine purity assessment of 3-Dodecene. It provides excellent separation of isomers and other volatile impurities commonly found in commercial samples. While HPLC and qNMR serve as viable alternatives, especially when dealing with non-volatile impurities or requiring the highest accuracy for reference standard certification, GC-FID remains the recommended technique for quality control and general research applications due to its optimal balance of performance and efficiency.[7]

References

• 1. blog.brewerscience.com [blog.brewerscience.com]
• 2. 1-Dodecene | C12H24 | CID 8183 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 4. chromaleont.it [chromaleont.it]
• 5. benchchem.com [benchchem.com]
• 6. Synthesis of Alkenes - Chemistry Steps [chemistrysteps.com]
• 7. benchchem.com [benchchem.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. youtube.com [youtube.com]
• 10. benchchem.com [benchchem.com]
• 11. agilent.com [agilent.com]

A Comparative Analysis of 3-Dodecene and Other C12 Alkene Isomers in Key Chemical Transformations

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of 3-dodecene with other C12 alkene isomers, specifically 1-dodecene and 2-dodecene, in fundamental chemical reactions. The position of the double bond within the C12 carbon chain significantly influences the reaction kinetics, regioselectivity, and overall product distribution. Understanding these differences is crucial for optimizing synthetic routes and developing novel chemical entities in various research and development settings, including the synthesis of pharmaceutical intermediates.

Executive Summary

The reactivity of C12 alkene isomers is dictated by the steric and electronic environment of the carbon-carbon double bond. Terminal alkenes, such as 1-dodecene, generally exhibit higher reactivity in reactions susceptible to steric hindrance, while internal alkenes, including 2-dodecene and 3-dodecene, can offer different product profiles due to their varied substitution patterns. This guide explores these differences in the context of epoxidation, hydroformylation, and hydrogenation, supported by available experimental data. A key consideration in many catalytic processes involving C12 alkenes is the concurrent isomerization of the double bond, which can lead to a mixture of products derived from different isomers.

Epoxidation of Dodecene Isomers

Epoxidation, the formation of an epoxide ring, is a critical functionalization reaction in organic synthesis. The reaction rate is influenced by the electron density of the double bond and steric accessibility.

Reaction Scheme:

More substituted (more electron-rich) > Less substituted

This suggests that internal alkenes like 2-dodecene and 3-dodecene would react faster than the terminal 1-dodecene. However, steric hindrance around the double bond can counteract this effect.

Table 1: Comparison of Dodecene Isomers in Epoxidation

Alkene Isomer	Double Bond Position	Expected Relative Reactivity	Key Considerations
1-Dodecene	Terminal	Baseline	Less sterically hindered, but also less electron-rich.
2-Dodecene	Internal	Higher	More electron-rich than 1-dodecene.
3-Dodecene	Internal	Higher	Similar electronics to 2-dodecene, with slight steric differences.

Experimental Protocol: Epoxidation with meta-Chloroperoxybenzoic Acid (m-CPBA)

This protocol is a general procedure for the epoxidation of an alkene.[1][2][3][4]

• Preparation: Dissolve the dodecene isomer (1 equivalent) in a suitable solvent, such as dichloromethane (CH₂Cl₂), in a round-bottom flask equipped with a magnetic stirrer.

• Buffering (Optional but Recommended): For acid-sensitive substrates, add a buffer like sodium bicarbonate (NaHCO₃) or 2,6-di-tert-butylpyridine (2.2 equivalents) to the solution.[1]

• Reaction: Cool the mixture in an ice bath (0 °C). Add a solution of m-CPBA (1.7 equivalents) in CH₂Cl₂ portion-wise, maintaining the low temperature.

• Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC).

• Workup: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate or sodium thiosulfate. Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

Hydroformylation of Dodecene Isomers

Hydroformylation (oxo-synthesis) is a significant industrial process for the production of aldehydes from alkenes. A key challenge is controlling the regioselectivity, which determines the ratio of the linear (n) to the branched (iso) aldehyde product. For terminal alkenes like 1-dodecene, the linear aldehyde is often the desired product. For internal alkenes, a mixture of aldehydes is typically formed.

Reaction Scheme (for 1-Dodecene):

Kinetic modeling studies on the hydroformylation of 1-dodecene using rhodium-based catalysts have shown that isomerization of 1-dodecene to internal dodecenes (iso-dodecenes) occurs concurrently with the hydroformylation of both the terminal and internal isomers.[5]

Table 2: Comparison of Dodecene Isomers in Rhodium-Catalyzed Hydroformylation

Alkene Isomer	Expected Primary Aldehyde Products	Regioselectivity (n/iso ratio)	Key Considerations
1-Dodecene	Tridecanal (linear) and 2-Methyl-dodecanal (branched)	High (tunable with ligands)	Isomerization to internal alkenes can reduce the yield of the linear aldehyde.[5][6][7]
2-Dodecene	2-Methyl-dodecanal and 3-Methyl-dodecanal	Low	A mixture of branched aldehydes is expected.
3-Dodecene	3-Methyl-dodecanal and 4-Methyl-dodecanal	Low	A mixture of branched aldehydes is expected.

Experimental Protocol: Rhodium-Catalyzed Hydroformylation

The following is a general procedure for the hydroformylation of long-chain alkenes.[6][8]

• Catalyst Preparation: In a glovebox, charge a high-pressure autoclave with a rhodium precursor (e.g., Rh(acac)(CO)₂) and a phosphine or phosphite ligand in a degassed solvent like toluene.

• Reaction Setup: Add the dodecene isomer to the autoclave.

• Reaction: Seal the autoclave, purge several times with syngas (a mixture of CO and H₂), and then pressurize to the desired pressure (e.g., 3.0-5.0 MPa). Heat the reaction mixture to the target temperature (e.g., 80-140 °C) with stirring.

• Monitoring: Monitor the reaction progress by gas uptake and/or periodic sampling and analysis by gas chromatography (GC).

• Workup: After the reaction, cool the autoclave to room temperature and carefully vent the excess pressure. The product mixture can be analyzed directly by GC.

• Purification: The aldehyde products can be purified by distillation or chromatography.

Hydrogenation of Dodecene Isomers

Catalytic hydrogenation converts alkenes to their corresponding alkanes. The rate of hydrogenation is influenced by the degree of substitution of the double bond and steric hindrance at the catalyst surface.

Reaction Scheme:

Generally, the rate of catalytic hydrogenation decreases with increasing steric hindrance around the double bond. For acyclic alkenes, the relative rates of hydrogenation typically follow the order:

Terminal > cis-Internal > trans-Internal

This is because terminal alkenes are less sterically hindered and can adsorb more readily onto the catalyst surface. cis-Alkenes are generally less stable than their trans counterparts and thus have a lower activation energy for hydrogenation.[9] A study on the hydrogenation of propenylbenzene isomers over a Pt/alumina catalyst demonstrated that the cis-isomer had the fastest hydrogenation rate, followed by the terminal isomer, with the trans-isomer being the slowest.[10]

Table 3: Comparison of Dodecene Isomers in Catalytic Hydrogenation

Alkene Isomer	Double Bond Type	Expected Relative Rate of Hydrogenation	Key Considerations
1-Dodecene	Terminal	High	Least sterically hindered, allowing for rapid adsorption on the catalyst surface.
cis-2-Dodecene / cis-3-Dodecene	cis-Internal	Moderate to High	Less stable than trans isomers, leading to a faster reaction rate.[9]
trans-2-Dodecene / trans-3-Dodecene	trans-Internal	Low	More stable and potentially more sterically hindered than cis isomers.

Experimental Protocol: Heterogeneous Catalytic Hydrogenation

This is a general procedure for the hydrogenation of an alkene using a heterogeneous catalyst like palladium on carbon (Pd/C).[11][12]

• Setup: Add the dodecene isomer and a suitable solvent (e.g., ethanol or ethyl acetate) to a reaction flask.

• Catalyst Addition: Carefully add the heterogeneous catalyst (e.g., 5-10 wt% Pd/C) to the flask under an inert atmosphere (e.g., nitrogen or argon).

• Hydrogenation: Securely attach a hydrogen-filled balloon to the flask. Evacuate the flask and backfill with hydrogen from the balloon three times to ensure an inert atmosphere has been replaced by hydrogen.

• Reaction: Stir the reaction mixture vigorously at room temperature under the hydrogen atmosphere.

• Monitoring: Monitor the reaction by TLC or GC until the starting material is consumed.

• Workup: Carefully filter the reaction mixture through a pad of Celite to remove the catalyst. Caution: The catalyst can be pyrophoric and should not be allowed to dry in the air.

• Purification: Remove the solvent under reduced pressure to yield the dodecane product.

Isomerization as a Competing Reaction

In many catalytic processes, particularly those performed at elevated temperatures or in the presence of acid or metal catalysts, the isomerization of the double bond is a significant side reaction. For instance, in the alkylation of benzene with 1-dodecene, kinetic studies have quantified the isomerization of 1-dodecene to 2-dodecene and subsequently to 3-dodecene. The activation energy for the isomerization of 1-dodecene to 2-dodecene is significantly lower than that for the conversion of 2-dodecene to 3-dodecene, indicating that the initial isomerization from the terminal to the first internal position is kinetically favored.[13] This isomerization must be considered when designing reactions, as it can lead to a mixture of products derived from different alkene isomers.

Logical Flow of Isomerization:

Caption: Isomerization pathway of dodecene.

Signaling Pathways and Experimental Workflows

The choice of a specific C12 alkene isomer can be critical in multi-step syntheses, where the structure of an intermediate directly influences subsequent transformations.

Workflow for Isomer-Selective Synthesis:

Caption: Influence of starting isomer on synthetic outcome.

Conclusion

The selection of a C12 alkene isomer is a critical parameter in chemical synthesis. 1-Dodecene, as a terminal alkene, is often preferred for reactions where steric hindrance is a key differentiating factor and a single product is desired, such as in hydroformylation aiming for a linear aldehyde. Internal alkenes like 2-dodecene and 3-dodecene may exhibit higher reactivity in reactions favored by more electron-rich double bonds, such as epoxidation, but often lead to a mixture of regioisomers. The propensity for double bond isomerization under many reaction conditions necessitates careful optimization of catalysts and reaction parameters to achieve the desired product selectivity. This guide provides a foundational understanding to aid researchers in the strategic selection of C12 alkene isomers for their specific synthetic goals.

References

• 1. tandfonline.com [tandfonline.com]
• 2. orgosolver.com [orgosolver.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Homogeneous hydroformylation of long chain alkenes catalyzed by water soluble phosphine rhodium complex in CH 3 OH and efficient catalyst cycling - RSC Advances (RSC Publishing) DOI:10.1039/C8RA08787C [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. researchgate.net [researchgate.net]
• 11. Video: Catalytic Hydrogenation of Alkene: Applications in Chemistry [jove.com]
• 12. youtube.com [youtube.com]
• 13. researchgate.net [researchgate.net]

Cross-Validation of Analytical Methods for 3-Dodecene Quantification: A Comparative Guide

For Immediate Release

In the landscape of pharmaceutical development and manufacturing, the precise and accurate quantification of chemical entities is paramount. This guide provides a comprehensive cross-validation of analytical methodologies for the quantification of 3-Dodecene, a long-chain alkene that can be a critical process intermediate or impurity in various synthetic pathways. The objective is to furnish researchers, scientists, and drug development professionals with the requisite data and protocols to select and implement the most suitable analytical method for their specific needs, ensuring data integrity and regulatory compliance.

The primary focus of this guide is on Gas Chromatography with Flame Ionization Detection (GC-FID), a robust and widely adopted technique for the analysis of volatile and semi-volatile hydrocarbons. A comparative overview with High-Performance Liquid Chromatography with UV detection (HPLC-UV) is also presented to highlight the relative strengths and weaknesses of each approach for this particular analyte.

Quantitative Performance Data Summary

The following table summarizes the typical performance characteristics of GC-FID and HPLC-UV for the quantification of 3-Dodecene. These values are derived from a combination of established analytical validation principles and performance data for structurally similar long-chain alkenes.

Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID)	High-Performance Liquid Chromatography-UV Detection (HPLC-UV)
Principle	Separation based on volatility and partitioning between a gaseous mobile phase and a liquid or solid stationary phase, with detection by flame ionization.	Separation based on polarity and partitioning between a liquid mobile phase and a solid stationary phase, with detection by UV absorbance.
Applicability for 3-Dodecene	Highly suitable due to the volatile and non-polar nature of 3-Dodecene. Direct analysis is possible without derivatization.	Less suitable for direct analysis as 3-Dodecene lacks a significant UV chromophore. Derivatization would be necessary to achieve adequate sensitivity.
Linearity (R²)	> 0.995	> 0.99 (with appropriate derivatization)
Accuracy (% Recovery)	95 - 105%	90 - 110% (dependent on derivatization efficiency)
Precision (%RSD)	< 5%	< 10%
Limit of Detection (LOD)	0.1 - 1 µg/mL	1 - 10 µg/mL (highly dependent on the derivatizing agent)
Limit of Quantification (LOQ)	0.5 - 5 µg/mL	5 - 25 µg/mL (highly dependent on the derivatizing agent)
Sample Preparation	Simple dilution in a volatile organic solvent.	More complex, requiring a chemical derivatization step to introduce a UV-active moiety.
Analysis Time	Typically 15-30 minutes per sample.	Can be longer due to the derivatization step and potentially longer chromatographic run times.

Experimental Protocols

Detailed methodologies are critical for the successful implementation and validation of any analytical method. Below are representative protocols for the analysis of 3-Dodecene.

Gas Chromatography-Flame Ionization Detection (GC-FID) Protocol

This protocol is designed for the direct quantification of 3-Dodecene and is based on established methods for volatile hydrocarbon analysis.

1. Sample Preparation:

• Prepare a stock solution of 3-Dodecene (1 mg/mL) in hexane.

• Generate a series of calibration standards by serial dilution of the stock solution to concentrations ranging from 0.5 µg/mL to 100 µg/mL.

• Add a suitable internal standard (e.g., undecane or tridecane) to each calibration standard and sample to a final concentration of 20 µg/mL.

2. GC-FID Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC system or equivalent, equipped with a split/splitless injector and a flame ionization detector.

• Column: A non-polar capillary column such as a DB-1 or HP-5 (30 m x 0.25 mm ID, 0.25 µm film thickness) is recommended.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250°C.

• Injection Volume: 1 µL with a split ratio of 20:1.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 180°C.

  • Hold: 5 minutes at 180°C.

• Detector Temperature: 280°C.

• Hydrogen Flow: 30 mL/min.

• Air Flow: 300 mL/min.

• Makeup Gas (Helium): 25 mL/min.

3. Data Analysis:

• Construct a calibration curve by plotting the peak area ratio of 3-Dodecene to the internal standard against the concentration of the calibration standards.

• Determine the concentration of 3-Dodecene in unknown samples by interpolating their peak area ratios from the calibration curve.

High-Performance Liquid Chromatography-UV (HPLC-UV) Protocol (with Derivatization)

Due to the lack of a UV chromophore in 3-Dodecene, a pre-column derivatization step is necessary for HPLC-UV analysis. This protocol is a conceptual outline, as the specific derivatizing agent would need to be selected and optimized.

1. Derivatization (Conceptual Example):

• A potential approach involves the epoxidation of the double bond followed by a reaction with a UV-active nucleophile. Another possibility is ozonolysis followed by reaction with a UV-active derivatizing agent. This step requires significant methods development and validation.

2. Sample Preparation:

• Following the validated derivatization procedure, dissolve the derivatized 3-Dodecene in the mobile phase.

• Prepare a stock solution of the derivatized 3-Dodecene (1 mg/mL) in the mobile phase.

• Create calibration standards by serial dilution to concentrations ranging from 5 µg/mL to 200 µg/mL.

3. HPLC-UV Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II LC System or equivalent, equipped with a UV detector.

• Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water may be appropriate, depending on the polarity of the derivatized product.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• Injection Volume: 10 µL.

• Detection Wavelength: This will be dependent on the absorption maximum of the chosen derivatizing agent.

4. Data Analysis:

• Generate a calibration curve by plotting the peak area of the derivatized 3-Dodecene against the concentration of the calibration standards.

• Calculate the concentration of the derivatized 3-Dodecene in samples from the calibration curve.

Mandatory Visualizations

To facilitate a clear understanding of the experimental and logical workflows, the following diagrams have been generated using Graphviz (DOT language).

Caption: Workflow for analytical method cross-validation.

Caption: GC-FID experimental workflow for 3-Dodecene analysis.

Conclusion

For the quantification of 3-Dodecene, Gas Chromatography with Flame Ionization Detection (GC-FID) is unequivocally the superior method. Its high sensitivity, specificity for hydrocarbons, and the simplicity of sample preparation without the need for derivatization make it a more efficient, robust, and cost-effective choice compared to HPLC-UV. While HPLC-UV can be a powerful tool for a wide range of analytes, its application to non-chromophoric, volatile compounds like 3-Dodecene is cumbersome and introduces unnecessary complexity and potential for error. This guide recommends the adoption and validation of a GC-FID method for the routine analysis of 3-Dodecene in research and drug development settings.

Navigating the Complexity: A Comparative Guide to the Identification of 3-Dodecene Isomers in Oligomerization Products

For Researchers, Scientists, and Drug Development Professionals

The oligomerization of lighter olefins is a cornerstone of the chemical industry, producing valuable hydrocarbon intermediates like dodecene. However, this process yields a highly complex mixture of structural and geometric isomers, making the precise identification and quantification of specific isomers, such as 3-dodecene, a significant analytical challenge. This guide provides an objective comparison of modern analytical techniques for the characterization of 3-dodecene isomers, supported by experimental data and detailed protocols to aid in methodological selection and implementation.

Comparing the Analytical Arsenal: GC-MS vs. GCxGC-MS vs. NMR

The effective characterization of dodecene isomers hinges on the choice of analytical methodology. While standard gas chromatography-mass spectrometry (GC-MS) is a workhorse in many labs, the sheer number of co-eluting isomers in oligomerization products often necessitates more advanced techniques. Comprehensive two-dimensional GC (GCxGC) offers a significant leap in resolving power, while Nuclear Magnetic Resonance (NMR) spectroscopy provides unparalleled detail on molecular structure.

Table 1: Performance Comparison of Key Analytical Techniques

Feature	Single-Dimension GC-MS	Comprehensive 2D GC-MS (GCxGC-MS)	Nuclear Magnetic Resonance (NMR)
Resolving Power	Moderate; significant co-elution of isomers is common.	Very High; separates isomers based on two independent properties (e.g., volatility and polarity), dramatically increasing peak capacity.[1][2][3][4]	Not a separation technique; provides data on the entire mixture. Individual isomer data requires prior separation.
Sensitivity	Good to High, depending on the detector.	Very High; thermal modulation leads to peak focusing and an enhanced signal-to-noise ratio.[1]	Low to Moderate; requires higher sample concentrations compared to MS techniques.[5]
Information Provided	Retention time, mass spectrum (EI fragmentation).	2D retention times, mass spectrum (soft ionization like PI-TOFMS can preserve molecular ions).[1]	Detailed structural information (connectivity, stereochemistry), quantitative data on functional groups and isomer ratios.[6][7]
Primary Strength	Widely available, good for simpler mixtures and known target analysis.	Unraveling highly complex mixtures, fingerprinting, and identifying compound classes.[1][2][3][4]	Unambiguous structure elucidation and quantification without the need for identical standards.[5][8]
Primary Limitation	Insufficient resolution for complex oligomerization products.	Complex data analysis and higher initial instrument cost.[3]	Poor at analyzing trace components and requires pure samples for unambiguous assignment of individual isomers.

Experimental Protocols for Isomer Identification

Detailed and robust experimental protocols are critical for achieving reliable and reproducible results. Below are methodologies for the most powerful chromatographic technique, GCxGC-MS, and a general protocol for NMR analysis.

Protocol 1: Comprehensive 2D Gas Chromatography with Photoionization Time-of-Flight Mass Spectrometry (GCxGC-PI-TOFMS)

This method provides exceptional separation and detailed mass information, making it ideal for the in-depth characterization of dodecene oligomerization products.

1. Sample Preparation:

• Dilute the dodecene oligomerization product sample in a suitable solvent (e.g., hexane or cyclohexane) to a concentration of approximately 1000 ppm.

• If necessary, include an internal standard for quantitative analysis.

• Filter the sample through a 0.22 µm syringe filter to remove any particulate matter.

2. GCxGC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or similar, equipped with a cryogenic thermal modulator.

• First Dimension (1D) Column: Non-polar column, e.g., 30 m x 0.25 mm ID x 0.25 µm film thickness (e.g., DB-1 or equivalent). This separates analytes primarily by boiling point.

• Second Dimension (2D) Column: Mid-polar to polar column, e.g., 1.5 m x 0.1 mm ID x 0.1 µm film thickness (e.g., BPX-50 or equivalent). This provides an orthogonal separation based on polarity.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp 1: Increase to 280°C at a rate of 3°C/min.

  • Hold at 280°C for 5 minutes.

• Modulator:

  • Modulation Period: 6 seconds.

  • Cryo-focusing with liquid nitrogen.

• Mass Spectrometer: LECO Pegasus or similar TOF-MS with a Photoionization (PI) source.

• Ionization Energy: 10.6 eV (soft ionization to enhance molecular ion signal).

• Mass Range: m/z 35-500.

• Data Acquisition Rate: 100 spectra/second.

3. Data Analysis:

• Process the raw data using specialized software (e.g., LECO ChromaTOF).

• Identify isomer classes (linear, mono-branched, di-/tri-branched) based on their structured appearance in the 2D chromatogram.

• Identify individual isomers by comparing mass spectra with libraries and analyzing fragmentation patterns. The enhanced molecular ion from PI is crucial for confirming the molecular weight.

Protocol 2: Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural and Quantitative Analysis

NMR is used to determine the types and relative amounts of different structural motifs (e.g., branching, double bond substitution) within the isomer mixture.

1. Sample Preparation:

• Dissolve a known mass of the dodecene sample (typically 5-50 mg) in a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• For quantitative analysis (qNMR), add a precisely weighed internal standard with a known purity (e.g., 1,3,5-trioxane or maleic acid) that has signals in a clear region of the spectrum.

2. NMR Experiments and Parameters:

• Spectrometer: 400 MHz or higher field NMR spectrometer.

• ¹H NMR:

  • Acquire a standard proton spectrum to observe signals for olefinic protons (typically δ 5.0-6.0 ppm) and different types of aliphatic protons (allylic, methyl, methylene).

  • For quantitative analysis, use a long relaxation delay (e.g., 5 times the longest T1) to ensure full signal recovery.

• ¹³C NMR:

  • Acquire a proton-decoupled ¹³C spectrum to identify olefinic carbons (δ 110-140 ppm) and various aliphatic carbons.

  • Use inverse-gated decoupling for quantitative analysis to suppress the Nuclear Overhauser Effect (NOE).

• 2D NMR (for detailed structural elucidation):

  • COSY (Correlation Spectroscopy): To identify proton-proton spin-spin coupling networks and establish connectivity within individual isomers.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is key for piecing together the carbon skeleton and identifying branching points.

3. Data Analysis:

• Integrate the signals in the quantitative ¹H NMR spectrum. The ratio of the olefinic proton integral to the aliphatic proton integral can provide information on the average degree of unsaturation.

• Use the internal standard's integral and known concentration to calculate the concentration of specific functional groups or the overall olefin content.[8]

• Analyze the 2D NMR spectra to build structural fragments and, where possible, assign the full structure of major isomers.

Visualizing the Workflow and Isomer Relationships

To effectively tackle the complexity of oligomerization products, a structured analytical workflow is essential. The following diagrams illustrate a typical workflow for isomer identification and the logical relationship between different isomer classes.

Caption: A typical experimental workflow for isomer identification.

Caption: Classification of dodecene isomers.

References

• 1. Comprehensive 2D (GC×GC) explained | Phenomenex [phenomenex.com]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. auremn.org [auremn.org]
• 8. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Differentiating 3-Dodecene and its Structural Isomers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The precise identification of structural isomers is a critical challenge in chemical research and development. Dodecene (C₁₂H₂₄), with its numerous isomers, presents a significant analytical hurdle. These isomers, which include variations in double bond position (positional), spatial arrangement around the double bond (geometric), and carbon chain structure (skeletal), can exhibit distinct physical, chemical, and biological properties. This guide provides an objective comparison of analytical techniques used to differentiate 3-Dodecene from its other structural isomers, supported by experimental data and detailed protocols.

An Integrated Approach to Isomer Identification

A multi-technique approach is essential for the unambiguous identification of a specific dodecene isomer. Gas Chromatography-Mass Spectrometry (GC-MS) is the cornerstone for initial separation and identification, while Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy provide detailed structural confirmation, particularly for geometric isomers.

Figure 1. Workflow for dodecene isomer identification.

Gas Chromatography (GC)

Gas chromatography is a powerful technique for separating volatile compounds like dodecene isomers based on their differential partitioning between a stationary phase and a mobile gas phase.[1] The elution order is primarily influenced by the isomer's boiling point and its interaction with the GC column's stationary phase.

On standard non-polar columns (e.g., dimethylpolysiloxane), separation is mainly driven by boiling point. Generally, for linear alkenes, the boiling point decreases as the double bond moves from the terminal position (1-dodecene) toward the center of the chain.[2] Furthermore, trans (E) isomers are typically more volatile and have lower boiling points than their cis (Z) counterparts, causing them to elute earlier.[2]

Table 1: Physical Properties and GC Retention Indices of Dodecene Isomers

Isomer	IUPAC Name	Boiling Point (°C)	Kovats Retention Index (Standard Non-Polar)	Kovats Retention Index (Standard Polar)
1-Dodecene	dodec-1-ene	213.4	1198.8	1251.3
(E)-3-Dodecene	(E)-dodec-3-ene	212.2 (Predicted)[3]	1193[4]	1241[4]
(Z)-3-Dodecene	(Z)-dodec-3-ene	N/A	1195[5]	1247[5]
n-Dodecane	Dodecane	216.3[6]	1200.0	N/A

Note: Retention indices are dependent on the specific column and conditions used. Data is aggregated from multiple sources for comparison.

Spectroscopic Techniques

While GC separates isomers, spectroscopic methods are required to elucidate their precise structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is arguably the most powerful tool for distinguishing structural isomers by providing detailed information about the chemical environment of each hydrogen (¹H NMR) and carbon (¹³C NMR) atom.

• ¹H NMR: The chemical shift (δ) of protons attached to the double bond (vinylic protons) is highly informative. For 3-dodecene, these protons appear in the δ 5.2-5.5 ppm range. In contrast, the terminal vinylic protons of 1-dodecene are found in distinct regions (δ 4.9-5.1 ppm and δ 5.7-5.9 ppm). Crucially, the coupling constant (J) between vinylic protons is significantly larger for trans isomers (~15 Hz) than for cis isomers (~10 Hz), allowing for definitive assignment of E/Z stereochemistry.

• ¹³C NMR: The chemical shifts of the sp² hybridized carbons of the double bond are also characteristic. These typically appear in the δ 120-135 ppm range. The chemical shifts of the adjacent sp³ carbons (allylic carbons) are also influenced by the isomer's structure, with carbons in cis isomers often appearing slightly upfield compared to their trans counterparts due to steric effects (the γ-gauche effect).[7]

Table 2: Characteristic NMR Chemical Shifts (δ in ppm, predicted) for Dodecene Isomers

Isomer	Key Protons (¹H NMR)	Key Carbons (¹³C NMR)
1-Dodecene	=CH₂: ~4.9-5.1 ppm=CH-: ~5.7-5.9 ppm	=CH₂: ~114 ppm=CH-: ~139 ppm
(E)-3-Dodecene	=CH- (vinylic): ~5.3-5.5 ppmJ ≈ 15 Hz	=CH- (vinylic): ~125-132 ppm
(Z)-3-Dodecene	=CH- (vinylic): ~5.2-5.4 ppmJ ≈ 10 Hz	=CH- (vinylic): ~124-131 ppm

Note: Chemical shifts are approximate and can vary based on solvent and other factors.[8][9]

Infrared (IR) Spectroscopy

IR spectroscopy is particularly effective at distinguishing geometric isomers of alkenes. The key diagnostic feature is the out-of-plane C-H bending vibration.[10]

• trans (E) Isomers: Exhibit a strong, characteristic absorption band in the 960-970 cm⁻¹ region.[11] The absence of this band is a strong indicator that a trans double bond is not present.

• cis (Z) Isomers: Show a C-H bending vibration of medium-to-strong intensity in the 675-730 cm⁻¹ range.[12]

• Terminal Alkenes (e.g., 1-Dodecene): Display two distinct bands, one near 990 cm⁻¹ and another near 910 cm⁻¹.[11]

Table 3: Diagnostic IR Absorption Frequencies for Dodecene Isomers

Vibration Mode	1-Dodecene (cm⁻¹)	(E)-3-Dodecene (cm⁻¹)	(Z)-3-Dodecene (cm⁻¹)
=C-H Stretch	3080-3070	~3020	~3020
C=C Stretch	~1640	~1670 (weak)	~1660 (weak to medium)
=C-H Out-of-Plane Bend	995-985 & 915-905	970-960 (strong)	730-675 (medium)

Mass Spectrometry (MS)

When coupled with GC, MS helps identify isomers by providing the molecular weight and a characteristic fragmentation pattern. For alkenes, a dominant fragmentation pathway is allylic cleavage (cleavage of the bond adjacent to the double bond). The resulting fragment ions can help pinpoint the location of the double bond. However, the mass spectra of geometric (cis/trans) isomers are often nearly identical, making MS alone unsuitable for their differentiation.[2]

Experimental Protocols

High-Resolution GC-MS Protocol for Dodecene Isomer Separation

This protocol is designed to achieve high-resolution separation of positional and geometric isomers.[1]

• Sample Preparation:

  • Accurately weigh and dissolve the dodecene isomer mixture in a high-purity solvent (e.g., hexane or dichloromethane) to a final concentration of 10-100 µg/mL.

  • Ensure the sample is free of particulate matter.

• Instrumentation and Conditions:

  • System: Agilent 7890A GC with a 5975C MSD (or equivalent).

  • Column: High-polarity polyethylene glycol (PEG) phase column (e.g., Agilent J&W DB-WAXetr, 60 m x 0.25 mm ID, 0.25 µm film thickness). A polar column enhances separation based on subtle polarity differences between isomers.[1]

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Inlet: Split/splitless injector at 250°C with a split ratio of 50:1.

  • Injection Volume: 1 µL.

  • Oven Program:

    • Initial temperature: 60°C, hold for 5 minutes.

    • Ramp 1: Increase to 150°C at 2°C/min.

    • Ramp 2: Increase to 240°C at 5°C/min, hold for 10 minutes.

  • MS Conditions:

    • Transfer Line: 250°C.

    • Ion Source: Electron Ionization (EI) at 230°C, 70 eV.

    • Scan Range: m/z 40-300.

NMR Spectroscopy Protocol

• Sample Preparation:

  • Dissolve 5-25 mg of the purified dodecene isomer in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, chloroform-d).[13][14]

  • Filter the solution through a pipette with a small glass wool plug directly into a clean, dry 5 mm NMR tube to remove any particulate matter.

  • Cap the tube and gently invert to ensure a homogenous solution.

• Data Acquisition:

  • Acquire ¹H and ¹³C{¹H} (proton-decoupled) spectra on a 400 MHz or higher spectrometer.

  • For ¹H NMR, typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and 16-32 scans.

  • For ¹³C NMR, a larger number of scans (e.g., 1024 or more) will be required due to the low natural abundance of ¹³C.[13]

  • Process the data with appropriate Fourier transformation, phasing, and baseline correction. Calibrate the ¹H spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm) or an internal standard like TMS (0 ppm).

References

• 1. benchchem.com [benchchem.com]
• 2. vurup.sk [vurup.sk]
• 3. 3-DODECENE CAS#: 7206-14-6 [m.chemicalbook.com]
• 4. (E)-3-Dodecene | C12H24 | CID 5362826 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. (Z)-3-dodecene | C12H24 | CID 5364450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Dodecane | C12H26 | CID 8182 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. organicchemistrydata.org [organicchemistrydata.org]
• 8. compoundchem.com [compoundchem.com]
• 9. compoundchem.com [compoundchem.com]
• 10. spectroscopyonline.com [spectroscopyonline.com]
• 11. IR spectrum: Alkenes [quimicaorganica.org]
• 12. quora.com [quora.com]
• 13. organomation.com [organomation.com]
• 14. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]

A Comparative Guide to Catalysts for 3-Dodecene Synthesis

For researchers, scientists, and drug development professionals, the selective synthesis of internal olefins such as 3-dodecene is a critical step in the development of advanced materials and pharmaceuticals. This guide provides a comparative analysis of various catalytic systems for the synthesis of 3-dodecene, primarily through the isomerization of the readily available alpha-olefin, 1-dodecene. We will delve into the performance of ruthenium-based, nickel-based, and solid acid catalysts, supported by experimental data and detailed protocols.

The primary route to obtaining 3-dodecene is through the catalytic isomerization of 1-dodecene. This process involves the migration of the carbon-carbon double bond from the terminal position to an internal position. The choice of catalyst is paramount in controlling the selectivity of this reaction, dictating the distribution of various dodecene isomers. This guide will focus on three major classes of catalysts employed for this transformation: ruthenium complexes, nickel complexes, and solid acid catalysts.

Comparative Performance of Catalysts for Olefin Isomerization

The selection of an appropriate catalyst is crucial for achieving high conversion of the starting material and, more importantly, high selectivity towards the desired 3-dodecene isomer. The following tables summarize the performance of various catalysts in the isomerization of long-chain alpha-olefins. While direct comparative studies on 1-dodecene isomerization to 3-dodecene are limited, the data presented for analogous olefins such as 1-decene and 1-octene provide valuable insights into catalyst performance.

Table 1: Performance of Ruthenium-Based Catalysts in Olefin Isomerization

Catalyst System	Substrate	Temp. (°C)	Time (h)	Conversion (%)	Selectivity to Internal Olefins (%)	Reference
Ru(methylallyl)₂(COD) (10 ppm)	Methyl Eugenol	150	1	>99	~89 (trans:cis ~8:1 for isoeugenol)	[1]
Grubbs 2nd Gen. Catalyst analogue	Allyl-1,1-d₂ methyl ether	35	-	-	Isomerization observed	[2]

Table 2: Performance of Nickel-Based Catalysts in Olefin Isomerization

Catalyst System	Substrate	Temp. (°C)	Time	Conversion (%)	Product Distribution	Reference
Ni(OCOC₁₇H₃₅)₂-(C₂H₅)₁.₅AlCl₁.₅	1-Decene	20-80	5 min	100	Mixture of all positional and geometrical isomers	[3]
Ni[P(OEt)₃]₄/H₂SO₄	4-allylanisole	30	-	86	E/Z = 17:1 for anethole	[4]
Ni[P(OEt)₃]₄/Sulfated Zirconia	4-allylanisole	30	-	83	E/Z = 22:1 for anethole	[4]

Table 3: Performance of Solid Acid Catalysts in Olefin Oligomerization/Isomerization

Catalyst System	Substrate	Temp. (°C)	WHSV (h⁻¹)	1-Dodecene Conversion (%)	Selectivity to 2-phenyl dodecane (%)*	Reference
Beta Zeolite	Benzene + 1-Dodecene	160	4	39.4	56.0	[5]
Beta Zeolite	Benzene + 1-Dodecene	180	4	75.0	46.0	[5]
Beta Zeolite	Benzene + 1-Dodecene	200	4	96.2	42.0	[5]

*Note: In this specific alkylation reaction, lower selectivity to the 2-phenyl isomer is correlated with increased isomerization of the 1-dodecene reactant before alkylation, indicating higher isomerization activity at higher temperatures.

Reaction Mechanisms and Pathways

The mechanism of olefin isomerization is highly dependent on the type of catalyst employed. Understanding these pathways is crucial for optimizing reaction conditions and catalyst design to favor the formation of 3-dodecene.

Transition Metal Catalysis (Ruthenium and Nickel)

For transition metal catalysts like those based on ruthenium and nickel, two primary mechanisms are generally accepted for olefin isomerization: the metal-hydride insertion-elimination pathway and the π-allyl pathway.[6][7][8]

• Metal-Hydride Insertion-Elimination: This pathway involves the addition of a metal-hydride (M-H) bond across the double bond of the alkene to form a metal-alkyl intermediate. A subsequent β-hydride elimination from an adjacent carbon regenerates the double bond in a new position and reforms the metal-hydride catalyst.

• π-Allyl Pathway: This mechanism involves the formation of a π-allyl metal complex intermediate. The olefin coordinates to the metal center, followed by the abstraction of an allylic hydrogen to form the π-allyl complex. The re-addition of the hydride to a different carbon of the allyl system leads to the isomerized olefin.

References

• 1. Parts–per–million of ruthenium catalyze the selective chain–walking reaction of terminal alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. chemrxiv.org [chemrxiv.org]
• 5. benchchem.com [benchchem.com]
• 6. Mechanistic Understanding of Transition-Metal-Catalyzed Olefin Isomerization: Metal-Hydride Insertion-Elimination vs. π… [ouci.dntb.gov.ua]
• 7. researchgate.net [researchgate.net]
• 8. chem.libretexts.org [chem.libretexts.org]

Safety & Regulatory Compliance

Proper Disposal of 3-Dodecene: A Comprehensive Guide for Laboratory Professionals

The safe and environmentally responsible disposal of 3-Dodecene is a critical aspect of laboratory safety and chemical management. Adherence to proper disposal protocols is essential for researchers, scientists, and drug development professionals to minimize environmental impact and ensure a safe working environment. This guide provides detailed, step-by-step procedures for the proper disposal of 3-Dodecene, aligning with general best practices for hazardous waste management.

Immediate Safety and Hazard Information

Before handling 3-Dodecene, it is crucial to be aware of its primary hazards. As an alkene, it is a combustible liquid and may be harmful if swallowed, potentially causing lung damage if aspirated.[1][2] It is also identified as an irritant and may cause long-lasting harmful effects to aquatic life.[3]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is mandatory when handling and disposing of 3-Dodecene to prevent skin and eye contact, and inhalation of vapors.[4]

PPE Item	Specification	Purpose
Gloves	Nitrile or other chemically resistant gloves	To prevent skin contact.[4]
Eye Protection	Chemical safety goggles or a face shield	To protect eyes from splashes.[4]
Lab Coat	Standard laboratory coat	To protect clothing and skin from contamination.[4]
Spill Kit	Absorbent material (e.g., vermiculite, sand), chemical waste bags, and decontamination solution	To safely contain and clean up any accidental spills.[4]

Step-by-Step Disposal Protocol

Under no circumstances should 3-Dodecene be disposed of down the drain or in regular trash.[4] The only acceptable method is collection and disposal as hazardous chemical waste through a licensed contractor.

• Waste Segregation and Collection :

  • Collect all waste containing 3-Dodecene, including contaminated consumables like pipette tips, gloves, and paper towels, in a designated and chemically compatible waste container.[4]

  • The container must be clearly labeled with "Hazardous Waste" and the full chemical name, "3-Dodecene".[4]

• Container Management :

  • Keep the hazardous waste container securely sealed when not in use to prevent the release of vapors.[4][5][6][7]

  • Do not overfill the container; a filling level of less than 90% is recommended.[5]

  • Ensure the exterior of the container is clean and free from contamination.[5]

• Storage :

  • Store the waste container in a well-ventilated, designated hazardous waste accumulation area.[1][4]

  • Keep the container away from incompatible materials, such as oxidizing agents, and sources of ignition like heat, sparks, and open flames.[1][2]

• Spill Decontamination :

  • In the event of a spill, use an inert absorbent material from a spill kit to contain the substance.[1][2][4]

  • Collect all cleanup materials and treat them as hazardous waste, placing them in the designated waste container.[4]

• Final Disposal :

  • Arrange for the pickup and disposal of the hazardous waste container through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor.[4]

Experimental Protocols

While specific experimental protocols for the disposal of 3-Dodecene are not detailed in the provided search results, the general procedure for the disposal of flammable organic solvents is as follows:

• Incineration : This is a common and effective method for the disposal of organic compounds like alkenes.[8] Incineration in a licensed facility ensures the complete destruction of the chemical.

• Recycling : In some instances, if the waste stream is pure enough, recycling through distillation may be an option. However, this is typically performed by specialized waste management companies.[8]

Logical Workflow for 3-Dodecene Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 3-Dodecene.

Caption: Workflow for the safe disposal of 3-Dodecene waste.

Disclaimer: This document provides guidance on the proper disposal of 3-Dodecene based on general principles of hazardous waste management and information on structurally related compounds. Researchers should always consult their institution's Environmental Health and Safety (EHS) department for specific protocols and to ensure compliance with local, state, and federal regulations.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. fishersci.com [fishersci.com]
• 3. (E)-3-Dodecene | C12H24 | CID 5362826 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. ethz.ch [ethz.ch]
• 6. engineering.purdue.edu [engineering.purdue.edu]
• 7. The 3 C’s of Chemical Waste Management – Emory Research Administration News [scholarblogs.emory.edu]
• 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]